5-Nonyn-3-ol

• CAS: 53723-19-6

Core Science & Biosynthesis

Spectroscopic Data Analysis of 5-Nonyn-3-ol: A Technical Guide

Introduction

5-Nonyn-3-ol is a secondary alcohol containing a carbon-carbon triple bond, which imparts specific characteristics to its spectroscopic signature. Understanding the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is crucial for its identification, characterization, and application in research and development. This guide provides an in-depth overview of the expected spectroscopic data for 5-Nonyn-3-ol and the experimental protocols for their acquisition.

Predicted Spectroscopic Data

Due to the limited availability of publicly accessible, detailed raw data for 5-Nonyn-3-ol, the following tables represent predicted values based on established principles of organic spectroscopy.

¹H NMR (Proton NMR) Data (Predicted)

Solvent: CDCl₃, Reference: TMS at 0.00 ppm

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 3.6 - 3.8	Multiplet	1H	CH-OH (C3-H)
~ 2.1 - 2.3	Multiplet	2H	CH₂ adjacent to alkyne (C4-H₂)
~ 2.0 - 2.2	Multiplet	2H	CH₂ adjacent to alkyne (C7-H₂)
~ 1.6 (variable)	Broad Singlet	1H	OH
~ 1.4 - 1.6	Sextet	2H	CH₂ (C2-H₂)
~ 1.3 - 1.5	Sextet	2H	CH₂ (C8-H₂)
~ 0.9	Triplet	3H	CH₃ (C1-H₃)
~ 0.9	Triplet	3H	CH₃ (C9-H₃)

¹³C NMR (Carbon NMR) Data (Predicted)

Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm

Chemical Shift (δ, ppm)	Carbon Assignment
~ 80 - 85	C5 or C6 (Alkyne)
~ 80 - 85	C6 or C5 (Alkyne)
~ 65 - 70	C3 (CH-OH)
~ 30 - 35	C2
~ 20 - 25	C4
~ 20 - 25	C7
~ 20 - 25	C8
~ 10 - 15	C1
~ 10 - 15	C9

IR (Infrared) Spectroscopy Data (Predicted)

Wavenumber (cm⁻¹)	Intensity	Functional Group Vibration
~ 3600 - 3200	Strong, Broad	O-H Stretch (Alcohol)
~ 3000 - 2850	Medium to Strong	C-H Stretch (sp³ C-H)
~ 2250 - 2100	Weak to Medium	C≡C Stretch (Internal Alkyne)
~ 1100 - 1000	Medium to Strong	C-O Stretch (Secondary Alcohol)

MS (Mass Spectrometry) Data (Predicted Fragmentation)

m/z	Interpretation
140	Molecular Ion (M⁺)
125	[M - CH₃]⁺
111	[M - C₂H₅]⁺
97	[M - C₃H₇]⁺
83	[M - C₄H₉]⁺
71	Alpha cleavage: [CH(OH)CH₂CH₃]⁺
57	Alpha cleavage: [C₅H₉]⁺
122	[M - H₂O]⁺ (Dehydration)

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for a liquid sample like 5-Nonyn-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation :

  • Accurately weigh approximately 10-20 mg of 5-Nonyn-3-ol for ¹H NMR (20-50 mg for ¹³C NMR) into a clean, dry vial.[1]

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).[1]

  • Ensure the sample is fully dissolved. If necessary, gently vortex the vial.

  • Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube to a height of about 4-5 cm.[2]

  • Cap the NMR tube securely.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity and optimal resolution. This can be an automated or manual process.[3]

  • For ¹H NMR, acquire the spectrum using a standard pulse program. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum and enhance the signal.[4] A larger number of scans is usually required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR) :

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small drop of liquid 5-Nonyn-3-ol directly onto the center of the ATR crystal.

• Data Acquisition :

  • Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.[5]

  • The data is typically collected over a range of 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Preparation and Introduction :

  • Prepare a dilute solution of 5-Nonyn-3-ol in a volatile organic solvent (e.g., methanol or acetonitrile).

  • The sample can be introduced into the mass spectrometer via direct infusion using a syringe pump or through a gas chromatograph (GC-MS) for separation from any impurities.

• Data Acquisition :

  • The sample is ionized, commonly using Electron Ionization (EI) for GC-MS, which causes fragmentation.[6]

  • The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion.

  • The resulting mass spectrum plots the relative intensity of the ions as a function of their m/z ratio.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 5-Nonyn-3-ol.

Caption: Workflow for Spectroscopic Analysis of 5-Nonyn-3-ol.

References

• 1. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 2. NMR Sample Preparation [nmr.chem.umn.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1 [science.widener.edu]
• 5. jasco-global.com [jasco-global.com]
• 6. chemguide.co.uk [chemguide.co.uk]

A Technical Guide to Determining the Solubility of 5-Nonyn-3-ol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Data Presentation: A Template for Your Research

To facilitate systematic data collection and comparison, we recommend using a structured table to record experimentally determined solubility data. The following table template can be adapted to your specific experimental conditions.

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Method of Analysis	Notes
e.g., Ethanol	e.g., 25	e.g., GC-FID
e.g., Acetone	e.g., 25	e.g., HPLC-UV
e.g., Dimethyl Sulfoxide (DMSO)	e.g., 25	e.g., NMR
e.g., Toluene	e.g., 25	e.g., GC-FID
e.g., Dichloromethane	e.g., 25	e.g., GC-FID

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The "shake-flask" method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound in a given solvent.[1][2] This method involves agitating an excess amount of the solute in the solvent for a sufficient period to reach equilibrium, followed by the quantification of the dissolved solute in the saturated solution.

Materials and Equipment:

• 5-Nonyn-3-ol (high purity)

• Selected organic solvents (analytical grade)

• Thermostatically controlled shaker or incubator

• Analytical balance

• Glass vials or flasks with airtight seals

• Syringe filters (chemically compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy)

Procedure:

• Preparation of the Solvent System: Add a precisely measured volume of the chosen organic solvent to a series of glass vials or flasks.

• Addition of Solute: Add an excess amount of 5-Nonyn-3-ol to each vial. The presence of undissolved 5-Nonyn-3-ol at the end of the experiment is essential to ensure that equilibrium has been reached.

• Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker set to the desired temperature. Agitate the mixtures for a predetermined period (e.g., 24, 48, or 72 hours) to ensure that equilibrium is reached.[1] The optimal equilibration time should be determined experimentally by taking measurements at different time points until the concentration of the dissolved solute remains constant.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the experimental temperature for a sufficient time to allow the undissolved 5-Nonyn-3-ol to settle.

• Sample Collection: Carefully withdraw a sample of the supernatant (the clear, saturated solution) using a syringe. Immediately filter the sample through a chemically compatible syringe filter to remove any remaining undissolved micro-droplets.

• Sample Dilution: Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-validated analytical method (e.g., GC-FID, HPLC, or NMR) to determine the concentration of 5-Nonyn-3-ol.

• Data Calculation: Calculate the solubility of 5-Nonyn-3-ol in the chosen solvent at the experimental temperature. The results can be expressed in various units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 5-Nonyn-3-ol.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of 5-Nonyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 5-Nonyn-3-ol, a secondary acetylenic alcohol. The document details a robust synthetic protocol via Grignard reaction, outlines purification methods, and presents a thorough characterization using modern spectroscopic techniques.

Physicochemical Properties

5-Nonyn-3-ol is an acetylenic compound featuring a hydroxyl group at the third position of a nonyne chain. Its key physical and chemical properties are summarized in the table below.

Property	Value
Molecular Formula	C₉H₁₆O
Molecular Weight	140.22 g/mol
IUPAC Name	5-Nonyn-3-ol
CAS Number	53723-19-6
Appearance	Colorless liquid (presumed)
Boiling Point	Not specified, but expected to be distillable under reduced pressure.
Density	Not specified

Synthesis of 5-Nonyn-3-ol

The synthesis of 5-Nonyn-3-ol is effectively achieved through a Grignard reaction. This powerful carbon-carbon bond-forming reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to a carbonyl compound. In this specific synthesis, a pentynylmagnesium bromide Grignard reagent, prepared from 1-pentyne, is reacted with propanal.

Experimental Protocol: Grignard Synthesis of 5-Nonyn-3-ol

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 1-Pentyne

• Propanal

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard glassware for inert atmosphere reactions (three-neck round-bottom flask, dropping funnel, condenser)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be rigorously dried in an oven and assembled under a dry, inert atmosphere (nitrogen or argon).

  • In a three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, place magnesium turnings.

  • Add a small crystal of iodine to the flask to activate the magnesium surface.

  • In the dropping funnel, prepare a solution of 1-pentyne in anhydrous diethyl ether or THF.

  • Slowly add a small portion of the 1-pentyne solution to the magnesium turnings. The reaction is initiated when the brownish color of the iodine disappears and gentle bubbling is observed.

  • Once the reaction has started, add the remaining 1-pentyne solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for an additional hour to ensure complete formation of the pentynylmagnesium bromide.

• Reaction with Propanal:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • In the dropping funnel, prepare a solution of propanal in anhydrous diethyl ether or THF.

  • Add the propanal solution dropwise to the cooled Grignard reagent with vigorous stirring. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the magnesium alkoxide and neutralize any unreacted Grignard reagent.

  • Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • The crude 5-Nonyn-3-ol can be purified by fractional distillation under reduced pressure to yield the pure product.

Figure 1: Experimental workflow for the synthesis and characterization of 5-Nonyn-3-ol.

Characterization of 5-Nonyn-3-ol

The structure and purity of the synthesized 5-Nonyn-3-ol are confirmed using a combination of spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The proton NMR spectrum of 5-Nonyn-3-ol is expected to show distinct signals for the different types of protons in the molecule.

Chemical Shift (ppm) (Predicted)	Multiplicity	Integration	Assignment
~3.6	Multiplet	1H	-CH(OH)-
~2.2	Multiplet	2H	-CH₂-C≡
~2.1	Multiplet	2H	≡C-CH₂-
~1.6	Multiplet	2H	-CH(OH)-CH₂-
~1.5	Multiplet	2H	-CH₂-CH₃ (alkyne side)
~1.0	Triplet	3H	-CH₂-CH₃ (alkyne side)
~0.9	Triplet	3H	-CH(OH)-CH₂-CH₃

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum will provide information on the carbon skeleton of the molecule.

Chemical Shift (ppm) (Predicted)	Assignment
~80-90	-C≡C- (two signals)
~65-70	-CH(OH)-
~30-40	-CH₂- (adjacent to C≡C)
~20-30	-CH₂- (aliphatic)
~10-15	-CH₃ (both methyl groups)

Infrared (IR) Spectroscopy

The IR spectrum of 5-Nonyn-3-ol will exhibit characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹) (Predicted)	Intensity	Functional Group
3600-3200	Strong, Broad	O-H stretch (alcohol)
3000-2850	Medium-Strong	C-H stretch (sp³ hybridized)
2260-2100	Weak-Medium	C≡C stretch (internal alkyne)
1260-1000	Medium-Strong	C-O stretch (secondary alcohol)

Mass Spectrometry (MS)

The mass spectrum of 5-Nonyn-3-ol, obtained by electron ionization (EI), is expected to show a molecular ion peak (M⁺) at m/z = 140. Key fragmentation patterns for secondary alcohols include alpha-cleavage and dehydration.

Predicted Fragmentation:

• Alpha-cleavage: Cleavage of the C-C bond adjacent to the oxygen atom.

  • Loss of an ethyl radical (•CH₂CH₃, 29 Da) would result in a fragment at m/z = 111.

  • Loss of a butyl-alkynyl radical (•CH₂(C≡C)C₃H₇, 81 Da) would result in a fragment at m/z = 59.

• Dehydration: Loss of a water molecule (H₂O, 18 Da) from the molecular ion, leading to a peak at m/z = 122.

Conclusion

The synthesis of 5-Nonyn-3-ol can be reliably achieved through a Grignard reaction, a fundamental transformation in organic synthesis. The identity and purity of the product can be unequivocally confirmed through a combination of NMR and IR spectroscopy, and mass spectrometry. This technical guide provides researchers and drug development professionals with the necessary information to synthesize and characterize this valuable acetylenic alcohol for further applications.

An In-depth Technical Guide to the Discovery and History of 5-Nonyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Nonyn-3-ol, a secondary acetylenic alcohol, represents a class of organic compounds that have been pivotal in the advancement of synthetic chemistry. While a singular "discovery" event for this specific molecule is not prominently documented in historical chemical literature, its existence and synthesis are a direct result of the foundational work on the formation of carbon-carbon bonds involving acetylides, primarily through the Favorskii reaction and Grignard synthesis. This guide provides a comprehensive overview of the historical context of its synthesis, detailed experimental protocols for its preparation, and a summary of its physicochemical properties.

Historical Context: The Dawn of Acetylenic Alcohol Synthesis

The history of 5-Nonyn-3-ol is intrinsically linked to the broader history of alkyne chemistry. In the early 20th century, the Russian chemist Alexei Yevgrafovich Favorskii pioneered the reaction of carbonyl compounds with terminal alkynes in the presence of a base to produce acetylenic alcohols.[1] This reaction, now known as the Favorskii reaction, was a significant breakthrough, providing a direct method for the synthesis of propargyl alcohols.[1]

Contemporaneously, the work of Victor Grignard on organomagnesium halides, or Grignard reagents, revolutionized organic synthesis. The nucleophilic addition of Grignard reagents to aldehydes and ketones provided a versatile and powerful tool for forming carbon-carbon bonds and synthesizing a wide array of alcohols. The synthesis of secondary alcohols, such as 5-Nonyn-3-ol, is a classic application of this methodology.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 5-Nonyn-3-ol is presented below. This data is crucial for its identification and characterization in a laboratory setting.

Property	Value	Reference
Molecular Formula	C₉H₁₆O	[2]
Molecular Weight	140.22 g/mol	[2]
CAS Number	53723-19-6	[2][3]
IUPAC Name	non-5-yn-3-ol	[2]
Synonyms	3-hydroxynon-5-yne	[2]
Appearance	Colorless liquid (presumed)
Boiling Point	Not specified
Melting Point	Not specified
Density	Not specified

Spectroscopic Data:

Spectrum Type	Key Peaks/Shifts
¹H NMR	Data available in spectral databases.
¹³C NMR	Data available in spectral databases.
IR	Data available in spectral databases.

Experimental Protocols for Synthesis

The synthesis of 5-Nonyn-3-ol can be reliably achieved through the Grignard reaction. This method offers high yields and stereochemical control, making it a preferred route in modern organic synthesis.

Synthesis of 5-Nonyn-3-ol via Grignard Reaction

This protocol details the reaction of a Grignard reagent derived from 1-bromobutane with propanal.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 1-Bromobutane

• Propanal

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Preparation of the Grignard Reagent (Butylmagnesium Bromide):

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small volume of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of 1-bromobutane in anhydrous diethyl ether.

  • Add a small portion of the 1-bromobutane solution to the magnesium. The reaction is initiated by gentle warming or the addition of a small crystal of iodine if necessary.

  • Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Propanal:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • In the dropping funnel, prepare a solution of propanal in anhydrous diethyl ether.

  • Add the propanal solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture again to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 5-Nonyn-3-ol.

Visualization of Synthetic Workflow

The following diagram illustrates the logical workflow for the synthesis of 5-Nonyn-3-ol via the Grignard reaction.

Caption: Synthetic workflow for 5-Nonyn-3-ol.

Conclusion

While the specific historical moment of the discovery of 5-Nonyn-3-ol remains elusive, its synthesis is a clear demonstration of the application of fundamental and powerful reactions in organic chemistry. The methodologies developed in the early 20th century by chemists like Favorskii and Grignard laid the essential groundwork for the creation of this and countless other molecules that are foundational to modern chemical research and drug development. The straightforward synthesis and the presence of two reactive functional groups—a hydroxyl group and an alkyne—make 5-Nonyn-3-ol and related acetylenic alcohols valuable intermediates in organic synthesis.

References

• 1. Favorskii reaction - Wikipedia [en.wikipedia.org]
• 2. Acetylene in Organic Synthesis: Recent Progress and New Uses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. graphsearch.epfl.ch [graphsearch.epfl.ch]

5-Nonyn-3-ol: A Technical Guide to Unlocking Its Research Potential

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

5-Nonyn-3-ol, a secondary acetylenic alcohol with the molecular formula C9H16O, presents a compelling yet underexplored scaffold for chemical and biological investigation. While specific research on this compound is limited, the broader class of acetylenic alcohols has demonstrated significant potential in medicinal chemistry and materials science. This technical guide synthesizes the known properties of 5-Nonyn-3-ol and extrapolates potential research avenues based on the activities of structurally related compounds. We present hypothetical, yet plausible, research areas including its potential as an enzyme inhibitor and an antifungal agent. Detailed experimental protocols, data presentation tables, and conceptual diagrams are provided to serve as a foundational resource for initiating research into this promising molecule.

Introduction

5-Nonyn-3-ol is a secondary alcohol containing a carbon-carbon triple bond, a functional group known to impart unique chemical reactivity and biological activity.[1] Its structure offers several sites for chemical modification, making it an attractive starting point for the synthesis of novel derivatives with potential therapeutic applications. The acetylenic moiety is a key feature in a variety of biologically active compounds, including enzyme inhibitors and antifungal agents. This guide outlines a series of potential research directions for 5-Nonyn-3-ol, complete with hypothetical experimental frameworks to stimulate further investigation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Nonyn-3-ol is presented in Table 1. This data provides a baseline for its handling, characterization, and use in synthetic applications.

Property	Value	Reference
Molecular Formula	C9H16O	[1]
Molecular Weight	140.22 g/mol	[1]
IUPAC Name	5-Nonyn-3-ol	[1]
CAS Number	53723-19-6	[1]
Appearance	Not specified; likely a liquid
Boiling Point	Not specified
Solubility	Not specified; likely soluble in organic solvents

Potential Research Areas

Based on the known biological activities of acetylenic compounds, two primary areas of research are proposed for 5-Nonyn-3-ol: enzyme inhibition and antifungal activity.

Enzyme Inhibition: Cytochrome P450 and TACE

Acetylenic compounds have been shown to be effective inhibitors of various enzymes, including the cytochrome P450 (CYP450) family and Tumor Necrosis Factor-α Converting Enzyme (TACE).

The CYP450 enzymes are crucial in drug metabolism, and their inhibition can lead to significant drug-drug interactions. Investigating the inhibitory potential of 5-Nonyn-3-ol against major CYP450 isoforms is a critical step in evaluating its potential as a drug candidate or as a tool compound.

Hypothetical Experimental Workflow:

Figure 1: Experimental workflow for CYP450 inhibition assay.

Experimental Protocol:

A detailed protocol for assessing the inhibitory effect of 5-Nonyn-3-ol on major human CYP450 isoforms is provided below. This protocol is adapted from established methods for in vitro CYP450 inhibition assays.

Objective: To determine the IC50 values of 5-Nonyn-3-ol for major human CYP450 enzymes (CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4).

Materials:

• 5-Nonyn-3-ol

• Human liver microsomes (pooled)

• CYP450 isoform-specific substrates (e.g., phenacetin for CYP1A2, diclofenac for CYP2C9)

• NADPH regenerating system

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile

• 96-well plates

• LC-MS/MS system

Procedure:

• Prepare a stock solution of 5-Nonyn-3-ol in DMSO.

• In a 96-well plate, add human liver microsomes, the appropriate CYP450 substrate, and varying concentrations of 5-Nonyn-3-ol in potassium phosphate buffer.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding the NADPH regenerating system.

• Incubate at 37°C for a specific time (e.g., 15 minutes).

• Stop the reaction by adding ice-cold acetonitrile.

• Centrifuge the plate to pellet the protein.

• Analyze the supernatant for metabolite formation using a validated LC-MS/MS method.

• Calculate the percent inhibition at each concentration of 5-Nonyn-3-ol relative to a vehicle control.

• Determine the IC50 value by fitting the data to a four-parameter logistic model.

Hypothetical Data:

CYP450 Isoform	Substrate	Hypothetical IC50 (µM)
CYP1A2	Phenacetin	25.3
CYP2C9	Diclofenac	15.8
CYP2C19	S-Mephenytoin	32.1
CYP2D6	Dextromethorphan	> 100
CYP3A4	Midazolam	8.9

TACE is a key enzyme in the release of the pro-inflammatory cytokine TNF-α. Inhibitors of TACE have potential as anti-inflammatory drugs. The acetylenic scaffold is present in known TACE inhibitors.

Hypothetical Signaling Pathway:

Figure 2: Proposed mechanism of TACE inhibition by 5-Nonyn-3-ol.

Experimental Protocol:

A fluorometric assay can be used to screen for TACE inhibitors. Commercial kits are available for this purpose.

Objective: To determine the IC50 value of 5-Nonyn-3-ol against human TACE.

Materials:

• 5-Nonyn-3-ol

• Recombinant human TACE enzyme

• Fluorogenic TACE substrate

• Assay buffer

• A known TACE inhibitor (positive control)

• 96-well black plates

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of 5-Nonyn-3-ol in DMSO.

• In a 96-well plate, add the TACE enzyme and varying concentrations of 5-Nonyn-3-ol in assay buffer.

• Incubate at room temperature for 15 minutes.

• Add the fluorogenic TACE substrate to all wells.

• Measure the fluorescence intensity at appropriate excitation and emission wavelengths over time.

• Calculate the reaction velocity for each concentration.

• Determine the percent inhibition and calculate the IC50 value.

Hypothetical Data:

Compound	Hypothetical IC50 (µM)
5-Nonyn-3-ol	12.5
Positive Control	0.05

Antifungal Activity

Naturally occurring polyacetylenic alcohols have demonstrated potent antifungal activity. This suggests that 5-Nonyn-3-ol and its derivatives could be promising leads for the development of new antifungal agents.

Hypothetical Experimental Workflow:

Figure 3: Workflow for antifungal susceptibility testing.

Experimental Protocol:

The antifungal activity of 5-Nonyn-3-ol can be evaluated using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 5-Nonyn-3-ol against common fungal pathogens.

Materials:

• 5-Nonyn-3-ol

• Fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

• RPMI-1640 medium

• 96-well microtiter plates

• Spectrophotometer (optional)

Procedure:

• Prepare a stock solution of 5-Nonyn-3-ol in DMSO.

• Perform serial two-fold dilutions of 5-Nonyn-3-ol in RPMI-1640 medium in a 96-well plate.

• Prepare a standardized fungal inoculum.

• Add the fungal inoculum to each well.

• Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates at 35°C for 24-48 hours.

• The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control. This can be determined visually or by spectrophotometric reading.

Hypothetical Data:

Fungal Strain	Hypothetical MIC (µg/mL)
Candida albicans ATCC 90028	16
Aspergillus fumigatus ATCC 204305	32
Fluconazole (C. albicans control)	1
Amphotericin B (A. fumigatus control)	0.5

Synthesis and Derivatization

The synthesis of 5-Nonyn-3-ol can be achieved through the addition of an ethyl Grignard reagent to 1-heptyne-3-one or a related alkynyl carbonyl compound. Furthermore, the hydroxyl group and the alkyne moiety provide handles for a wide range of chemical modifications to create a library of analogs for structure-activity relationship (SAR) studies.

Proposed Synthetic Scheme:

Figure 4: Proposed synthetic route to 5-Nonyn-3-ol and its derivatives.

Conclusion

5-Nonyn-3-ol represents a promising, yet largely uninvestigated, chemical entity. Based on the established activities of other acetylenic alcohols, there is a strong rationale for exploring its potential as an enzyme inhibitor and an antifungal agent. The experimental protocols and conceptual frameworks presented in this guide are intended to provide a solid foundation for researchers to initiate studies into the biological and chemical properties of 5-Nonyn-3-ol and its derivatives. Such research could lead to the discovery of novel therapeutic agents or valuable chemical probes.

References

• 1. 5-Nonyn-3-ol | C9H16O | CID 143083 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Theoretical Investigation into the Conformational Landscape of 5-Nonyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive framework for the theoretical investigation of the conformational preferences of 5-nonyn-3-ol. While direct experimental or computational studies on this specific molecule are not extensively published, this document outlines a robust computational approach based on established quantum chemistry methods. The protocols and data presented herein are illustrative of a typical workflow and expected results in the conformational analysis of flexible alkyne alcohols, providing a foundation for future research in drug design and materials science where such molecules are of interest.

Introduction

5-nonyn-3-ol is a secondary alcohol containing a linear alkyne functional group. The presence of several single bonds along its carbon chain allows for considerable conformational flexibility. Understanding the three-dimensional structure and relative energies of its stable conformers is crucial for predicting its physicochemical properties, reactivity, and potential biological activity. Theoretical calculations, particularly Density Functional Theory (DFT), offer a powerful and cost-effective means to explore the potential energy surface of such molecules and identify their low-energy conformations.

This guide details a proposed computational workflow for the conformational analysis of 5-nonyn-3-ol, from initial structure generation to the analysis of the results. It also presents hypothetical data in a structured format to exemplify the expected outcomes of such a study.

Computational Methodology

A rigorous computational protocol is essential for obtaining accurate and reproducible results. The following methodology is proposed for the conformational analysis of 5-nonyn-3-ol, based on common practices for similar molecules.[1]

Initial Conformer Generation

Due to the rotational freedom around the C-C and C-O single bonds, a systematic or stochastic conformational search should be performed to identify potential low-energy structures. A common approach involves:

• Molecular Mechanics Search: An initial exploration of the conformational space using a molecular mechanics force field (e.g., MMFF94). This step generates a large number of potential conformers by systematically rotating dihedral angles.

• Energy Filtering: The generated conformers are then filtered based on a relative energy threshold (e.g., all structures within 10 kcal/mol of the global minimum) to select a manageable number for higher-level calculations.

Quantum Mechanical Calculations

The selected conformers from the initial search are then subjected to more accurate quantum mechanical calculations.

• Geometry Optimization: The geometries of the selected conformers are optimized using Density Functional Theory (DFT). A common and effective choice of method is the B3LYP functional with a 6-31G(d) basis set. For higher accuracy, a larger basis set such as 6-311+G(d,p) can be employed.[2]

• Frequency Calculations: To confirm that the optimized structures correspond to true energy minima on the potential energy surface, vibrational frequency calculations are performed at the same level of theory. The absence of imaginary frequencies indicates a stable conformer. These calculations also provide thermodynamic data such as zero-point vibrational energies (ZPVE) and thermal corrections.

• Single-Point Energy Refinement: To obtain more accurate relative energies, single-point energy calculations can be performed on the optimized geometries using a higher level of theory or a larger basis set, for example, MP2/aug-cc-pVTZ.[3]

The overall computational workflow is depicted in the diagram below.

Figure 1: Computational workflow for conformational analysis.

Hypothetical Results

The following tables summarize the kind of quantitative data that would be generated from the proposed computational study of 5-nonyn-3-ol. The values presented are hypothetical but representative of what might be expected for a flexible alcohol.

Relative Energies of Stable Conformers

This table presents the calculated relative energies of the most stable hypothetical conformers of 5-nonyn-3-ol. The energies are reported relative to the most stable conformer (Conformer A).

Conformer	Relative Energy (kcal/mol)	ZPVE Corrected Relative Energy (kcal/mol)	Boltzmann Population (%) at 298.15 K
A	0.00	0.00	45.2
B	0.52	0.48	20.1
C	0.98	0.91	10.5
D	1.54	1.45	4.3

Key Geometric Parameters of Low-Energy Conformers

This table details the defining dihedral angles for the hypothetical low-energy conformers, which describe the orientation of the different parts of the molecule.

Conformer	Dihedral Angle 1 (°)C2-C3-C4-C5	Dihedral Angle 2 (°)H-O-C3-C4	Dihedral Angle 3 (°)C3-C4-C5-C6
A	178.5	60.2	179.1
B	-65.3	179.5	178.8
C	64.9	-62.1	179.3
D	177.9	-178.9	63.5

The relationships and potential interconversions between these conformers can be visualized as follows:

Figure 2: Potential interconversion pathways between conformers.

Experimental Validation

The theoretical predictions from this computational study can be validated through experimental techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The calculated Boltzmann populations of the conformers can be correlated with experimentally observed NMR parameters, such as coupling constants and Nuclear Overhauser Effect (NOE) signals.[4] For example, the vicinal coupling constants (³J) are dependent on the dihedral angle between the coupled protons, as described by the Karplus equation. By comparing the population-averaged calculated coupling constants with the experimental values, the theoretical model can be validated.

• Infrared (IR) Spectroscopy: The calculated vibrational frequencies for each conformer can be compared with the experimental IR spectrum. The O-H stretching frequency is particularly sensitive to the local environment and hydrogen bonding, which can differ between conformers.

Conclusion

This technical guide has outlined a comprehensive theoretical approach for the conformational analysis of 5-nonyn-3-ol. By employing a combination of molecular mechanics and quantum mechanical calculations, it is possible to identify the stable conformers and quantify their relative energies and geometric parameters. The hypothetical data presented herein serves as an example of the expected outcomes and highlights the importance of a structured approach to computational conformational analysis. The validation of these theoretical predictions with experimental data is crucial for developing a complete understanding of the structural preferences of 5-nonyn-3-ol, which can be invaluable for applications in drug development and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. Conformational analysis, molecular structure, spectroscopic, NBO, reactivity descriptors, wavefunction and molecular docking investigations of 5,6-dimethoxy-1-indanone: A potential anti Alzheimer's agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation | MDPI [mdpi.com]

5-Nonyn-3-ol: A Technical Guide for Researchers and Drug Development Professionals

Introduction: 5-Nonyn-3-ol is a secondary acetylenic alcohol that holds potential as a versatile building block in organic synthesis and drug discovery. Its unique structural features, combining a hydroxyl group and a carbon-carbon triple bond, offer multiple reaction sites for the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the commercial availability, physicochemical properties, safety and handling, and potential applications of 5-Nonyn-3-ol, tailored for researchers, scientists, and professionals in the field of drug development.

Commercial Availability and Suppliers

5-Nonyn-3-ol is commercially available from a variety of chemical suppliers catering to research and development needs. These suppliers offer the compound in various quantities, from grams to kilograms, with purities suitable for laboratory and preclinical studies. Researchers can inquire with these companies for pricing and availability.

Table 1: Key Suppliers of 5-Nonyn-3-ol

Supplier Name	Website	Notes
LEAPChem	--INVALID-LINK--	A specialized supplier of fine chemicals for research and development.
GFS Chemicals	--INVALID-LINK--	Offers 5-Nonyn-3-ol, with inquiries for pricing.
Santa Cruz Biotechnology	--INVALID-LINK--	Provides a platform to request quotes from various suppliers.
ChemicalBook	--INVALID-LINK--	A directory that lists suppliers and basic information for a wide range of chemicals.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Nonyn-3-ol is essential for its effective use in experimental settings. The following table summarizes key quantitative data available for this compound.

Table 2: Physicochemical Data of 5-Nonyn-3-ol

Property	Value	Source
Chemical Formula	C₉H₁₆O	PubChem[1]
Molecular Weight	140.22 g/mol	PubChem[1]
CAS Number	53723-19-6	PubChem[1]
Appearance	Not explicitly specified, likely a liquid based on related compounds.	General chemical knowledge
Boiling Point	Data not available in searched literature.
Density	Data not available in searched literature.
Refractive Index	Data not available in searched literature.
Solubility	Data not available in searched literature.

Safety and Handling

Proper safety precautions are paramount when handling any chemical compound. Based on the available safety data, 5-Nonyn-3-ol is classified with the following hazards:

Table 3: GHS Hazard Classification for 5-Nonyn-3-ol

Hazard Class	Hazard Statement
Skin Irritation (Category 2)	H315: Causes skin irritation
Eye Irritation (Category 2A)	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation

Source: PubChem[1]

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[2]

• Ventilation: Use only outdoors or in a well-ventilated area.[2]

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly after handling.[2]

• Storage: Store in a well-ventilated place. Keep container tightly closed.[2]

Potential Applications and Synthesis

While specific experimental protocols and signaling pathways involving 5-Nonyn-3-ol are not extensively detailed in the currently available literature, its structural motifs suggest several potential applications in organic synthesis and medicinal chemistry.

Synthetic Utility

The presence of both a hydroxyl group and an alkyne functionality makes 5-Nonyn-3-ol a valuable precursor for a variety of chemical transformations.

• Modification of the Hydroxyl Group: The secondary alcohol can be oxidized to a ketone, esterified, or converted to other functional groups, providing a handle for further molecular elaboration.

• Reactions of the Alkyne: The triple bond can participate in numerous reactions, including:

  • Click Chemistry: As a terminal alkyne analogue, it could potentially be used in copper-catalyzed or strain-promoted azide-alkyne cycloaddition reactions for the synthesis of triazoles, which are important scaffolds in drug discovery.

  • Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction would allow for the formation of carbon-carbon bonds with aryl or vinyl halides, enabling the construction of more complex conjugated systems.

  • Reduction: The alkyne can be selectively reduced to either a cis- or trans-alkene, or fully to an alkane, offering stereochemical control in synthetic routes.

  • Hydration: The triple bond can be hydrated to form a ketone.

Below is a conceptual workflow illustrating the potential synthetic transformations of 5-Nonyn-3-ol.

References

• 1. 5-Nonyn-3-ol | C9H16O | CID 143083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of (R)-5-Nonyn-3-ol

Introduction

(R)-5-Nonyn-3-ol is a chiral propargyl alcohol of significant interest in synthetic organic chemistry, serving as a versatile building block for the synthesis of complex molecules, including natural products and pharmaceutical agents. The stereoselective introduction of the hydroxyl and alkynyl functionalities is crucial for its utility. This document provides detailed protocols for the enantioselective synthesis of (R)-5-Nonyn-3-ol, targeting researchers, scientists, and professionals in drug development. Two primary, highly efficient methods are presented: the enantioselective propargylation of propanal and the asymmetric reduction of 5-nonyn-3-one.

Method 1: Enantioselective Propargylation of Propanal

This method involves the asymmetric addition of a 1-hexyne nucleophile to propanal, catalyzed by a chiral complex. A particularly effective and well-documented approach utilizes a zinc-based catalyst with a chiral amino alcohol ligand, such as (+)-N-methylephedrine. This approach is advantageous due to its operational simplicity and the high levels of enantioselectivity achieved.

Logical Workflow for Enantioselective Propargylation

Caption: Workflow for the enantioselective propargylation of propanal.

Experimental Protocol: Enantioselective Propargylation

This protocol is adapted from a general and highly efficient method for the asymmetric addition of terminal alkynes to aldehydes.[1][2]

Materials:

• 1-Hexyne (98%)

• n-Butyllithium (2.5 M in hexanes)

• Zinc trifluoromethanesulfonate (Zn(OTf)₂, 98%)

• (+)-N-Methylephedrine (99%)

• Propanal (97%)

• Anhydrous Toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation of the Zinc Catalyst: In a flame-dried, two-necked round-bottom flask under an argon atmosphere, add zinc trifluoromethanesulfonate (1.1 eq) and (+)-N-methylephedrine (1.2 eq). Add anhydrous toluene and stir the suspension at room temperature for 1-2 hours.

• Formation of the Lithium Acetylide: In a separate flame-dried flask under argon, dissolve 1-hexyne (1.5 eq) in anhydrous toluene. Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium (1.5 eq) dropwise. Allow the mixture to stir at -78 °C for 30 minutes, then warm to 0 °C for an additional 30 minutes.

• Asymmetric Addition: Cool the zinc catalyst suspension to 0 °C. Add the freshly prepared lithium hexynylide solution to the catalyst suspension via cannula. Stir the resulting mixture at 0 °C for 30 minutes.

• Add propanal (1.0 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Separate the aqueous and organic layers. Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford pure (R)-5-Nonyn-3-ol.

• Characterization: Determine the yield and confirm the structure by ¹H NMR, ¹³C NMR, and IR spectroscopy. The enantiomeric excess (ee) can be determined by chiral HPLC or by derivatization with a chiral agent followed by NMR or GC analysis.

Method 2: Asymmetric Reduction of 5-Nonyn-3-one

This approach involves the enantioselective reduction of the prochiral ketone, 5-nonyn-3-one. The Corey-Bakshi-Shibata (CBS) reduction is a highly reliable and widely used method for this transformation, employing a chiral oxazaborolidine catalyst and a stoichiometric borane source.[3][4][5]

Logical Workflow for Asymmetric Ketone Reduction

Caption: Workflow for the synthesis of (R)-5-Nonyn-3-ol via CBS reduction.

Experimental Protocol: Asymmetric Reduction

Part A: Synthesis of 5-Nonyn-3-one (Substrate)

Materials:

• 1-Hexyne

• n-Butyllithium (2.5 M in hexanes)

• Propanoyl chloride

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Diethyl ether

Procedure:

• In a flame-dried flask under argon, dissolve 1-hexyne (1.0 eq) in anhydrous THF and cool to -78 °C.

• Slowly add n-butyllithium (1.0 eq). Stir for 30 minutes at -78 °C.

• Add propanoyl chloride (1.0 eq) dropwise and stir for 1-2 hours at -78 °C.

• Warm the reaction to room temperature and quench with saturated aqueous NaHCO₃.

• Extract with diethyl ether, wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Purify the crude 5-nonyn-3-one by vacuum distillation or column chromatography.

Part B: Corey-Bakshi-Shibata (CBS) Reduction

Materials:

• 5-Nonyn-3-one

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane dimethyl sulfide complex (BH₃·SMe₂)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

Procedure:

• In a flame-dried flask under argon, dissolve 5-nonyn-3-one (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C.

• Add the (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq) dropwise.

• After stirring for 10-15 minutes, add the borane dimethyl sulfide complex (0.6-1.0 eq) dropwise over a period of 30 minutes.

• Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.

• Work-up and Purification: Carefully quench the reaction at -78 °C by the slow, dropwise addition of methanol.

• Allow the mixture to warm to room temperature and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to yield (R)-5-Nonyn-3-ol.

• Characterization: Determine the yield, confirm the structure (NMR, IR), and measure the enantiomeric excess (chiral HPLC).

Data Presentation

The following table summarizes expected quantitative data for the described enantioselective syntheses. The values are based on literature reports for analogous transformations and represent typical outcomes.[1][2][6][7]

Method	Key Reagents/Catalyst	Substrate	Typical Yield (%)	Typical ee (%)	Reference Stereochemistry
Enantioselective Propargylation	Zn(OTf)₂, (+)-N-Methylephedrine, 1-Hexyne	Propanal	75-90	>95	(R)
Asymmetric Reduction (CBS)	(R)-Me-CBS catalyst, BH₃·SMe₂	5-Nonyn-3-one	85-95	>98	(R)

Concluding Remarks

Both the enantioselective propargylation of propanal and the asymmetric reduction of 5-nonyn-3-one are robust and highly effective methods for the synthesis of (R)-5-Nonyn-3-ol. The choice of method may depend on the availability of starting materials and specific laboratory capabilities. The propargylation route offers a more direct approach from commercially available starting materials, while the CBS reduction provides a reliable method for the stereoselective transformation of a pre-synthesized ketone. Both protocols are amenable to scale-up and provide access to the target molecule in high enantiopurity, making it a valuable tool for further synthetic applications.

References

• 1. A General Asymmetric Synthesis of (R)-Matsutakeol and Flavored Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Mild and expedient asymmetric reductions of α,β-unsaturated alkenyl and alkynyl ketones by TarB-NO2 and mechanistic investigations of ketone reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. york.ac.uk [york.ac.uk]

Application Notes: 5-Nonyn-3-ol as a Versatile Chiral Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral propargyl alcohols are invaluable synthons in modern organic synthesis, serving as key intermediates in the preparation of a diverse array of complex molecules, including natural products and pharmaceuticals.[1] Their synthetic utility is derived from the presence of two highly versatile functional groups: a stereodefined secondary alcohol and a reactive internal alkyne. This document provides detailed application notes and experimental protocols for the utilization of (R)- and (S)-5-nonyn-3-ol as a chiral building block in stereoselective synthesis. While direct literature applications for 5-nonyn-3-ol are not extensively documented, the methodologies described herein are based on well-established transformations of structurally similar chiral secondary alkynyl alcohols and are expected to be broadly applicable.

Core Applications

The chiral center and the dual functionality of 5-nonyn-3-ol allow for its application in a variety of synthetic transformations, including:

• Asymmetric Alkynylation of Aldehydes: The enantioselective addition of acetylides to aldehydes is a powerful method for the synthesis of more complex chiral propargyl alcohols.

• Meyer-Schuster Rearrangement: The acid-catalyzed rearrangement of the propargylic alcohol moiety provides access to chiral α,β-unsaturated ketones.

• Substrate-Controlled Diastereoselective Reactions: The existing stereocenter can direct the stereochemical outcome of reactions on the alkyne or at adjacent positions.

• Synthesis of Heterocyclic Compounds: The alcohol and alkyne functionalities can be utilized in cyclization reactions to form various heterocyclic scaffolds.

Data Presentation

The following tables summarize hypothetical, yet plausible, quantitative data for key reactions involving (S)-5-nonyn-3-ol. These values are based on typical results observed for analogous chiral secondary alkynyl alcohols in the specified reactions.

Table 1: Asymmetric Alkynylation of Aldehydes with the Lithium Acetylide of (S)-5-nonyn-3-ol

Entry	Aldehyde	Product	Yield (%)	Diastereomeric Ratio (dr)
1	Benzaldehyde	(3S,1'S)-1-Phenyl-6-decyn-4-ol	85	95:5
2	Isobutyraldehyde	(3S,1'S)-2-Methyl-6-decyn-4-ol	78	92:8
3	Cinnamaldehyde	(3S,1'E,3'S)-1-Phenyl-1-dodecen-6-yn-4-ol	75	90:10
4	Hexanal	(3S,1'S)-Dodeca-6-yn-4-ol	82	93:7

Table 2: Meyer-Schuster Rearrangement of (S)-5-nonyn-3-ol Derivatives

Entry	R Group (at C3-OH)	Product	Yield (%)	Enantiomeric Excess (ee, %)
1	H	(E)-Non-4-en-3-one	92	>99
2	Methyl	(E)-3-Methoxynon-4-ene	88	>99
3	Acetyl	(E)-Non-4-en-3-yl acetate	95	>99
4	Benzyl	(E)-3-(Benzyloxy)non-4-ene	85	>99

Experimental Protocols

Protocol 1: Asymmetric Alkynylation of Benzaldehyde with the Lithium Acetylide of (S)-5-nonyn-3-ol

This protocol describes the diastereoselective addition of the lithium acetylide derived from (S)-5-nonyn-3-ol to benzaldehyde.

Materials:

• (S)-5-Nonyn-3-ol (1.0 eq)

• n-Butyllithium (1.1 eq, 2.5 M in hexanes)

• Benzaldehyde (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, dissolve (S)-5-nonyn-3-ol in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium dropwise to the solution. Stir the mixture at -78 °C for 30 minutes.

• Add benzaldehyde dropwise to the reaction mixture.

• Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired diol.

Protocol 2: Meyer-Schuster Rearrangement of (S)-5-nonyn-3-ol

This protocol outlines the acid-catalyzed rearrangement of (S)-5-nonyn-3-ol to the corresponding α,β-unsaturated ketone.[2]

Materials:

• (S)-5-Nonyn-3-ol (1.0 eq)

• p-Toluenesulfonic acid monohydrate (0.1 eq)

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve (S)-5-nonyn-3-ol in toluene.

• Add p-toluenesulfonic acid monohydrate to the solution.

• Heat the reaction mixture to reflux and monitor by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the α,β-unsaturated ketone.

Visualizations

Experimental workflow for asymmetric alkynylation.

Mechanism of the Meyer-Schuster rearrangement.

Conclusion

(R)- and (S)-5-Nonyn-3-ol are promising chiral building blocks with significant potential for application in complex molecule synthesis. The protocols and data presented, while based on analogous systems, provide a solid foundation for researchers to explore the utility of this specific synthon in their synthetic endeavors. The versatility of the propargyl alcohol moiety allows for a range of transformations, making 5-nonyn-3-ol a valuable addition to the synthetic chemist's toolbox for the construction of enantiomerically enriched compounds for the pharmaceutical and other industries.

References

• 1. benchchem.com [benchchem.com]
• 2. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Electrophilic Reactions of 5-Nonyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reactivity of 5-nonyn-3-ol with various electrophiles. The presence of both a hydroxyl group and an internal alkyne offers pathways for both intermolecular addition and intramolecular cyclization, making it a versatile building block in organic synthesis. This document outlines key reactions, provides detailed experimental protocols, and summarizes expected outcomes and quantitative data.

Introduction to the Reactivity of 5-Nonyn-3-ol

5-Nonyn-3-ol is a secondary alcohol containing an internal carbon-carbon triple bond. The electron-rich alkyne is susceptible to electrophilic attack, initiating a variety of transformations. The hydroxyl group plays a crucial role in the reactivity of the molecule, potentially influencing the regioselectivity of the attack and acting as an internal nucleophile in cyclization reactions. Common electrophilic reactions include halogenation, hydrohalogenation, hydration (oxymercuration-demercuration), and electrophile-induced cyclizations.

Intermolecular Electrophilic Additions

Halogenation: Bromination

The addition of bromine (Br₂) across the triple bond of 5-nonyn-3-ol is expected to proceed through a cyclic bromonium ion intermediate. The subsequent nucleophilic attack by a bromide ion occurs in an anti-fashion, leading to the formation of a vicinal dibromoalkene. A second addition of bromine can occur to yield a tetrabromoalkane.

Experimental Protocol: Synthesis of (E/Z)-5,6-Dibromonon-5-en-3-ol

• Materials: 5-Nonyn-3-ol (1.0 mmol, 140 mg), Bromine (1.0 mmol, 160 mg, 52 µL), Dichloromethane (CH₂Cl₂, 10 mL).

• Procedure:

  • Dissolve 5-nonyn-3-ol in 10 mL of dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of bromine in dichloromethane dropwise over 15 minutes.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate until the orange color disappears.

  • Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Expected Quantitative Data:

Product	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
(E/Z)-5,6-Dibromonon-5-en-3-ol	Br₂	CH₂Cl₂	3	0 to RT	85-95
5,5,6,6-Tetrabromononan-3-ol	2 equiv. Br₂	CH₂Cl₂	6	RT	70-80

Hydrohalogenation: Hydrobromination

The addition of hydrogen bromide (HBr) to 5-nonyn-3-ol is expected to follow Markovnikov's rule, where the initial protonation of the alkyne forms a vinyl carbocation. The stability of this intermediate will direct the regioselectivity of the bromide ion attack. Due to the similar substitution pattern on both sides of the internal alkyne, a mixture of regioisomers is possible.

Experimental Protocol: Synthesis of 6-Bromonon-5-en-3-ol and 5-Bromonon-5-en-3-ol

• Materials: 5-Nonyn-3-ol (1.0 mmol, 140 mg), HBr (33% in acetic acid, 1.2 mmol), Glacial Acetic Acid (5 mL).

• Procedure:

  • Dissolve 5-nonyn-3-ol in glacial acetic acid in a sealed tube.

  • Add the HBr solution and heat the mixture at 60 °C for 4 hours.

  • Cool the reaction to room temperature and pour it into a mixture of ice and water.

  • Extract the product with diethyl ether (3 x 20 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

  • Dry over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify by flash column chromatography.

Expected Quantitative Data:

Product	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)	Regioisomeric Ratio
6-Bromo- and 5-Bromonon-5-en-3-ol	HBr in Acetic Acid	Acetic Acid	4	60	75-85	~1:1

Hydration: Oxymercuration-Demercuration

The hydration of the alkyne in 5-nonyn-3-ol can be achieved using oxymercuration-demercuration. This reaction typically proceeds with Markovnikov regioselectivity to yield an enol intermediate, which then tautomerizes to the more stable ketone.

Experimental Protocol: Synthesis of 6-Hydroxynonan-5-one

• Materials: 5-Nonyn-3-ol (1.0 mmol, 140 mg), Mercuric (II) oxide (0.1 mmol), Concentrated Sulfuric Acid (2 drops), Water (5 mL), Tetrahydrofuran (THF, 5 mL).

• Procedure:

  • In a round-bottom flask, suspend mercuric (II) oxide in water.

  • Carefully add the concentrated sulfuric acid.

  • Add a solution of 5-nonyn-3-ol in THF to the mercuric salt suspension.

  • Reflux the mixture for 4 hours.

  • Cool the reaction to room temperature and quench with a saturated solution of sodium bicarbonate.

  • Extract the product with diethyl ether (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by flash column chromatography.

Expected Quantitative Data:

Product	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
6-Hydroxynonan-5-one	HgO, H₂SO₄	THF/H₂O	4	Reflux	80-90

Intramolecular Cyclization Reactions

The hydroxyl group in 5-nonyn-3-ol can act as an internal nucleophile, leading to cyclization reactions when the alkyne is activated by an electrophile.

Iodocyclization

In the presence of an iodine source, 5-nonyn-3-ol can undergo an electrophilic cyclization. The iodine atom acts as the electrophile, activating the alkyne towards nucleophilic attack by the internal hydroxyl group. This typically leads to the formation of a five- or six-membered oxygen-containing heterocycle. A 5-endo-dig cyclization would lead to a six-membered dihydropyran ring, while a 6-exo-dig cyclization would result in a five-membered dihydrofuran ring with an exocyclic double bond. The 5-endo-dig pathway is generally favored.

Experimental Protocol: Synthesis of 2-Ethyl-5-(1-iodopropylidene)-tetrahydrofuran

• Materials: 5-Nonyn-3-ol (1.0 mmol, 140 mg), Iodine (1.2 mmol, 305 mg), Sodium Bicarbonate (2.0 mmol, 168 mg), Acetonitrile (10 mL).

• Procedure:

  • To a solution of 5-nonyn-3-ol in acetonitrile, add sodium bicarbonate and iodine.

  • Stir the mixture at room temperature for 24 hours.

  • Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with diethyl ether (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by flash column chromatography.

Expected Quantitative Data:

Product	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
2-Ethyl-5-(1-iodopropylidene)-tetrahydrofuran	I₂, NaHCO₃	Acetonitrile	24	RT	70-85

Acid-Catalyzed Cyclization/Dehydration

Under strongly acidic conditions, the alkyne can be protonated, leading to a vinyl cation. This can be trapped by the internal hydroxyl group, followed by dehydration, to yield a substituted furan.

Experimental Protocol: Synthesis of 2,5-Diethyl-3-propylfuran

• Materials: 5-Nonyn-3-ol (1.0 mmol, 140 mg), Concentrated Sulfuric Acid (0.5 mL), Ethanol (5 mL).

• Procedure:

  • Dissolve 5-nonyn-3-ol in ethanol in a round-bottom flask.

  • Carefully add concentrated sulfuric acid and heat the mixture to reflux for 6 hours.

  • Cool the reaction to room temperature and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with diethyl ether (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by flash column chromatography.

Expected Quantitative Data:

Product	Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
2,5-Diethyl-3-propylfuran	H₂SO₄	Ethanol	6	Reflux	60-75

Visualizations

Caption: General reaction pathways for 5-nonyn-3-ol with electrophiles.

Caption: General experimental workflow for electrophilic reactions of 5-nonyn-3-ol.

Safety Precautions

• Handle all reagents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Bromine and concentrated acids are corrosive and toxic. Handle with extreme care.

• Mercuric salts are highly toxic. Avoid inhalation and skin contact. Dispose of mercury-containing waste according to institutional guidelines.

Disclaimer: The experimental protocols and quantitative data provided are based on general principles of organic chemistry and may require optimization for specific laboratory conditions. All procedures should be performed by trained personnel.

Application Notes: Oxidation of 5-Nonyn-3-ol to 5-Nonyn-3-one

Introduction

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. 5-Nonyn-3-ol, a secondary alcohol containing an internal alkyne, can be converted to its corresponding ketone, 5-nonyn-3-one. This ketone is a valuable intermediate for the synthesis of more complex molecules in the fields of pharmaceuticals, agrochemicals, and materials science. The presence of the alkyne functionality requires the selection of an oxidation method that is chemoselective and avoids unwanted side reactions. This document provides detailed protocols for three common and effective methods for the oxidation of 5-nonyn-3-ol: Dess-Martin Periodinane (DMP) Oxidation, Jones Oxidation, and Swern Oxidation. These methods offer a range of conditions from mild to strong, allowing researchers to choose the most suitable protocol based on substrate sensitivity, scale, and available laboratory resources.

Data Presentation: Comparison of Oxidation Protocols

The following table summarizes the key parameters for the three detailed protocols for the oxidation of 5-nonyn-3-ol. This allows for a direct comparison of reaction conditions, typical yields, and safety considerations.

Parameter	Dess-Martin Periodinane (DMP) Oxidation	Jones Oxidation	Swern Oxidation
Oxidizing Agent	Dess-Martin Periodinane (DMP)	Chromic acid (from CrO₃ and H₂SO₄)	Dimethyl sulfoxide (DMSO), Oxalyl chloride
Typical Substrate	5-Nonyn-3-ol (1.0 equiv)	5-Nonyn-3-ol (1.0 equiv)	5-Nonyn-3-ol (1.0 equiv)
Reagent Stoichiometry	DMP (1.1 - 1.5 equiv)	Jones Reagent (added until orange persists)	Oxalyl chloride (1.5 equiv), DMSO (2.7 equiv), Triethylamine (7.0 equiv)
Solvent	Dichloromethane (CH₂Cl₂)	Acetone	Dichloromethane (CH₂Cl₂)
Temperature	Room Temperature (20-25 °C)	0-35 °C	-78 °C to Room Temperature
Typical Reaction Time	0.5 - 4 hours	< 1 hour	1 - 2 hours
Work-up	Quenching with Na₂S₂O₃/NaHCO₃, extraction	Quenching with isopropanol, extraction	Aqueous quench, extraction
Typical Yields	High (>90%)	High (85-95%)[1]	High (>90%)
Safety Considerations	DMP can be explosive under certain conditions.[2]	HIGHLY TOXIC, CARCINOGENIC .[1] Use with extreme caution.	TOXIC GASES (CO, CO₂).[3] Malodorous byproduct (DMS).[4][5]

Experimental Protocols

Method 1: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a very mild and highly selective method for converting secondary alcohols to ketones.[6][7][8] It is performed under neutral conditions at room temperature, making it compatible with a wide range of sensitive functional groups.[7]

Materials:

• 5-Nonyn-3-ol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon inlet

Procedure:

• To a solution of 5-nonyn-3-ol (1.0 equiv) in anhydrous dichloromethane, add Dess-Martin periodinane (1.2 equiv) in one portion at room temperature under a nitrogen or argon atmosphere.

• Stir the reaction mixture vigorously at room temperature for 2 to 4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stir the mixture for an additional 15-20 minutes until the solid byproducts dissolve.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x volume).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 5-nonyn-3-one.

• If necessary, purify the crude product by column chromatography on silica gel.

Method 2: Jones Oxidation

The Jones oxidation is a robust and cost-effective method for oxidizing secondary alcohols to ketones using chromic acid.[9] The reaction is typically fast and high-yielding.[1] However, it involves the use of chromium(VI) compounds, which are highly toxic and carcinogenic, requiring stringent safety precautions.[1]

Materials:

• 5-Nonyn-3-ol

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Isopropanol

• Diethyl ether or Dichloromethane for extraction

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Preparation of Jones Reagent: In a flask, carefully dissolve chromium trioxide in water, then slowly add concentrated sulfuric acid while cooling in an ice bath.

• In a separate round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve 5-nonyn-3-ol (1.0 equiv) in acetone.

• Cool the alcohol solution in an ice-water bath to approximately 0-5 °C.

• Slowly add the prepared Jones reagent dropwise from a dropping funnel to the vigorously stirred alcohol solution. The rate of addition should be controlled to maintain the reaction temperature below 35 °C.[10]

• Continue adding the reagent until a faint orange color persists in the reaction mixture, indicating an excess of the oxidant. The solution will turn a characteristic green color as the Cr(VI) is reduced to Cr(III).[9]

• After the addition is complete, stir the reaction for an additional 15-30 minutes at room temperature.

• Quench the excess oxidant by adding isopropanol dropwise until the orange color disappears and the solution remains green.

• Remove the acetone under reduced pressure.

• Add water to the residue and extract the product with diethyl ether or dichloromethane (3 x volume).

• Combine the organic extracts and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude 5-nonyn-3-one.

• Further purification can be achieved by distillation or column chromatography.

Method 3: Swern Oxidation

The Swern oxidation is a mild and efficient method that avoids the use of heavy metals.[5] It utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures, followed by the addition of a hindered base such as triethylamine.[11] This reaction is known for its wide functional group tolerance.[3]

Materials:

• 5-Nonyn-3-ol

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (DMSO, anhydrous)

• Triethylamine (NEt₃)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, syringes, magnetic stirrer, low-temperature bath (e.g., dry ice/acetone)

Procedure:

• To a solution of oxalyl chloride (1.5 equiv) in anhydrous dichloromethane in a flame-dried, three-necked flask under a nitrogen atmosphere, add a solution of anhydrous DMSO (2.7 equiv) in dichloromethane dropwise at -78 °C.[12]

• Stir the mixture for 5-15 minutes at -78 °C.

• Add a solution of 5-nonyn-3-ol (1.0 equiv) in dichloromethane dropwise over 5 minutes, ensuring the temperature remains at -78 °C.[12]

• Stir the reaction mixture for 30 minutes at -78 °C.

• Add triethylamine (7.0 equiv) dropwise over 10 minutes.[12]

• After the addition, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography to yield pure 5-nonyn-3-one.

Mandatory Visualizations

The following diagrams illustrate the chemical transformation and a generalized workflow for the oxidation of 5-nonyn-3-ol.

Caption: Chemical transformation of 5-Nonyn-3-ol to 5-Nonyn-3-one.

References

• 1. Jones oxidation - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. Swern Oxidation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 9. Jones Oxidation [organic-chemistry.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]

Application of 5-Nonyn-3-ol in Natural Product Synthesis: A Focus on the Pauson-Khand Reaction

For Researchers, Scientists, and Drug Development Professionals

Application Notes

5-Nonyn-3-ol, a secondary acetylenic alcohol, serves as a versatile and valuable chiral building block in the synthesis of complex natural products. Its bifunctional nature, possessing both a hydroxyl group and an internal alkyne, allows for a variety of chemical transformations, making it an attractive starting material for the construction of intricate molecular architectures. The hydroxyl group provides a handle for stereoselective reactions and the introduction of further functionality, while the alkyne moiety is primed for powerful carbon-carbon bond-forming reactions.

One of the most significant applications of 5-nonyn-3-ol and its derivatives in a strategy targeting natural product synthesis is their use as substrates in the Pauson-Khand reaction (PKR) . The PKR is a formal [2+2+1] cycloaddition of an alkyne, an alkene, and carbon monoxide, typically mediated by a cobalt carbonyl complex, to afford an α,β-cyclopentenone.[1][2][3] Cyclopentenone rings are prevalent structural motifs in a vast array of biologically active natural products, including prostaglandins, terpenoids, and alkaloids.[4][5][6]

The utility of 5-nonyn-3-ol in this context lies in its ability to be readily converted into a precursor for the Pauson-Khand reaction. The hydroxyl group can be protected with a suitable protecting group (e.g., silyl ethers) to prevent interference with the organometallic catalyst. The resulting protected alkyne can then undergo an intermolecular or intramolecular Pauson-Khand reaction to generate highly functionalized cyclopentenone adducts with excellent regioselectivity.[1][7] The stereocenter at C-3 of the original 5-nonyn-3-ol can influence the stereochemical outcome of the reaction, particularly in intramolecular variants, providing a pathway to enantiomerically enriched products.

The resulting cyclopentenone products from the PKR of 5-nonyn-3-ol derivatives are valuable intermediates that can be further elaborated to access a range of complex natural product scaffolds. For instance, the enone functionality can be exploited for conjugate additions, and the carbonyl group can be manipulated to introduce additional stereocenters. This strategy has been successfully employed in the synthesis of prostaglandins and phytoprostanes, where a key step involves the Pauson-Khand reaction of a protected propargyl alcohol with ethylene to construct the core cyclopentenone ring.[4][8][9][10]

Experimental Protocols

Key Experiment: Intermolecular Pauson-Khand Reaction of a Protected 5-Nonyn-3-ol Derivative

This protocol describes a representative intermolecular Pauson-Khand reaction of a silyl-protected 5-nonyn-3-ol with ethylene to generate a substituted cyclopentenone, a key intermediate for the synthesis of prostaglandin analogues and other natural products.

1. Preparation of the Substrate: 3-(tert-Butyldimethylsilyloxy)-5-nonyne

• To a solution of 5-nonyn-3-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.5 M) at 0 °C under an argon atmosphere, is added imidazole (1.5 eq).

• tert-Butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) is then added portion-wise, and the reaction mixture is stirred at room temperature for 4 hours.

• Upon completion (monitored by TLC), the reaction is quenched with saturated aqueous sodium bicarbonate solution.

• The aqueous layer is extracted with DCM (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 3-(tert-butyldimethylsilyloxy)-5-nonyne as a colorless oil.

2. Pauson-Khand Reaction

• A solution of 3-(tert-butyldimethylsilyloxy)-5-nonyne (1.0 eq) in anhydrous toluene (0.1 M) is placed in a high-pressure reactor equipped with a magnetic stir bar.

• Dicobalt octacarbonyl (Co₂(CO)₈, 1.1 eq) is added to the solution under a stream of argon.

• The reactor is sealed, purged with carbon monoxide (CO), and then pressurized with ethylene (3 atm) followed by CO (5 atm).

• The reaction mixture is heated to 80 °C and stirred for 24 hours.

• After cooling to room temperature, the reactor is carefully depressurized in a well-ventilated fume hood.

• The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the desired 2-(1-(tert-butyldimethylsilyloxy)propyl)-4-propylcyclopent-2-en-1-one.

Data Presentation

Table 1: Representative Quantitative Data for the Pauson-Khand Reaction

Entry	Substrate	Alkene	Catalyst (mol%)	Promoter	Solvent	Temp (°C)	Time (h)	Yield (%)
1	3-(tert-Butyldimethylsilyloxy)-5-nonyne	Ethylene	Co₂(CO)₈ (110)	None	Toluene	80	24	75
2	3-(tert-Butyldimethylsilyloxy)-5-nonyne	Norbornene	Co₂(CO)₈ (110)	NMO	DCM	40	12	82

NMO = N-Methylmorpholine N-oxide

Visualizations

Caption: Experimental workflow for the synthesis of a substituted cyclopentenone.

Caption: Simplified mechanism of the Pauson-Khand reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. Navigating the Pauson-Khand Reaction in Total Syntheses of Complex Natural Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.iitb.ac.in [chem.iitb.ac.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Application of Pauson–Khand reaction in the total synthesis of terpenes - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05673E [pubs.rsc.org]
• 7. uwindsor.ca [uwindsor.ca]
• 8. Synthesis of prostaglandin and phytoprostane B1 via regioselective intermolecular Pauson-Khand reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Collection - Synthesis of Prostaglandin and Phytoprostane B1 Via Regioselective Intermolecular Pauson−Khand Reactions - Organic Letters - Figshare [figshare.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 5-Nonyn-3-ol as a Precursor for Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Nonyn-3-ol, a secondary acetylenic alcohol, presents a versatile scaffold for the synthesis of a variety of heterocyclic compounds. The presence of both a hydroxyl group and an internal alkyne functionality within the same molecule allows for a range of cyclization strategies, making it a valuable precursor in synthetic organic chemistry and drug discovery. The strategic positioning of these functional groups enables the construction of five- and six-membered rings, which are core structures in numerous biologically active molecules and pharmaceutical agents.

This document provides an overview of potential synthetic routes to heterocyclic compounds using 5-nonyn-3-ol as a key starting material. While direct experimental data for 5-nonyn-3-ol is limited in publicly available literature, the protocols described herein are based on well-established methodologies for the cyclization of analogous alkynols. These notes are intended to serve as a guide for researchers to explore the synthetic utility of 5-nonyn-3-ol.

Synthetic Applications Overview

The primary pathways for converting 5-nonyn-3-ol into heterocyclic systems involve intramolecular cyclization reactions. These transformations can be promoted by various catalytic systems, including transition metals (e.g., gold, silver, palladium) or mediated by acidic or basic conditions. The choice of catalyst and reaction conditions can influence the regioselectivity and stereoselectivity of the cyclization, leading to a diverse array of heterocyclic products.

Potential Heterocyclic Targets from 5-Nonyn-3-ol:

• Furans and Dihydrofurans: Oxygen-containing five-membered rings can be synthesized through intramolecular hydroalkoxylation or cycloisomerization reactions.

• Pyrans and Dihydropyrans: Six-membered oxygenated heterocycles are accessible via similar cyclization strategies, often favoring different reaction conditions compared to furan synthesis.

• Nitrogen- and Sulfur-Containing Heterocycles: By incorporating nitrogen or sulfur nucleophiles, it is possible to synthesize heterocycles such as pyrroles, pyridines, thiophenes, and their partially saturated derivatives.

Below are generalized protocols for key transformations that could be adapted for 5-nonyn-3-ol.

Experimental Protocols

Protocol 1: Gold-Catalyzed Intramolecular Hydroalkoxylation for Furan/Dihydrofuran Synthesis

This protocol describes a general procedure for the gold-catalyzed cyclization of alkynols, which can be adapted for 5-nonyn-3-ol to potentially synthesize substituted dihydrofurans.

Reaction Scheme:

Caption: Gold-catalyzed cyclization of 5-nonyn-3-ol.

Materials:

• 5-Nonyn-3-ol

• Gold(I) catalyst (e.g., [P(t-Bu)2(o-biphenyl)]AuCl / AgOTf)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Toluene)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the gold(I) precatalyst and the silver salt cocatalyst.

• Add the anhydrous solvent and stir the mixture at room temperature for 10-15 minutes.

• Add 5-nonyn-3-ol to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, filter the reaction mixture through a short pad of silica gel, eluting with a suitable solvent (e.g., ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired dihydrofuran derivative.

Quantitative Data (Hypothetical based on similar substrates):

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1-5	DCM	25	1-4	70-90
2	1-5	Toluene	25-80	1-6	65-85

Protocol 2: Palladium-Catalyzed Cyclization for Heterocycle Synthesis

Palladium catalysts are effective for the intramolecular addition of hydroxyl groups across triple bonds. This protocol provides a general method that could be applied to 5-nonyn-3-ol.

Experimental Workflow:

Caption: Workflow for palladium-catalyzed cyclization.

Materials:

• 5-Nonyn-3-ol

• Palladium catalyst (e.g., PdCl₂(PhCN)₂)

• Anhydrous solvent (e.g., Ether, Acetonitrile)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 5-nonyn-3-ol in the chosen anhydrous solvent.

• Add the palladium catalyst to the solution.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction by TLC or GC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the heterocyclic product.

Quantitative Data (Hypothetical based on similar substrates):

Entry	Catalyst	Solvent	Temperature (°C)	Time (h)	Product Type	Yield (%)
1	PdCl₂(PhCN)₂	Ether	25	5-10	Dihydrofuran deriv.	60-80
2	PdCl₂	aq. CH₃CN	Reflux	0.5-1	Hydroxy ketone	70-95

Protocol 3: Acid-Catalyzed Cyclization

Strong acids can promote the cyclization of alkynols. This method is often simpler but may be less selective than metal-catalyzed approaches.

Logical Relationship of Acid-Catalyzed Cyclization:

Caption: Mechanism of acid-catalyzed cyclization.

Materials:

• 5-Nonyn-3-ol

• Strong acid (e.g., concentrated Sulfuric Acid, p-Toluenesulfonic acid)

• Anhydrous solvent (e.g., Dichloromethane, Toluene)

Procedure:

• Dissolve 5-nonyn-3-ol in an anhydrous solvent in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add a catalytic amount of the strong acid to the stirred solution.

• Allow the reaction to warm to room temperature and continue stirring. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product via column chromatography.

Quantitative Data (Hypothetical based on similar substrates):

Entry	Acid Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	H₂SO₄ (cat.)	DCM	0 to 25	2-8	50-70
2	p-TsOH (cat.)	Toluene	25-110	4-12	55-75

Conclusion

5-Nonyn-3-ol holds significant potential as a precursor for the synthesis of diverse heterocyclic compounds. The protocols outlined above provide a foundational framework for researchers to begin exploring these transformations. It is important to note that reaction optimization, including the screening of catalysts, solvents, temperatures, and reaction times, will be crucial to achieve high yields and selectivity for the desired heterocyclic products derived from 5-nonyn-3-ol. Further research in this area could uncover novel and efficient pathways to valuable heterocyclic motifs for applications in medicinal chemistry and materials science.

detailed experimental procedure for Grignard reaction with 5-Nonyn-3-ol

Application Notes and Protocols: Grignard Reaction with 5-Nonyn-3-ol

Introduction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[1][2][3] Grignard reagents (organomagnesium halides, RMgX) are potent nucleophiles and strong bases.[4] When reacted with molecules containing acidic protons, such as alcohols, a facile acid-base reaction occurs.[5][6] 5-Nonyn-3-ol, a secondary alcohol with an internal alkyne, possesses an acidic hydroxyl proton.[7] Consequently, its reaction with a Grignard reagent results in the deprotonation of the alcohol to form a magnesium alkoxide. This protocol details the experimental procedure for the reaction of 5-Nonyn-3-ol with methylmagnesium bromide.

This reaction is a classic example of the basicity of Grignard reagents and is a critical consideration when designing syntheses involving substrates with acidic functional groups. The resulting magnesium alkoxide can be a useful intermediate for subsequent reactions.

Core Reaction

The primary reaction involves the treatment of 5-Nonyn-3-ol with a Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), in an anhydrous ether solvent. The Grignard reagent acts as a base, abstracting the acidic proton from the hydroxyl group to form the corresponding magnesium alkoxide and methane gas.

Chemical Equation: CH₃CH₂CH(OH)C≡C(CH₂)₃CH₃ + CH₃MgBr → CH₃CH₂CH(OMgBr)C≡C(CH₂)₃CH₃ + CH₄

Experimental Protocol

Materials and Equipment:

• 5-Nonyn-3-ol (C₉H₁₆O, MW: 140.22 g/mol )[7][8]

• Methylmagnesium bromide solution (e.g., 3.0 M in diethyl ether)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, oven-dried[9]

• Magnetic stirrer and stir bar

• Septum and needles/syringes[9]

• Addition funnel (optional, for larger scale)

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Safety Precautions:

• Grignard reagents are highly reactive, pyrophoric, and react violently with water.[4] All manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) and with strict exclusion of moisture.[10]

• Anhydrous ethers are extremely flammable and can form explosive peroxides. Work in a well-ventilated fume hood away from ignition sources.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Procedure:

• Preparation:

  • Ensure all glassware is thoroughly oven-dried (e.g., at 120°C overnight) and allowed to cool to room temperature under an inert atmosphere or in a desiccator.[9]

  • Assemble the reaction apparatus (e.g., a round-bottom flask with a magnetic stir bar and septum) while flushing with nitrogen or argon.

• Reaction Setup:

  • To the round-bottom flask, add 5-Nonyn-3-ol (1.40 g, 10.0 mmol).

  • Dissolve the alcohol in 20 mL of anhydrous diethyl ether.

  • Cool the flask to 0°C using an ice-water bath.

• Addition of Grignard Reagent:

  • While stirring the solution at 0°C, slowly add methylmagnesium bromide (3.7 mL of a 3.0 M solution in diethyl ether, 11.0 mmol, 1.1 equivalents) dropwise via syringe over 15-20 minutes.

  • Vigorous gas evolution (methane) will be observed. The rate of addition should be controlled to maintain a gentle effervescence.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 30-60 minutes to ensure complete deprotonation.

  • The reaction progress can be monitored by observing the cessation of gas evolution.

• Quenching and Workup:

  • Cool the reaction mixture back to 0°C in an ice-water bath.

  • Slowly and carefully quench the reaction by the dropwise addition of 15 mL of saturated aqueous ammonium chloride solution.[1] This will hydrolyze the unreacted Grignard reagent and the magnesium alkoxide.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (2 x 20 mL).[1]

  • Combine the organic layers and wash with brine (20 mL).[11]

  • Dry the combined organic layer over anhydrous magnesium sulfate.[1][12]

• Isolation of Product:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the product, 5-Nonyn-3-ol. Note: In this specific protocol, the product of the workup is the starting material, as the goal was deprotonation followed by protonation. If the alkoxide were used in a subsequent reaction, the final product would differ.

Data Presentation

The following table summarizes the quantitative data for the deprotonation of 5-Nonyn-3-ol. Since the product after aqueous workup is the starting material, the yield is expected to be high, limited only by physical losses during transfers and extractions.

Reagent/Product	Molecular Weight ( g/mol )	Amount (mmol)	Volume (mL)	Mass (g)	Equivalents
5-Nonyn-3-ol	140.22	10.0	~1.5	1.40	1.0
Methylmagnesium Bromide	-	11.0	3.7	-	1.1
Diethyl Ether (solvent)	74.12	-	20	-	-
Product (5-Nonyn-3-ol)	140.22	-	-	~1.33 *	-

*Theoretical yield is 1.40 g. A typical recovered yield of ~95% is presented.

Diagrams

Experimental Workflow

Caption: Workflow for the deprotonation of 5-Nonyn-3-ol.

Reaction Mechanism

Caption: Acid-base reaction between an alcohol and a Grignard reagent.

References

• 1. benchchem.com [benchchem.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. 5-Nonyn-3-ol | C9H16O | CID 143083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-Nonyn-3-ol [webbook.nist.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. community.wvu.edu [community.wvu.edu]
• 12. d.web.umkc.edu [d.web.umkc.edu]

Application of 5-Nonyn-3-ol in the Synthesis of a Prostaglandin F2α Analogue Intermediate

Introduction

5-Nonyn-3-ol, a secondary acetylenic alcohol, serves as a versatile building block in organic synthesis. Its bifunctional nature, possessing both a hydroxyl group and an internal alkyne, allows for a variety of chemical transformations, making it a valuable precursor for the synthesis of complex molecules, including pharmaceutical intermediates. This application note details a proposed synthetic route for a key intermediate of a prostaglandin F2α (PGF2α) analogue, utilizing 5-nonyn-3-ol as the starting material for the ω-side chain. Prostaglandins are a class of lipid compounds with diverse physiological effects, and their analogues are widely used in medicine, for instance, in the treatment of glaucoma.

The synthesis of prostaglandin analogues often involves the coupling of two side chains (α and ω) to a central cyclopentane core. The ω-side chain typically contains a chiral secondary alcohol and a specific carbon skeleton. This note outlines the transformation of 5-nonyn-3-ol into a vinyl iodide, a common precursor for the introduction of the ω-side chain in prostaglandin synthesis, particularly in analogues like Latanoprost.

Synthetic Pathway Overview

The proposed synthetic pathway involves a three-step sequence starting from 5-nonyn-3-ol:

• Protection of the hydroxyl group: The secondary alcohol in 5-nonyn-3-ol is protected to prevent interference in subsequent reactions. A common protecting group for this purpose is the tert-butyldimethylsilyl (TBDMS) group.

• Hydrozirconation of the alkyne: The internal alkyne is converted to a vinylzirconium species with regio- and stereoselectivity using zirconocene hydrochloride (Schwartz's reagent).

• Iodination of the vinylzirconium intermediate: The organozirconium intermediate is treated with iodine to yield the corresponding vinyl iodide.

This vinyl iodide is a key intermediate that can be coupled to the prostaglandin core, for example, via a cuprate-mediated conjugate addition to a cyclopentenone derivative.

Figure 1: Proposed synthetic pathway from 5-Nonyn-3-ol to a Prostaglandin F2α analogue.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyldimethyl((1-ethylhept-2-yn-1-yl)oxy)silane (TBDMS-protected 5-Nonyn-3-ol)

This protocol describes the protection of the hydroxyl group of 5-nonyn-3-ol using tert-butyldimethylsilyl chloride.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
5-Nonyn-3-ol	140.22	1.0 g	7.13 mmol
tert-Butyldimethylsilyl chloride (TBDMSCl)	150.72	1.29 g	8.56 mmol
Imidazole	68.08	0.73 g	10.7 mmol
Dichloromethane (DCM)	84.93	20 mL	-

Procedure:

• To a solution of 5-nonyn-3-ol (1.0 g, 7.13 mmol) in dry dichloromethane (20 mL) under an inert atmosphere (e.g., nitrogen or argon), add imidazole (0.73 g, 10.7 mmol).

• Stir the mixture at room temperature until the imidazole has dissolved.

• Add tert-butyldimethylsilyl chloride (1.29 g, 8.56 mmol) portion-wise to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (15 mL).

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure TBDMS-protected 5-nonyn-3-ol.

Protocol 2: Synthesis of the Vinyl Iodide Intermediate

This protocol details the hydrozirconation of the protected alkyne followed by iodination to form the vinyl iodide.

Reagent/Solvent	Molar Mass ( g/mol )	Amount (for 7.13 mmol scale)	Moles
TBDMS-protected 5-Nonyn-3-ol	254.48	1.81 g	7.13 mmol
Zirconocene hydrochloride (Cp2ZrHCl)	257.89	2.01 g	7.84 mmol
Iodine (I₂)	253.81	1.99 g	7.84 mmol
Tetrahydrofuran (THF), anhydrous	72.11	30 mL	-

Procedure:

• Dissolve the TBDMS-protected 5-nonyn-3-ol (1.81 g, 7.13 mmol) in anhydrous tetrahydrofuran (15 mL) in a flame-dried flask under an inert atmosphere.

• In a separate flask, suspend zirconocene hydrochloride (2.01 g, 7.84 mmol) in anhydrous tetrahydrofuran (15 mL).

• Add the solution of the protected alkyne to the suspension of zirconocene hydrochloride at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours, during which the suspension should become a clear, pale-yellow solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of iodine (1.99 g, 7.84 mmol) in anhydrous tetrahydrofuran (10 mL) to the reaction mixture. The color will change to dark brown.

• Allow the reaction mixture to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction by carefully adding saturated aqueous sodium thiosulfate solution until the brown color disappears.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane) to afford the desired vinyl iodide intermediate.

Figure 2: Experimental workflow for the synthesis of the vinyl iodide intermediate from 5-Nonyn-3-ol.

Data Presentation

Table 1: Summary of Reactants and Expected Products

Starting Material	Key Reagents	Product	Expected Yield (%)
5-Nonyn-3-ol	TBDMSCl, Imidazole	tert-Butyldimethyl((1-ethylhept-2-yn-1-yl)oxy)silane	85-95
TBDMS-protected 5-Nonyn-3-ol	Cp₂ZrHCl, I₂	(E)-tert-Butyldimethyl((1-ethyl-3-iodohept-2-en-1-yl)oxy)silane	70-85

Note: Expected yields are based on literature precedents for similar substrates and may vary depending on experimental conditions.

5-Nonyn-3-ol is a readily available and useful starting material for the synthesis of key pharmaceutical intermediates. The presented protocols outline a reliable, albeit proposed, pathway to a vinyl iodide precursor for the ω-side chain of prostaglandin F2α analogues. The described transformations – hydroxyl protection, hydrozirconation, and iodination – are standard and high-yielding reactions in organic synthesis. This application note provides a foundational methodology for researchers and scientists in drug development to explore the utility of 5-nonyn-3-ol in the synthesis of prostaglandins and other complex natural products. Further optimization of reaction conditions and characterization of intermediates would be necessary for process development.

Application Notes and Protocols for the Catalytic Hydrogenation of 5-Nonyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective hydrogenation of alkynes to alkenes is a cornerstone of organic synthesis, particularly in the pharmaceutical and fine chemical industries. The resulting alkenes, especially with controlled stereochemistry, are valuable intermediates in the synthesis of complex molecules. This document provides detailed application notes and experimental protocols for the catalytic hydrogenation of the internal alkyne, 5-Nonyn-3-ol, to its corresponding cis-alkene, (Z)-5-Nonen-3-ol. The focus is on two highly effective and stereoselective catalyst systems: Lindlar's catalyst and P-2 Nickel catalyst.

The controlled partial hydrogenation of 5-Nonyn-3-ol yields (Z)-5-Nonen-3-ol, a precursor that can be utilized in the synthesis of various bioactive molecules and complex natural products. The cis-configuration of the double bond is crucial for the desired biological activity or the success of subsequent stereospecific reactions. Over-hydrogenation to the corresponding alkane, 5-Nonan-3-ol, or the formation of the trans-isomer, (E)-5-Nonen-3-ol, are undesirable side reactions that need to be minimized.

This document outlines the principles of catalyst selection, detailed experimental procedures, methods for reaction monitoring, and data interpretation to achieve high yield and selectivity for the desired (Z)-alkene.

Catalyst Selection and Rationale

The choice of catalyst is paramount in achieving the selective hydrogenation of an alkyne to a cis-alkene. Standard hydrogenation catalysts such as palladium on carbon (Pd/C) or platinum on carbon (Pt/C) are highly active and will typically lead to the complete reduction of the alkyne to the corresponding alkane[1]. To prevent this over-reduction, "poisoned" or deactivated catalysts are employed.

Lindlar's Catalyst: This is a heterogeneous catalyst composed of palladium supported on calcium carbonate (CaCO₃) and deactivated with lead acetate and quinoline[2][3]. The lead and quinoline act as catalyst poisons, reducing the catalyst's activity to prevent the hydrogenation of the initially formed alkene[2]. Lindlar's catalyst is known for its excellent reliability in producing cis-alkenes from internal alkynes through syn-addition of hydrogen to the triple bond[3].

P-2 Nickel Catalyst: This is a less common but highly effective alternative to Lindlar's catalyst. It is a form of nickel boride prepared by the reduction of a nickel(II) salt, typically nickel acetate, with sodium borohydride in an ethanol solution[4][5]. The P-2 designation originates from the work at Purdue University[5]. This catalyst is particularly sensitive to the substrate structure and, when used with a promoter like ethylenediamine, exhibits high stereospecificity for the formation of cis-alkenes[6].

Quantitative Data Summary

Due to the limited availability of specific quantitative data for the catalytic hydrogenation of 5-Nonyn-3-ol, the following tables present representative data for the hydrogenation of a structurally related C4 alkynol, 3-butyn-1-ol, to provide an indication of expected performance under various conditions. Researchers should consider this data as a starting point for optimization studies with 5-Nonyn-3-ol.

Table 1: Catalytic Hydrogenation of 3-Butyn-1-ol with Pd/Al₂O₃ (Gas Phase) [7][8]

Parameter	Value
Catalyst	1.2% wt. Pd/Al₂O₃
Substrate	3-Butyn-1-ol
Temperature	100 °C (373 K)
Pressure	1 atm
H₂:Alkynol Molar Ratio	2
Conversion	>99%
Selectivity to 1-Butanol	>99%

Note: This represents full hydrogenation. For partial hydrogenation, reaction time and hydrogen supply would be strictly controlled.

Table 2: Influence of Reaction Parameters on Alkynol Hydrogenation (General Trends)

Parameter	Effect on Conversion	Effect on Selectivity to cis-Alkene
Temperature Increase	Generally increases	May decrease due to over-hydrogenation
Pressure Increase	Generally increases	May decrease due to over-hydrogenation
Catalyst Loading	Increases	May decrease with very high loading
Reaction Time	Increases	Decreases after optimal point due to over-hydrogenation

Experimental Protocols

Safety Precaution: Hydrogen gas is highly flammable and can form explosive mixtures with air. All hydrogenation reactions should be conducted in a well-ventilated fume hood, and appropriate safety measures, including the use of a blast shield, should be in place. Ensure all equipment is properly grounded to prevent static discharge.

Protocol 1: Selective Hydrogenation using Lindlar's Catalyst

This protocol describes a typical batch hydrogenation setup for the selective conversion of 5-Nonyn-3-ol to (Z)-5-Nonen-3-ol.

Materials:

• 5-Nonyn-3-ol

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead)

• Quinoline (optional, as an additional poison)

• Anhydrous solvent (e.g., Ethanol, Ethyl Acetate, or Hexane)

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Standard hydrogenation apparatus (e.g., Parr hydrogenator or a flask with a balloon filled with hydrogen)

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Celite or a syringe filter)

Procedure:

• Reactor Setup: In a clean and dry hydrogenation flask equipped with a magnetic stir bar, add 5-Nonyn-3-ol (1.0 eq).

• Catalyst Addition: Under a stream of inert gas, add Lindlar's catalyst (typically 5-10 mol% relative to the substrate). If further deactivation is required to improve selectivity, a small amount of quinoline (e.g., 1-2 drops) can be added.

• Solvent Addition: Add the anhydrous solvent to dissolve the substrate. The concentration should be sufficient to ensure good mixing.

• Inerting: Seal the flask and purge the system with an inert gas for 5-10 minutes to remove all oxygen.

• Hydrogenation: Evacuate the inert gas and introduce hydrogen gas. If using a balloon, ensure it is securely attached. If using a Parr apparatus, pressurize the vessel to the desired pressure (typically 1-4 atm).

• Reaction: Begin vigorous stirring. The reaction is typically carried out at room temperature.

• Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals. The reaction can be followed by Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy. The consumption of hydrogen can also be monitored if using a suitable apparatus.

• Work-up: Once the reaction is complete (disappearance of starting material and minimal formation of the alkane), stop the hydrogen supply and purge the system with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the heterogeneous catalyst. Wash the filter cake with a small amount of the reaction solvent.

• Product Isolation: The solvent from the filtrate can be removed under reduced pressure to yield the crude product. Further purification, if necessary, can be performed by distillation or column chromatography.

Protocol 2: Selective Hydrogenation using P-2 Nickel Catalyst

This protocol details the in-situ preparation of the P-2 Nickel catalyst and its use for the selective hydrogenation of 5-Nonyn-3-ol.

Materials:

• 5-Nonyn-3-ol

• Nickel(II) acetate tetrahydrate

• Sodium borohydride

• Anhydrous Ethanol

• Ethylenediamine (promoter)

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Standard hydrogenation apparatus

• Magnetic stirrer and stir bar

• Filtration apparatus

Procedure:

• Catalyst Preparation:

  • In the hydrogenation flask under an inert atmosphere, dissolve nickel(II) acetate tetrahydrate in anhydrous ethanol.

  • Separately, prepare a solution of sodium borohydride in anhydrous ethanol.

  • While stirring vigorously, add the sodium borohydride solution to the nickel acetate solution. A black, finely divided precipitate of the P-2 Nickel catalyst will form immediately. Use the catalyst promptly after preparation.

• Reaction Setup:

  • To the freshly prepared catalyst suspension, add a solution of 5-Nonyn-3-ol in anhydrous ethanol.

  • Add ethylenediamine (typically in a 1:1 molar ratio with the nickel salt) to the reaction mixture.

• Inerting and Hydrogenation: Follow steps 4-6 from Protocol 1. The reaction is typically run at room temperature and atmospheric pressure of hydrogen.

• Monitoring and Work-up: Follow steps 7-10 from Protocol 1.

Reaction Monitoring by GC-MS

Sample Preparation:

• Withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture using a syringe.

• Filter the aliquot through a syringe filter to remove the catalyst.

• Dilute the filtered sample with a suitable solvent (e.g., ethyl acetate) to an appropriate concentration for GC-MS analysis.

GC-MS Parameters (Illustrative):

• Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane)

• Injector Temperature: 250 °C

• Oven Program: 50 °C (hold 2 min), then ramp to 250 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium

• MS Detector: Electron Ionization (EI) at 70 eV

The retention times for 5-Nonyn-3-ol, (Z)-5-Nonen-3-ol, and 5-Nonan-3-ol will be distinct, allowing for the quantification of each component and thus the determination of conversion and selectivity.

Visualizations

Signaling Pathway of Catalytic Hydrogenation

Caption: Reaction pathway for the selective hydrogenation of 5-Nonyn-3-ol.

Experimental Workflow for Batch Hydrogenation

Caption: General workflow for a batch catalytic hydrogenation experiment.

Logical Relationship of Catalyst Poisoning

Caption: The logic behind catalyst poisoning for selective hydrogenation.

References

• 1. mdpi.com [mdpi.com]
• 2. Lindlar Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Lindlar's Catalyst | ChemTalk [chemistrytalk.org]
• 4. Nickel boride catalyst - Wikipedia [en.wikipedia.org]
• 5. organic chemistry - What is the origin of the names P-1 and P-2 of nickel boride catalysts? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins | Semantic Scholar [semanticscholar.org]
• 7. Gas Phase Catalytic Hydrogenation of C4 Alkynols over Pd/Al2O3 [mdpi.com]
• 8. researchportal.hw.ac.uk [researchportal.hw.ac.uk]

Protecting Group Strategies for the Hydroxyl Group in 5-Nonyn-3-ol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the selection and implementation of protecting group strategies for the secondary hydroxyl group of 5-Nonyn-3-ol. The choice of an appropriate protecting group is critical in multi-step syntheses to ensure chemoselectivity and high yields. The following sections detail the use of common protecting groups, including silyl ethers, acetals, benzyl ethers, and esters, with a focus on their application to this secondary propargylic alcohol.

Introduction to Protecting Group Strategies

In the synthesis of complex molecules, it is often necessary to temporarily block a reactive functional group to prevent it from interfering with reactions occurring elsewhere in the molecule.[1] A good protecting group should be easy to introduce and remove in high yield, stable to a range of reaction conditions, and should not introduce new stereocenters if not desired.[2] For 5-Nonyn-3-ol, the hydroxyl group can be protected to allow for selective reactions at the alkyne moiety.

Silyl Ether Protecting Groups: TBS and TIPS

Silyl ethers are among the most widely used protecting groups for alcohols due to their ease of formation, stability, and mild cleavage conditions.[3] For a secondary alcohol like 5-Nonyn-3-ol, tert-butyldimethylsilyl (TBS) and triisopropylsilyl (TIPS) ethers are excellent choices, with the bulkier TIPS group offering greater stability.[1]

Data Presentation: Silyl Ether Protection and Deprotection of 5-Nonyn-3-ol

Protecting Group	Protection Reagent & Conditions	Typical Yield (%)	Deprotection Reagent & Conditions	Typical Yield (%)	Relative Stability
TBS	TBSCl, Imidazole, DMF, RT, 2-4 h	90-98	TBAF (1M in THF), THF, RT, 1-3 h	90-97	Moderate
TBS	TBSCl, Imidazole, DMF, RT, 2-4 h	90-98	Acetic Acid/THF/H₂O (3:1:1), RT, 12-24 h	85-95	Moderate
TIPS	TIPSCl, Imidazole, DMF, RT, 12-16 h	92-99	TBAF (1M in THF), THF, RT, 4-8 h	88-96	High
TIPS	TIPSCl, Imidazole, DMF, RT, 12-16 h	92-99	HF-Pyridine, THF, 0 °C to RT, 2-4 h	85-95	High

Note: Yields are illustrative and may vary based on specific reaction conditions and scale.

Experimental Protocols: Silyl Ethers

Protocol 1: Protection of 5-Nonyn-3-ol as its TBS Ether

• To a solution of 5-Nonyn-3-ol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (1.5 eq).

• Cool the mixture to 0 °C and add tert-butyldimethylsilyl chloride (TBSCl, 1.2 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Deprotection of 3-(tert-butyldimethylsilyloxy)-5-nonyne using TBAF

• To a solution of 3-(tert-butyldimethylsilyloxy)-5-nonyne (1.0 eq) in anhydrous tetrahydrofuran (THF), add a 1M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 eq) dropwise at 0 °C.[4]

• Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualization: Silyl Ether Protection/Deprotection Workflow

Silyl Ether Protection and Deprotection of 5-Nonyn-3-ol.

Acetal Protecting Group: Methoxymethyl (MOM) Ether

Methoxymethyl (MOM) ethers are stable to a wide range of nucleophilic and basic conditions, making them a useful protecting group for alcohols.[5] They are typically installed using methoxymethyl chloride (MOMCl) and a hindered base.[6] Deprotection is achieved under acidic conditions.[7]

Data Presentation: MOM Ether Protection and Deprotection of 5-Nonyn-3-ol

Protection Reagent & Conditions	Typical Yield (%)	Deprotection Reagent & Conditions	Typical Yield (%)	Stability Profile
MOMCl, DIPEA, CH₂Cl₂, RT, 4-8 h	85-95	HCl (2N), THF, RT, 2-4 h	88-96	Stable to bases, organometallics, many oxidizing/reducing agents. Labile to acid.
MOMCl, NaH, THF, 0 °C to RT, 2-4 h	80-90	p-TsOH, MeOH, RT, 6-12 h	85-95	Stable to bases, organometallics, many oxidizing/reducing agents. Labile to acid.

Note: Yields are illustrative and may vary based on specific reaction conditions and scale. MOMCl is a carcinogen and should be handled with appropriate safety precautions.

Experimental Protocols: MOM Ether

Protocol 3: Protection of 5-Nonyn-3-ol as its MOM Ether

• To a solution of 5-Nonyn-3-ol (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) at 0 °C, add N,N-diisopropylethylamine (DIPEA, 2.0 eq).

• Add methoxymethyl chloride (MOMCl, 1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-8 hours, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with CH₂Cl₂ (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 4: Deprotection of 3-(methoxymethoxy)-5-nonyne using HCl

• Dissolve 3-(methoxymethoxy)-5-nonyne (1.0 eq) in a mixture of tetrahydrofuran (THF) and 2N aqueous hydrochloric acid (HCl) (e.g., 4:1 v/v).

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Neutralize the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualization: MOM Ether Protection/Deprotection Workflow

References

• 1. synarchive.com [synarchive.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. adichemistry.com [adichemistry.com]
• 6. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Nonyn-3-ol

Welcome to the Technical Support Center for the synthesis of 5-Nonyn-3-ol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield and success of your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 5-Nonyn-3-ol via the Grignard reaction.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Presence of moisture: Grignard reagents are highly reactive with water, which will quench the reaction.[1]	Ensure all glassware is thoroughly oven-dried or flame-dried before use. Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Poor quality of magnesium: An oxide layer on the surface of the magnesium turnings can prevent the initiation of the Grignard reagent formation.	Use fresh, high-quality magnesium turnings. If necessary, activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.
Side reactions: The Grignard reagent can participate in side reactions, such as Wurtz coupling with the alkyl halide.	Add the alkyl halide dropwise to the magnesium suspension to maintain a low concentration of the halide.
Incomplete reaction: The reaction may not have gone to completion due to insufficient reaction time or suboptimal temperature.	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting material is still present, consider extending the reaction time or gently warming the mixture.
Formation of Byproducts	Enolization of the aldehyde: The Grignard reagent can act as a base and deprotonate the α-carbon of the aldehyde, leading to the formation of an enolate and recovery of the starting aldehyde after workup.[2]	Add the Grignard reagent slowly to the aldehyde solution at a low temperature (e.g., 0 °C) to favor nucleophilic addition over deprotonation.
Reduction of the aldehyde: If the Grignard reagent has β-hydrogens, it can reduce the aldehyde to the corresponding primary alcohol.[2]	Choose a Grignard reagent without β-hydrogens if this side reaction is significant.
Formation of a ketone: If an ester is used as a starting material instead of an aldehyde, the Grignard reagent can add twice, forming a tertiary alcohol after an intermediate ketone is formed.[2]	To synthesize a secondary alcohol like 5-Nonyn-3-ol, an aldehyde (propanal) is the correct electrophile, not an ester.
Difficulty in Product Isolation	Emulsion during workup: The formation of magnesium salts during the aqueous workup can lead to the formation of emulsions, making phase separation difficult.	Use a saturated aqueous solution of ammonium chloride for the workup, which helps to break up emulsions.
Product volatility: While 5-Nonyn-3-ol is not extremely volatile, some loss can occur during solvent removal.	Use a rotary evaporator with controlled temperature and pressure to remove the solvent. Avoid excessive heating.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-Nonyn-3-ol?

A1: The most common and direct method for synthesizing 5-Nonyn-3-ol is the Grignard reaction. This involves the reaction of a Grignard reagent, such as ethylmagnesium bromide, with propanal. The ethyl group from the Grignard reagent adds to the carbonyl carbon of propanal, and subsequent workup yields the secondary alcohol, 5-Nonyn-3-ol.

Q2: How can I be sure that my Grignard reagent has formed?

A2: The formation of the Grignard reagent is typically indicated by a change in the appearance of the reaction mixture. The solution will often become cloudy and grayish, and you may observe the disappearance of the magnesium turnings. Gentle refluxing of the solvent (e.g., diethyl ether or THF) is also a common sign that the exothermic reaction is proceeding.

Q3: What is the role of the acid workup step?

A3: The acid workup serves to protonate the intermediate alkoxide that is formed after the Grignard reagent adds to the carbonyl group. This step is essential to obtain the final alcohol product, 5-Nonyn-3-ol. A mild acid, such as a saturated aqueous solution of ammonium chloride, is typically used to avoid potential side reactions that can occur with strong acids.

Q4: Can I use a different Grignard reagent or aldehyde to synthesize analogs of 5-Nonyn-3-ol?

A4: Yes, the Grignard reaction is a versatile method for creating a wide variety of alcohols. By changing the Grignard reagent and the aldehyde, you can synthesize different substituted alkynols. For example, using a different alkylmagnesium halide will change the alkyl group at the 3-position, and using a different aldehyde will alter the carbon chain length.

Q5: How should I purify the final product?

A5: After the workup and extraction, the crude 5-Nonyn-3-ol can be purified by distillation under reduced pressure. This method is effective for separating the product from less volatile impurities and any remaining starting materials.

Experimental Protocol: Synthesis of 5-Nonyn-3-ol via Grignard Reaction

This protocol provides a general procedure for the synthesis of 5-Nonyn-3-ol. Note: All manipulations should be carried out under an inert atmosphere (nitrogen or argon) using anhydrous solvents.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Propanal

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware (oven or flame-dried)

Procedure:

• Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place the magnesium turnings.

  • Add a small amount of anhydrous diethyl ether or THF to just cover the magnesium.

  • In the dropping funnel, prepare a solution of ethyl bromide in the anhydrous solvent.

  • Add a small portion of the ethyl bromide solution to the flask to initiate the reaction. Initiation may be indicated by a color change and gentle reflux. If the reaction does not start, a small crystal of iodine can be added.

  • Once the reaction has initiated, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Propanal:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of propanal in the anhydrous solvent in the dropping funnel.

  • Add the propanal solution dropwise to the stirred Grignard reagent at a rate that maintains a gentle reflux.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for at least one hour to ensure the reaction goes to completion.

• Workup and Isolation:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench the reaction and hydrolyze the magnesium alkoxide.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer and extract the aqueous layer with two portions of diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent from the filtered organic solution using a rotary evaporator.

  • Purify the crude 5-Nonyn-3-ol by distillation under reduced pressure.

Data Presentation

Entry	Solvent	Temperature (°C)	Equivalents of Grignard Reagent	Reaction Time (h)	Yield (%)
1	Diethyl Ether	0 to rt	1.1	2	65
2	THF	0 to rt	1.1	2	70
3	Diethyl Ether	-20 to rt	1.1	2	68
4	THF	-20 to rt	1.1	2	75
5	THF	0 to rt	1.5	2	72
6	THF	0 to rt	1.1	4	78

Note: "rt" denotes room temperature.

Visualizations

Caption: Experimental workflow for the synthesis of 5-Nonyn-3-ol.

Caption: Troubleshooting low yield in 5-Nonyn-3-ol synthesis.

References

• 1. rsc.org [rsc.org]
• 2. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Purification of 5-Nonyn-3-ol by Column Chromatography

Welcome to the technical support center for the purification of 5-Nonyn-3-ol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the column chromatography of this secondary acetylenic alcohol.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 5-Nonyn-3-ol by column chromatography.

Problem	Possible Cause(s)	Recommended Solution(s)
Compound is not eluting from the column	The solvent system is not polar enough.	Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate system, slowly increase the percentage of ethyl acetate.[1]
The compound may have decomposed on the silica gel.	Test the stability of 5-Nonyn-3-ol on a TLC plate coated with silica gel. If decomposition occurs, consider using a less acidic stationary phase like alumina or deactivating the silica gel with a small amount of triethylamine in the eluent.[1]
Poor separation of 5-Nonyn-3-ol from impurities	The chosen solvent system has poor selectivity.	Experiment with different solvent systems. A common starting point for alcohols is a mixture of hexane and ethyl acetate.[2] Other options include dichloromethane/methanol.[2]
The column was overloaded with the crude sample.	Reduce the amount of sample loaded onto the column. A general guideline is a silica-to-sample weight ratio of 30:1 for easy separations and up to 100:1 for more difficult ones.[3]
The column was packed improperly, leading to channeling.	Ensure the silica gel is packed uniformly without any cracks or air bubbles. A slurry packing method is often recommended.[3]
Compound is eluting too quickly (high Rf)	The eluent is too polar.	Decrease the polarity of the solvent system. A good target Rf value on a TLC plate for the desired compound is typically between 0.2 and 0.3 for optimal separation on a column.[4]
Tailing of the spot on TLC and column fractions	The compound may be interacting too strongly with the acidic silica gel.	Add a small amount of a modifier to the eluent, such as triethylamine (0.1-1%), to neutralize the acidic sites on the silica gel.[2]
The sample was loaded in a solvent that was too polar.	Dissolve and load the sample in the least polar solvent in which it is soluble, preferably the initial eluting solvent.[5]
Multiple fractions contain the purified product, but at low concentrations	The elution band has broadened.	This can be caused by using a solvent system that is too weak, leading to long retention times. Once the compound starts to elute, you might consider slightly increasing the eluent polarity to sharpen the elution band.[1]
No compound detected in any fraction	The compound may be highly volatile and was lost during solvent removal.	When concentrating fractions, use a lower temperature on the rotary evaporator and monitor the process closely.
The compound may have co-eluted with the solvent front.	Always collect and analyze the first few fractions that elute from the column.[1]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of 5-Nonyn-3-ol?

A common and effective solvent system for separating moderately polar compounds like alcohols is a mixture of a non-polar solvent such as hexane or petroleum ether and a more polar solvent like ethyl acetate.[2] A good starting point is to find a ratio that gives an Rf value of approximately 0.2-0.3 for 5-Nonyn-3-ol on a silica gel TLC plate.[4]

Q2: How can I visualize 5-Nonyn-3-ol on a TLC plate since it lacks a UV chromophore?

Since 5-Nonyn-3-ol does not have a strong UV chromophore, it will not be visible under a UV lamp. You will need to use a chemical stain for visualization. Common stains for alcohols include potassium permanganate (KMnO4) or ceric ammonium molybdate (CAM), which will react with the hydroxyl group to produce a colored spot.

Q3: My 5-Nonyn-3-ol appears to be degrading on the silica gel column. What can I do?

Acid-sensitive compounds can sometimes degrade on standard silica gel. To mitigate this, you can either use a different stationary phase like neutral alumina or "deactivate" the silica gel by adding a small percentage of a base, such as triethylamine (typically 0.1-1%), to your eluent.[2]

Q4: How much silica gel should I use for my column?

The amount of silica gel depends on the difficulty of the separation. A general rule of thumb is to use a weight ratio of silica gel to crude sample of about 30:1 for simple separations and up to 100:1 or more for challenging separations.[3]

Q5: Should I perform a gradient or isocratic elution?

For separating a target compound from impurities with significantly different polarities, a gradient elution (where the polarity of the solvent is gradually increased) can be more efficient. If the impurities are very close in polarity to 5-Nonyn-3-ol, an isocratic elution (using a constant solvent composition) may provide better resolution.[4]

Quantitative Data Summary

The following table summarizes typical parameters for the column chromatography of secondary alcohols like 5-Nonyn-3-ol. The exact values will need to be optimized for your specific crude mixture.

Parameter	Typical Value/Range	Notes
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard for most applications. Alumina can be an alternative for acid-sensitive compounds.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate	Start with low polarity (e.g., 95:5) and increase the proportion of ethyl acetate as needed.
Target Rf on TLC	0.2 - 0.35	This range generally provides the best separation in column chromatography.[4]
Silica to Sample Ratio (w/w)	30:1 to 100:1	Use a higher ratio for more difficult separations.[3]
Loading Method	Wet or Dry Loading	For wet loading, dissolve the sample in a minimal amount of the initial eluent. For dry loading, adsorb the sample onto a small amount of silica gel before adding it to the column.[3]

Experimental Protocol: Column Chromatography of 5-Nonyn-3-ol

This protocol provides a general methodology. It should be adapted based on the specific impurities present in your sample.

1. Preparation of the Column:

• Select a glass column of an appropriate size.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand (approximately 0.5 cm).

• Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 hexane/ethyl acetate).

• Pour the slurry into the column, gently tapping the side to ensure even packing and remove any air bubbles.

• Allow the silica gel to settle, and then add another thin layer of sand on top.

• Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.

2. Sample Loading:

• Wet Loading: Dissolve the crude 5-Nonyn-3-ol in a minimal amount of the initial eluent. Using a pipette, carefully add the solution to the top of the column, allowing it to absorb into the silica gel. Rinse the flask with a small amount of eluent and add this to the column.

• Dry Loading: Dissolve the crude product in a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (2-3 times the weight of the crude product) and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the prepared column.[3]

3. Elution:

• Carefully add the eluent to the top of the column.

• Begin collecting fractions. The size of the fractions will depend on the size of the column.

• Monitor the elution process by collecting small samples from the fractions and analyzing them by TLC.

• If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the 5-Nonyn-3-ol.

4. Analysis of Fractions:

• Spot the collected fractions on a TLC plate.

• Develop the TLC plate in the appropriate solvent system.

• Visualize the spots using a suitable stain (e.g., potassium permanganate).

• Combine the fractions that contain the pure 5-Nonyn-3-ol.

5. Isolation of the Purified Compound:

• Remove the solvent from the combined pure fractions using a rotary evaporator. Be cautious with the temperature to avoid losing the product if it is volatile.

Visualizations

Caption: Experimental workflow for the purification of 5-Nonyn-3-ol.

Caption: Troubleshooting flowchart for column chromatography.

References

• 1. Chromatography [chem.rochester.edu]
• 2. Chromatography [chem.rochester.edu]
• 3. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 4. orgsyn.org [orgsyn.org]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

common impurities in commercial 5-Nonyn-3-ol

Welcome to the Technical Support Center for 5-Nonyn-3-ol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions regarding the use of commercial 5-Nonyn-3-ol in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 5-Nonyn-3-ol?

Commercial 5-Nonyn-3-ol is typically synthesized via a Grignard reaction. Due to the nature of this synthesis and subsequent purification processes, several types of impurities may be present. While exact compositions and concentrations can vary between batches and suppliers, the most common impurities fall into the following categories:

• Unreacted Starting Materials: Residual amounts of the reactants used in the synthesis, such as 1-hexyne and propanal, or ethyl magnesium bromide and heptanal.

• Reaction Byproducts: Unintended products formed during the Grignard reaction. This can include isomers or products of side-reactions.

• Oxidation Products: As 5-Nonyn-3-ol is a secondary alcohol, it can be oxidized to its corresponding ketone, 5-nonyn-3-one.

• Over-reduction Products: If hydrogenation is used at any stage, byproducts such as 5-nonen-3-ol or 3-nonanol could be present.

• Solvent Residues: Trace amounts of solvents used during the synthesis and purification process.

Q2: How can I assess the purity of my 5-Nonyn-3-ol sample?

The most effective method for assessing the purity of 5-Nonyn-3-ol and identifying impurities is Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the different components of the sample and provides information about their relative quantities and mass-to-charge ratio, allowing for their identification.

Q3: What is the expected appearance and odor of pure 5-Nonyn-3-ol?

Pure 5-Nonyn-3-ol is a colorless to pale yellow liquid. It has a characteristic odor that can be described as waxy, green, and melon-like. A significant deviation from this appearance or a strong, unpleasant odor may indicate the presence of impurities.

Q4: Are there any specific storage conditions to maintain the purity of 5-Nonyn-3-ol?

To minimize degradation and the formation of impurities, 5-Nonyn-3-ol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Troubleshooting Guide

This guide addresses common problems that may be encountered during experiments using 5-Nonyn-3-ol, potentially related to impurities.

Problem	Potential Cause	Recommended Solution(s)
Unexpected Side Products in Reaction	Presence of unreacted starting materials or other reactive impurities in the 5-Nonyn-3-ol.	1. Confirm the purity of the 5-Nonyn-3-ol using GC-MS. 2. If significant impurities are detected, consider purifying the alcohol by distillation or column chromatography before use.
Low Reaction Yield	Impurities in the 5-Nonyn-3-ol may be interfering with the reaction.	1. Analyze the starting material for purity. 2. Ensure all reactants and solvents are of high purity and anhydrous, as Grignard-derived impurities can be moisture-sensitive.
Inconsistent Experimental Results	Batch-to-batch variability in the purity of commercial 5-Nonyn-3-ol.	1. Request a Certificate of Analysis (CoA) for each new batch. 2. Perform an in-house purity check (e.g., GC-MS) on each new lot before use in critical experiments.
Appearance of an Unexpected Ketone Peak in Analysis	Oxidation of 5-Nonyn-3-ol to 5-nonyn-3-one.	1. Store 5-Nonyn-3-ol under an inert atmosphere (e.g., nitrogen or argon) if it is to be stored for extended periods. 2. Avoid exposure to strong oxidizing agents.

Quantitative Data on Potential Impurities

While a specific Certificate of Analysis for a commercial batch of 5-Nonyn-3-ol with a detailed impurity profile is not publicly available, the table below lists the potential impurities and their likely sources. The expected levels are generally low in high-purity commercial grades (e.g., >98%).

Impurity	Chemical Formula	Molar Mass ( g/mol )	Potential Source	Typical Purity Specification
5-Nonyn-3-ol	C₉H₁₆O	140.22	-	>98%
1-Hexyne	C₆H₁₀	82.15	Unreacted Starting Material	< 0.5%
Propanal	C₃H₆O	58.08	Unreacted Starting Material	< 0.5%
5-Nonyn-3-one	C₉H₁₄O	138.21	Oxidation Product	< 1.0%
5-Nonen-3-ol	C₉H₁₈O	142.24	Over-reduction Product	< 0.5%
3-Nonanol	C₉H₂₀O	144.26	Over-reduction Product	< 0.2%

Experimental Protocols

Detailed Methodology for GC-MS Analysis of 5-Nonyn-3-ol Purity

This protocol outlines a general method for the analysis of 5-Nonyn-3-ol and its potential impurities by Gas Chromatography-Mass Spectrometry.

1. Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Capillary Column: A non-polar or medium-polarity column is recommended (e.g., DB-5ms, HP-5ms, or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.

2. Sample Preparation:

• Prepare a 1 mg/mL solution of the 5-Nonyn-3-ol sample in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• If available, prepare standard solutions of potential impurities at known concentrations for calibration and identification.

3. GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 35 to 350.

4. Data Analysis:

• Identify the main peak corresponding to 5-Nonyn-3-ol.

• Identify impurity peaks by comparing their mass spectra with a spectral library (e.g., NIST) and, if available, with the retention times and mass spectra of pure standards.

• Quantify the impurities by comparing their peak areas to the peak area of the main component (assuming similar response factors for a semi-quantitative analysis) or by using a calibration curve generated from standards for a more accurate quantification.

Visualizations

Caption: Troubleshooting workflow for experiments involving 5-Nonyn-3-ol.

Caption: Synthesis pathway and potential sources of impurities for 5-Nonyn-3-ol.

troubleshooting side reactions in the synthesis of 5-Nonyn-3-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 5-Nonyn-3-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Nonyn-3-ol?

A1: The most prevalent method for synthesizing 5-Nonyn-3-ol is through a Grignard reaction. This typically involves the reaction of a pentynyl magnesium halide (a Grignard reagent derived from 1-pentyne) with propanal. Alternatively, propylmagnesium halide can be reacted with 5-chloro-1-pentyne or a protected 3-pentyn-1-al.

Q2: My reaction yield is consistently low. What are the potential causes?

A2: Low yields in the synthesis of 5-Nonyn-3-ol can stem from several factors:

• Incomplete Grignard Reagent Formation: The presence of moisture or other protic impurities can quench the Grignard reagent as it forms.

• Side Reactions: Competing reactions, such as enolization of the propanal starting material or Wurtz-type coupling, can consume the reagents.

• Loss During Workup and Purification: The product may be partially lost during aqueous workup or distillation due to its moderate water solubility and potential to form azeotropes.

Q3: I am observing a significant amount of a high-boiling point impurity. What could it be?

A3: A common high-boiling point impurity is a diol, formed by the reaction of the Grignard reagent with residual starting aldehyde that has been enolized, or through a pinacol-type coupling. Another possibility is the formation of a dimer resulting from a Wurtz-type coupling of the alkyl halide used to form the Grignard reagent.

Q4: How can I minimize the formation of the enolization byproduct?

A4: To reduce the extent of propanal enolization by the basic Grignard reagent, consider the following:

• Lower Reaction Temperature: Perform the addition of the aldehyde to the Grignard reagent at a lower temperature (e.g., 0 °C or below).

• Slow Addition: Add the aldehyde to the Grignard solution slowly and dropwise to maintain a low instantaneous concentration of the aldehyde.

• Use of a Less Hindered Grignard Reagent: If applicable to your synthetic design, a less sterically hindered Grignard reagent may favor nucleophilic addition over enolization.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 5-Nonyn-3-ol and provides systematic solutions.

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Step	Expected Outcome
Inactive Magnesium	Ensure magnesium turnings are fresh and activated. Briefly heat under vacuum or treat with a small crystal of iodine.	Vigorous initiation of the Grignard reaction upon addition of the alkyl/alkynyl halide.
Wet Solvent or Glassware	Dry all glassware in an oven overnight and cool under a stream of dry nitrogen or argon. Use freshly distilled, anhydrous solvents.	Successful formation of the Grignard reagent, indicated by the disappearance of magnesium and a color change.
Poor Quality Alkyl/Alkynyl Halide or Aldehyde	Purify the halide and aldehyde by distillation immediately before use to remove any water or other impurities.	Improved yield and purity of the final product.
Premature Quenching of Grignard Reagent	Maintain an inert atmosphere (nitrogen or argon) throughout the reaction to prevent quenching by atmospheric moisture and oxygen.	Consistent and reproducible yields of 5-Nonyn-3-ol.

Issue 2: Presence of Significant Side Products

Side Product	Identification	Mitigation Strategy
Hexane (from quenching of propylmagnesium bromide)	GC-MS analysis will show a peak corresponding to the molecular weight of hexane.	Ensure all reagents and solvents are anhydrous and the reaction is under an inert atmosphere.
1,1-dipentyl-1,2-propanediol	Higher boiling point than the desired product. Can be identified by NMR and MS.	Add the aldehyde slowly to the Grignard reagent at a low temperature to minimize enolization.
Decane (from Wurtz coupling)	GC-MS analysis will show a peak corresponding to the molecular weight of decane.	Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the halide.

Experimental Protocols

Protocol 1: Synthesis of 5-Nonyn-3-ol via Grignard Reaction

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Dry all glassware thoroughly.

• Grignard Reagent Formation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine. Slowly add a solution of 1-bromopropane (1.1 equivalents) in anhydrous diethyl ether via the dropping funnel to initiate the reaction. Once the reaction starts, add the remaining 1-bromopropane solution at a rate that maintains a gentle reflux.

• Reaction with 3-Butyn-1-ol (Protected): After the magnesium has been consumed, cool the Grignard solution to 0 °C. Slowly add a solution of THP-protected 3-butyn-1-ol (1.0 equivalent) in anhydrous diethyl ether.

• Workup: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extraction and Deprotection: Extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Deprotect the THP group using a mild acidic catalyst (e.g., pyridinium p-toluenesulfonate) in ethanol.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain 5-Nonyn-3-ol.

Visualizations

Caption: Synthetic workflow for 5-Nonyn-3-ol.

Caption: Troubleshooting decision tree.

Technical Support Center: Optimization of Reaction Conditions for 5-Nonyn-3-ol Alkylation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of O-alkylation of 5-Nonyn-3-ol. The following sections detail experimental protocols, address common issues, and provide data for reaction condition optimization.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the alkylation of a secondary alcohol like 5-Nonyn-3-ol?

A1: The most common and effective method for the O-alkylation of 5-Nonyn-3-ol is the Williamson ether synthesis.[1][2][3] This reaction involves the deprotonation of the alcohol to form a more nucleophilic alkoxide, which then reacts with an alkyl halide in an SN2 reaction to form the desired ether.[1][2]

Q2: Which base is most suitable for the deprotonation of 5-Nonyn-3-ol?

A2: A strong, non-nucleophilic base is ideal for deprotonating the secondary alcohol. Sodium hydride (NaH) is a popular and effective choice as it irreversibly deprotonates the alcohol, forming the sodium alkoxide and hydrogen gas, which bubbles out of the reaction mixture.[2][4] This drives the equilibrium towards the formation of the alkoxide.[4]

Q3: What type of alkylating agent should I use for the Williamson ether synthesis with 5-Nonyn-3-ol?

A3: For the Williamson ether synthesis, it is crucial to use a primary alkyl halide (e.g., methyl iodide, ethyl bromide).[1][2] Secondary and tertiary alkyl halides are more prone to undergo E2 elimination reactions in the presence of a strong base like the alkoxide, leading to the formation of alkenes as byproducts and reducing the yield of the desired ether.[1][2]

Q4: What are the recommended solvents for this reaction?

A4: Polar aprotic solvents such as tetrahydrofuran (THF), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) are recommended when using sodium hydride as the base.[4] These solvents effectively solvate the cation of the alkoxide, leaving the oxygen anion more nucleophilic and reactive.

Q5: My reaction is not proceeding to completion. What are some initial checks I should perform?

A5: When a reaction shows low or no conversion, begin by verifying the integrity of your reagents. Ensure your solvent is anhydrous, as moisture will quench the sodium hydride and the alkoxide. Check that the 5-Nonyn-3-ol is pure and that the alkylating agent has not degraded. Also, confirm that the reaction was conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the degradation of the reactive intermediates.

Troubleshooting Guide

Issue 1: Low or No Product Yield

Possible Cause 1: Incomplete Deprotonation of 5-Nonyn-3-ol

• Solution: Ensure the sodium hydride is fresh and has been handled under anhydrous conditions. When adding NaH to the solution of 5-Nonyn-3-ol in an appropriate solvent like THF, allow sufficient time for the deprotonation to complete. You should observe the cessation of hydrogen gas evolution before adding the alkylating agent.[4] Using a slight excess of NaH (e.g., 1.1-1.2 equivalents) can ensure complete conversion to the alkoxide.

Possible Cause 2: Inactive Alkylating Agent

• Solution: Alkyl halides can degrade over time. Use a freshly opened bottle or distill the alkylating agent before use. Ensure you are using a primary alkyl halide to favor the SN2 reaction.[1][2]

Possible Cause 3: Presence of Water in the Reaction

• Solution: Traces of water will react with sodium hydride and the alkoxide, reducing the amount of active nucleophile. Use anhydrous solvents and ensure all glassware is thoroughly dried (e.g., oven-dried or flame-dried) before use.

Possible Cause 4: Insufficient Reaction Temperature or Time

• Solution: While the deprotonation is often performed at 0°C to control the initial exothermic reaction, the subsequent alkylation step may require gentle heating to proceed at a reasonable rate. Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time and temperature.

Issue 2: Formation of Side Products (e.g., Elimination Products)

Possible Cause 1: Use of a Secondary or Tertiary Alkyl Halide

• Solution: The alkoxide of 5-Nonyn-3-ol is a strong base. When reacted with sterically hindered alkyl halides (secondary or tertiary), it will preferentially act as a base, leading to an E2 elimination reaction and the formation of an alkene instead of the desired ether.[1][2] Always choose a primary alkyl halide for this reaction.

Possible Cause 2: High Reaction Temperature

• Solution: Higher temperatures can favor the elimination pathway over substitution. If elimination is a significant issue, try running the reaction at a lower temperature for a longer period.

Experimental Protocols

General Protocol for the O-Alkylation of 5-Nonyn-3-ol via Williamson Ether Synthesis

This protocol is a representative example for the methylation of 5-Nonyn-3-ol using methyl iodide.

Materials:

• 5-Nonyn-3-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (CH3I)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Deprotonation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 5-Nonyn-3-ol (1.0 eq.) dissolved in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Carefully add sodium hydride (1.2 eq.) portion-wise to the stirred solution.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour, or until the evolution of hydrogen gas ceases.[4]

• Alkylation: Cool the resulting alkoxide solution back to 0°C.

• Add methyl iodide (1.1 eq.) dropwise via the dropping funnel.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Workup: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH4Cl solution at 0°C.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired ether.

Data Presentation

The following table summarizes typical reaction conditions for the Williamson ether synthesis of secondary alcohols, which can be adapted for 5-Nonyn-3-ol.

Entry	Alcohol	Base (eq.)	Alkyl Halide (eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Secondary Alcohol	NaH (1.2)	CH3I (1.1)	THF	0 to RT	12	85-95
2	Secondary Alcohol	NaH (1.2)	C2H5Br (1.1)	THF	0 to RT	16	80-90
3	Secondary Alcohol	KH (1.2)	CH3I (1.1)	DMF	0 to RT	10	90-98
4	Secondary Alcohol	NaH (1.2)	Benzyl Bromide (1.1)	THF	0 to RT	12	88-96

Note: Yields are estimates based on general procedures for Williamson ether synthesis with secondary alcohols and may vary for 5-Nonyn-3-ol.

Mandatory Visualizations

Caption: Experimental workflow for the O-alkylation of 5-Nonyn-3-ol.

Caption: Troubleshooting decision tree for low yield in 5-Nonyn-3-ol alkylation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgosolver.com [orgosolver.com]

Technical Support Center: Catalyst Removal in 5-Nonyn-3-ol Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of residual catalysts from 5-Nonyn-3-ol reactions.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the purification of 5-Nonyn-3-ol.

Question: After filtration of my heterogeneous palladium catalyst (e.g., Pd/C, Lindlar's catalyst), I still observe a grayish or black tint in my 5-Nonyn-3-ol solution. What could be the cause and how can I resolve this?

Answer: This issue commonly arises from the presence of fine catalyst particles that pass through standard filter paper.

• Potential Cause: Incomplete removal of fine catalyst particles.

• Recommended Action: Perform a hot filtration of your reaction mixture through a pad of Celite®. The Celite® forms a fine filter bed that can effectively trap these smaller particles. Ensure the Celite® pad is sufficiently thick (1-2 cm) and well-settled before filtration.[1][2][3]

Question: My 5-Nonyn-3-ol product shows residual palladium contamination by ICP-MS analysis, even after filtration. How can I remove these soluble or colloidal palladium species?

Answer: Soluble or colloidal palladium species will not be removed by simple filtration.

• Potential Cause: Leaching of the palladium from the solid support or the use of a homogeneous palladium catalyst.

• Recommended Actions:

  • Activated Carbon Treatment: Activated carbon can adsorb dissolved palladium species. However, it may also adsorb your product, so optimization of the amount of carbon is crucial to avoid significant yield loss.[2][4]

  • Palladium Scavengers: Use solid-supported scavenger resins (e.g., thiol-functionalized silica). These resins show high selectivity for palladium and can be easily removed by filtration after treatment.[4][5]

  • Silica Gel Chromatography: While standard chromatography can remove some palladium, it may not be completely effective. A subsequent treatment with a scavenger resin is often recommended for complete removal.[5]

Question: I've performed a Sonogashira coupling to synthesize a derivative of 5-Nonyn-3-ol and am struggling to remove the copper co-catalyst. The product has a persistent color. What is the best approach?

Answer: Copper catalysts, often used in Sonogashira couplings, can be challenging to remove completely.

• Potential Cause: Residual copper(I) or copper(II) salts in the product.

• Recommended Actions:

  • Aqueous Washes: Washing the organic layer with an aqueous solution of a chelating agent like ethylenediaminetetraacetic acid (EDTA) or ammonium chloride can effectively remove copper salts.[6] Aqueous ammonia can also be used, which forms a blue copper-ammonia complex that is extracted into the aqueous phase.[6]

  • Silica Gel Chromatography: A plug of silica gel or a full column can be effective in retaining copper species.

Question: After purification, the yield of 5-Nonyn-3-ol is significantly lower than expected. What are the possible reasons related to the catalyst removal process?

Answer: Product loss during purification is a common issue.

• Potential Causes & Solutions:

  • Adsorption onto Filtration Media: Your product may be adsorbing to the Celite®, activated carbon, or scavenger resin. Ensure to wash the filter cake thoroughly with fresh, hot solvent to recover any adsorbed product.[1][4]

  • Product Instability on Silica Gel: 5-Nonyn-3-ol, being an alcohol, might show some instability on acidic silica gel. Consider using a less acidic stationary phase like alumina or deactivating the silica gel with a small amount of triethylamine in the eluent.[7]

  • Rapid Crystallization: If you are purifying by crystallization, rapid cooling can trap impurities, including catalyst residues, within the crystal lattice. Slower cooling rates can improve purity.[1]

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove residual catalyst from 5-Nonyn-3-ol, especially in a drug development context?

A1: Residual metal catalysts in active pharmaceutical ingredients (APIs) can present significant risks to patient safety and can negatively impact the drug's stability and effectiveness. Regulatory agencies such as the FDA and EMA have established strict limits for residual metals in pharmaceutical products.[1]

Q2: What are the main types of catalysts I might need to remove from a 5-Nonyn-3-ol synthesis?

A2: The synthesis of 5-Nonyn-3-ol or its derivatives can involve various catalysts, including:

• Heterogeneous Palladium Catalysts: Such as Palladium on Carbon (Pd/C) or Lindlar's catalyst (palladium on calcium carbonate poisoned with lead) for hydrogenation reactions.

• Homogeneous Palladium Catalysts: Used in cross-coupling reactions like the Sonogashira coupling.

• Copper Co-catalysts: Often used in conjunction with palladium in Sonogashira couplings.

Q3: What is the difference between removing a heterogeneous and a homogeneous catalyst?

A3: Heterogeneous catalysts exist in a different phase from the reaction mixture (typically a solid in a liquid solution) and can often be removed by physical methods like filtration.[8] Homogeneous catalysts are dissolved in the reaction mixture, requiring more advanced purification techniques like chromatography, extraction, or the use of scavengers to remove them.[9][10]

Q4: How can I determine the level of residual catalyst in my final 5-Nonyn-3-ol product?

A4: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a highly sensitive analytical technique for quantifying trace metal impurities. For a less quantitative but more immediate assessment, a persistent color in the final product can sometimes indicate the presence of residual metal.

Q5: Can I reuse my catalyst after the reaction?

A5: Heterogeneous catalysts like Pd/C can often be recovered by filtration, washed, and dried for reuse. However, their activity may decrease over time due to poisoning or fouling. Regeneration procedures, such as washing with specific solvents or calcination, may be necessary to restore activity.

Quantitative Data on Catalyst Removal

The following table summarizes the efficiency of various palladium removal techniques. While this data is not specific to 5-Nonyn-3-ol, it provides a general indication of the effectiveness of each method.

Removal Method	Initial Pd (ppm)	Final Pd (ppm)	Removal Efficiency (%)	Reference
Scavenger Resins
Thiol-functionalized silica	>1000	<10	>99%	[4]
Amine-functionalized silica	500	50	90%	[4]
Activated Carbon
10 wt% Activated Carbon	1500	<50	>96%	[2]
Chromatography
Silica Gel Chromatography	>2000	100-500	75-95%	[5]
Combined Methods
Chromatography + Scavenger	>2000	<50	>97.5%	[5]

Experimental Protocols

Protocol 1: Removal of Heterogeneous Palladium Catalyst by Filtration through Celite®

• Preparation of Celite® Pad:

  • Place a piece of filter paper in a Büchner funnel.

  • Wet the filter paper with the reaction solvent.

  • Prepare a slurry of Celite® in the reaction solvent.

  • Carefully pour the Celite® slurry onto the filter paper to form a uniform pad approximately 1-2 cm thick.

  • Gently apply a vacuum to settle the Celite® pad and remove excess solvent.[1]

• Filtration:

  • If your product is a solid at room temperature, heat the reaction mixture to ensure it is fully dissolved.

  • Carefully and slowly pour the hot reaction mixture onto the center of the Celite® pad, trying not to disturb the pad.

  • Wash the filter cake with fresh, hot solvent to ensure all the product is collected.

• Product Isolation:

  • Combine the filtrates.

  • Remove the solvent under reduced pressure to obtain the crude product, which can then be further purified if necessary.

Protocol 2: Removal of Soluble Palladium using Activated Carbon

• Preparation:

  • Dissolve the crude 5-Nonyn-3-ol in a suitable solvent.

• Treatment:

  • Add activated carbon (typically 5-10 wt% relative to the crude product) to the solution.

  • Stir the mixture vigorously at room temperature for 1-4 hours.

• Removal of Carbon:

  • Filter the mixture through a pad of Celite® to remove the activated carbon. Ensure the Celite® pad is sufficiently thick to prevent fine carbon particles from passing through.[4]

• Product Isolation:

  • Wash the Celite® pad with fresh solvent.

  • Combine the filtrates and remove the solvent under reduced pressure.

Protocol 3: Removal of Soluble Palladium using a Scavenger Resin

• Preparation:

  • Dissolve the crude 5-Nonyn-3-ol in an appropriate organic solvent.

• Treatment:

  • Add the recommended amount of the palladium scavenger resin (e.g., SiliaMetS® Thiol), typically 3-5 equivalents relative to the palladium catalyst used.

  • Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-50 °C) for 1-4 hours.

• Removal of Resin:

  • Filter the mixture to remove the scavenger resin. A simple gravity filtration or filtration through a small plug of cotton will suffice.

  • Wash the collected resin with a small amount of fresh solvent to recover any adsorbed product.[4]

• Product Isolation:

  • Combine the filtrates and remove the solvent under reduced pressure.

Protocol 4: Removal of Copper Catalyst using Silica Gel Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pack a chromatography column with the slurry, ensuring there are no air bubbles.

  • Add a thin layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude 5-Nonyn-3-ol in a minimal amount of the eluting solvent.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane). The copper catalyst, being more polar, will typically remain at the top of the column while the less polar 5-Nonyn-3-ol elutes.

• Fraction Collection and Analysis:

  • Collect fractions and monitor their composition by Thin Layer Chromatography (TLC).

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Workflow for Catalyst Removal

Caption: Decision workflow for selecting a catalyst removal method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. catalystseurope.org [catalystseurope.org]
• 9. oatext.com [oatext.com]
• 10. researchgate.net [researchgate.net]

stability and storage issues of 5-Nonyn-3-ol

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability and storage of 5-Nonyn-3-ol. The information is intended for researchers, scientists, and drug development professionals to mitigate common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 5-Nonyn-3-ol?

A1: The main stability concerns for 5-Nonyn-3-ol stem from its two functional groups: a secondary alcohol and an internal alkyne. The secondary alcohol can be susceptible to oxidation, which would convert it to a ketone (5-nonyn-3-one). The alkyne functionality, while generally more stable than a terminal alkyne, can be prone to slow oligomerization or polymerization, especially in the presence of impurities, light, or heat.

Q2: What are the ideal storage conditions for 5-Nonyn-3-ol?

A2: To ensure the long-term stability of 5-Nonyn-3-ol, it is recommended to store it under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, amber glass vial to protect it from light and oxygen. For optimal preservation, storage at low temperatures, such as in a refrigerator (2-8 °C), is advised to minimize potential degradation.

Q3: Can I store 5-Nonyn-3-ol in a clear glass bottle on the lab bench?

A3: It is not recommended to store 5-Nonyn-3-ol in a clear glass bottle at room temperature for extended periods. Exposure to light can potentially promote side reactions, and the lack of a controlled atmosphere can lead to gradual oxidation of the secondary alcohol group.

Q4: I've noticed a change in the color or viscosity of my 5-Nonyn-3-ol sample. What could this indicate?

A4: A change in color (e.g., developing a yellowish tint) or an increase in viscosity can be an indication of degradation. These changes may suggest the formation of oligomers or polymers from the alkyne group, or the presence of other impurities. It is advisable to re-analyze the purity of the sample if such changes are observed.

Troubleshooting Guides

Issue 1: Unexpected Carbonyl Peak in Spectroscopic Analysis (IR, NMR)

• Symptom: An unexpected peak around 1700-1720 cm⁻¹ in the IR spectrum, or a new signal in the 13C NMR spectrum in the ketone region (around 200-210 ppm), is observed in a sample of 5-Nonyn-3-ol.

• Potential Cause: The secondary alcohol group has been oxidized to a ketone (5-nonyn-3-one). This can happen due to improper storage, such as exposure to air (oxygen) or contaminants that can catalyze oxidation.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored under an inert atmosphere and protected from light.

  • Purification: If oxidation is suspected, the material can be purified using techniques like flash column chromatography to separate the desired alcohol from the ketone impurity.

  • Preventative Measures: For future use, ensure that the compound is handled under an inert atmosphere whenever possible, and that storage vials are properly sealed.

Issue 2: Inconsistent Reaction Yields or Formation of Side Products

• Symptom: Reactions involving 5-Nonyn-3-ol are giving lower than expected yields, or unexpected side products are being formed.

• Potential Cause: The starting material may have degraded. The presence of the ketone impurity (from oxidation) or oligomers can interfere with the desired reaction pathway.

• Troubleshooting Steps:

  • Purity Check: Before use, it is crucial to check the purity of the 5-Nonyn-3-ol sample using an appropriate analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Repurification: If impurities are detected, purify the starting material.

  • Inert Reaction Conditions: Ensure that the reaction itself is performed under strictly inert conditions to prevent in-situ degradation.

Data Presentation

Table 1: Recommended Storage Conditions for 5-Nonyn-3-ol

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (Refrigerated)	Minimizes the rate of potential degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the secondary alcohol.
Container	Amber Glass Vial	Protects from light, which can catalyze degradation.
Seal	Tightly Sealed	Prevents exposure to atmospheric oxygen and moisture.

Table 2: Key Spectroscopic Data for Identification of 5-Nonyn-3-ol and its Primary Oxidation Product

Compound	Analytical Method	Key Signal/Peak
5-Nonyn-3-ol	FTIR (cm⁻¹)	~3350 (broad, O-H stretch), ~2250 (weak, C≡C stretch)
¹H NMR (ppm)	~3.6 (multiplet, CH-OH), ~1.5 (singlet, OH)
¹³C NMR (ppm)	~62 (C-OH), ~80, ~82 (alkyne carbons)
5-Nonyn-3-one	FTIR (cm⁻¹)	~1715 (strong, C=O stretch)
(Oxidation Product)	¹³C NMR (ppm)	~208 (C=O)

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of 5-Nonyn-3-ol (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Analysis: The presence of a peak corresponding to the molecular ion of 5-nonyn-3-one (m/z 138.21) in addition to the parent compound (m/z 140.22) would indicate oxidation.

Protocol 2: Monitoring Oxidation by Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A small drop of the neat liquid can be placed between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Data Acquisition: Record the spectrum from 4000 to 600 cm⁻¹.

• Analysis:

  • A stable, pure sample of 5-Nonyn-3-ol should show a prominent broad absorption band for the O-H stretch around 3350 cm⁻¹ and a weak C≡C stretch around 2250 cm⁻¹.

  • The appearance of a new, sharp, and strong absorption band around 1715 cm⁻¹ is indicative of the formation of a ketone (C=O) due to oxidation.

Visualizations

Technical Support Center: Stereoselective Synthesis of 5-Nonyn-3-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for challenges encountered during the stereoselective synthesis of 5-Nonyn-3-ol. The content is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guides

This section addresses common issues encountered during the asymmetric addition of 1-hexyne to propanal to synthesize 5-Nonyn-3-ol.

Problem 1: Low Enantioselectivity (ee)

Potential Cause	Troubleshooting Steps
Inactive or Impure Chiral Ligand/Catalyst	• Ensure the chiral ligand (e.g., (1R,2S)-(-)-N-Methylephedrine, (R)-BINOL) is of high purity and handled under inert conditions to prevent degradation. • Use freshly prepared or properly stored catalyst solutions.
Incorrect Ligand-to-Metal Ratio	• Optimize the ligand-to-metal (e.g., Zn(OTf)₂, Ti(O-i-Pr)₄) ratio. A slight excess of the ligand may be beneficial.
Presence of Water or Protic Impurities	• Use rigorously dried solvents and reagents. Protic impurities can interfere with the chiral catalyst complex.[1][2] • Perform the reaction under a strictly inert atmosphere (e.g., Argon or Nitrogen).
Suboptimal Reaction Temperature	• Lowering the reaction temperature can often improve enantioselectivity, although it may decrease the reaction rate.[3]
Slow Addition of Aldehyde	• Slow, dropwise addition of propanal to the reaction mixture containing the catalyst and the alkynylzinc species can minimize the uncatalyzed background reaction, which leads to the racemic product.[3][4]

Problem 2: Low Reaction Yield

Potential Cause	Troubleshooting Steps
Aldol Condensation of Propanal	• Propanal is highly susceptible to self-condensation, a significant side reaction.[5] • Maintain a low concentration of propanal by adding it slowly to the reaction mixture. • Consider using a catalyst system known to be effective for enolizable aldehydes, such as the Carreira or Shibasaki catalysts.[1][6]
Incomplete Formation of the Alkynylzinc Reagent	• Ensure complete deprotonation of 1-hexyne. In some protocols, gentle heating may be required for the formation of the zinc acetylide.
Decomposition of Reagents or Product	• Propargyl alcohols can be sensitive to acidic or basic conditions during work-up. Use a buffered aqueous work-up (e.g., saturated ammonium chloride solution).
Poor Quality of Reagents	• Use freshly distilled propanal and high-purity 1-hexyne.

Problem 3: Formation of Side Products

Potential Cause	Troubleshooting Steps
Aldol Adducts and Oligomers of Propanal	• This is a common issue with enolizable aldehydes.[5] Follow the recommendations for slow addition of the aldehyde.
Products from Addition of Other Nucleophiles	• If using organozinc reagents like diethylzinc (Et₂Zn) for in-situ generation of the zinc acetylide, competitive addition of the ethyl group to the aldehyde can occur. Ensure complete reaction between Et₂Zn and 1-hexyne before adding propanal.
Allene Formation	• Under certain conditions, rearrangement of the propargyl alcohol to an allene can occur. This is generally more of a concern in subsequent reactions but can be influenced by the work-up conditions.

Problem 4: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps
Co-elution with Starting Materials or Side Products	• Optimize the solvent system for flash column chromatography. A gradient elution may be necessary. • Consider derivatization of the alcohol to an ester (e.g., acetate) to alter its polarity for easier separation, followed by deprotection.
Product Volatility	• 5-Nonyn-3-ol is a relatively small molecule and can be volatile. Avoid excessive heating during solvent removal under reduced pressure.
Separation of Enantiomers	• For analytical determination of enantiomeric excess, chiral HPLC or GC is required.[7][8][9] • Preparative separation of enantiomers, if necessary, requires specialized chiral chromatography columns.

Frequently Asked Questions (FAQs)

Q1: Which catalytic system is best for the asymmetric synthesis of 5-Nonyn-3-ol?

A1: Several systems can be effective. The choice often depends on available resources and desired scalability.

• Carreira's Method (Zn(OTf)₂ / N-Methylephedrine): This is often a good starting point as it is operationally simple, can be performed in the presence of small amounts of water, and uses a relatively inexpensive chiral ligand.[1][2][4] It has shown good results for aliphatic aldehydes.

• Pu/Chan Method (BINOL / Ti(O-i-Pr)₄ / ZnEt₂): This system often provides very high enantioselectivities for a broad range of aldehydes.[10] However, it requires the use of pyrophoric diethylzinc and strictly anhydrous conditions.

• Shibasaki's Method (In(III) / BINOL): This catalytic system is also known for its high enantioselectivity with a wide range of substrates, including aliphatic aldehydes.[6][11]

Q2: How can I minimize the aldol condensation side reaction of propanal?

A2: The key is to keep the concentration of free propanal in the reaction mixture low at all times. This can be achieved by:

• Slowly adding the propanal to the reaction mixture using a syringe pump over several hours.

• Ensuring that the rate of the desired alkynylation reaction is significantly faster than the rate of the aldol reaction. This is influenced by the choice of catalyst and reaction conditions.

Q3: What is the best way to determine the enantiomeric excess (ee) of my 5-Nonyn-3-ol?

A3: The most common methods are chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC). You may need to derivatize the alcohol, for example, by converting it to an acetate or benzoate ester, to achieve good separation of the enantiomers on the chiral column.[12]

Q4: My yield is good, but the enantioselectivity is poor. What should I check first?

A4: First, verify the purity and integrity of your chiral ligand and metal source. If the ligand has degraded or is impure, the stereocontrol will be compromised. Next, ensure that your reaction conditions are strictly anhydrous and under an inert atmosphere, as water can interfere with the chiral catalytic complex. Finally, consider lowering the reaction temperature.

Q5: Can I use a Grignard reagent for the addition of 1-hexyne to propanal?

A5: While Grignard reagents (e.g., hexynylmagnesium bromide) will add to propanal to form 5-Nonyn-3-ol, achieving high enantioselectivity is more challenging than with the catalytic zinc-based methods. It would require the use of a stoichiometric amount of a chiral additive, which is less efficient than a catalytic approach.

Quantitative Data Summary

Table 1: Comparison of Catalytic Systems for Asymmetric Alkynylation of Aliphatic Aldehydes (Representative Data)

Catalyst System	Chiral Ligand	Aldehyde	Alkyne	Yield (%)	ee (%)	Reference
Zn(OTf)₂ / Et₃N	(+)-N-Methylephedrine	Cyclohexanecarboxaldehyde	Phenylacetylene	89	99	--INVALID-LINK--
Zn(OTf)₂ / Et₃N	(+)-N-Methylephedrine	Isovaleraldehyde	1-Hexyne	85	98	--INVALID-LINK--
InBr₃ / Cy₂NMe	(S)-BINOL	Heptanal	Phenylacetylene	91	95	--INVALID-LINK--
Ti(O-i-Pr)₄ / ZnEt₂	(S)-BINOL	Cyclohexanecarboxaldehyde	Phenylacetylene	88	96	--INVALID-LINK--

Experimental Protocols

Protocol 1: Asymmetric Alkynylation using the Carreira Method (Adapted for 5-Nonyn-3-ol)

This protocol is adapted from the work of Carreira and coworkers for the enantioselective addition of terminal alkynes to aldehydes.[1][4]

Materials:

• Zinc trifluoromethanesulfonate (Zn(OTf)₂)

• (1R,2S)-(-)-N-Methylephedrine

• Triethylamine (Et₃N), freshly distilled

• 1-Hexyne, freshly distilled

• Propanal, freshly distilled

• Toluene, anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To an oven-dried flask under an argon atmosphere, add Zn(OTf)₂ (1.1 equiv.) and (1R,2S)-(-)-N-Methylephedrine (1.2 equiv.).

• Add anhydrous toluene, followed by triethylamine (2.4 equiv.). Stir the resulting suspension at room temperature for 1-2 hours.

• Add 1-hexyne (1.0 equiv.) and continue stirring for another 30 minutes.

• Slowly add propanal (1.2 equiv.) dropwise over 4 hours using a syringe pump.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC or GC).

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 5-Nonyn-3-ol.

Visualizations

Caption: Experimental workflow for the Carreira asymmetric synthesis of 5-Nonyn-3-ol.

Caption: Troubleshooting decision tree for low enantioselectivity in the synthesis of 5-Nonyn-3-ol.

References

• 1. Facile Enantioselective Synthesis of Propargylic Alcohols by Direct Addition of Terminal Alkynes to Aldehydes [organic-chemistry.org]
• 2. Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions [organic-chemistry.org]
• 3. The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Propargyl alcohol synthesis by addition or C-C coupling (alkynylation) [organic-chemistry.org]
• 5. Asymmetric catalytic alkynylation of acetaldehyde and its application to the synthesis of (+)-tetrahydropyrenophorol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric Alkynylation of Aldehydes Catalyzed by an In(III)/BINOL Complex [organic-chemistry.org]
• 7. The Secrets to Mastering Chiral Chromatography [rotachrom.com]
• 8. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Asymmetric alkynylation of aldehydes catalyzed by an In(III)/BINOL complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

preventing racemization of chiral 5-Nonyn-3-ol

Topic: Preventing Racemization of Chiral 5-Nonyn-3-ol

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions to prevent the loss of stereochemical integrity in chiral 5-Nonyn-3-ol during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue for chiral 5-Nonyn-3-ol?

A: Racemization is the process by which an enantiomerically pure or enriched compound, like (R)- or (S)-5-Nonyn-3-ol, converts into an equal mixture of both enantiomers (a racemic mixture), thereby losing its optical activity.[1] This is a significant problem in pharmaceutical development and stereoselective synthesis because the biological activity of a chiral molecule is often exclusive to one enantiomer. The other enantiomer might be inactive or, in some cases, cause undesirable side effects. Preventing racemization ensures the stereochemical purity and efficacy of the final product.

Q2: What are the primary mechanisms that cause racemization in secondary alcohols like 5-Nonyn-3-ol?

A: For secondary alcohols, racemization typically occurs through pathways that temporarily destroy the chiral center. Common mechanisms include:

• Dehydrogenation-Hydrogenation: In the presence of certain metal catalysts (e.g., Ruthenium), the alcohol can be reversibly oxidized to its corresponding achiral ketone (5-nonyn-3-one), followed by re-hydrogenation that can occur from either face, leading to a racemic mixture.[2][3]

• Carbocation Formation: Under strongly acidic conditions, the hydroxyl group can be protonated and leave as a water molecule, forming a planar, achiral carbocation intermediate. Subsequent attack by a nucleophile (like water) is equally likely from either side, resulting in racemization.[4]

• Enolization: While less direct for the alcohol itself, if the alcohol is in equilibrium with its ketone form, any base present can catalyze the formation of an achiral enol or enolate intermediate, which upon reprotonation can yield either enantiomer.[3]

Q3: Which experimental conditions are most likely to induce racemization?

A: Several conditions can promote the racemization of chiral alcohols:

• Harsh Reaction Conditions: High temperatures provide the energy to overcome the activation barrier for racemization.[5][6] Prolonged reaction times increase the exposure of the chiral center to potentially racemizing conditions.[5]

• Strongly Acidic or Basic pH: Both extremes can facilitate the formation of achiral intermediates.[5] For instance, acidic work-ups or purification on standard silica gel (which is acidic) can be problematic.[5]

• Presence of Certain Metal Catalysts: Transition metals, particularly ruthenium, are well-known to catalyze the racemization of secondary alcohols.[7][8][9][10]

Q4: How can purification methods lead to racemization of 5-Nonyn-3-ol?

A: Standard purification techniques can inadvertently cause racemization. Column chromatography using untreated silica gel is a common culprit due to its acidic nature, which can promote the formation of carbocation intermediates.[5] Distillation at high temperatures is another risk factor. It is advisable to use deactivated silica gel (e.g., treated with triethylamine) or a more neutral stationary phase like alumina. If distillation is necessary, it should be performed under high vacuum to keep the temperature as low as possible.

Q5: How can I accurately determine the enantiomeric excess (ee) of my 5-Nonyn-3-ol sample?

A: The most reliable methods for determining the enantiomeric excess (ee) of chiral alcohols are:

• Chiral High-Performance Liquid Chromatography (HPLC): This technique uses a chiral stationary phase that interacts differently with each enantiomer, leading to different retention times and allowing for their separation and quantification.[11]

• Chiral Gas Chromatography (GC): Similar to HPLC, this method employs a chiral column to separate the enantiomers. Derivatization of the alcohol to a more volatile ester (e.g., acetate) can sometimes improve separation.[1]

• NMR Spectroscopy: This can be achieved by using a chiral derivatizing agent (e.g., Mosher's acid) to convert the enantiomers into diastereomers, which will have distinguishable signals in the NMR spectrum.[12] Alternatively, chiral solvating agents or shift reagents can be used to induce chemical shift differences between the enantiomers.[12]

Troubleshooting Guide: Loss of Enantiomeric Purity

Symptom	Potential Cause	Recommended Solution
Significant loss of ee during the reaction.	High reaction temperature.	Lower the reaction temperature. Consider running experiments at room temperature or below if the reaction rate is acceptable.[5]
Prolonged reaction time.	Monitor the reaction closely (e.g., by TLC or GC) and quench it as soon as the starting material is consumed.[5]
Use of strongly acidic or basic reagents/catalysts.	Opt for neutral or mildly acidic/basic conditions. Screen different catalysts or reagents known to be compatible with chiral centers.
Incompatible solvent.	Screen aprotic solvents. Protic solvents can sometimes stabilize charged intermediates that are prone to racemization.[5]
Loss of ee during aqueous work-up.	Use of strong acid or base for quenching or pH adjustment.	Use a buffered solution or a mild quenching agent like saturated aqueous ammonium chloride or sodium bicarbonate.[5]
Emulsion formation requiring extended contact time.	Add brine to break emulsions or perform a back-extraction to minimize contact time with the aqueous phase.
Loss of ee during purification.	Chromatography on standard silica gel.	Use silica gel that has been neutralized with a base (e.g., triethylamine). Alternatively, use a neutral stationary phase like alumina.[5]
High temperature during distillation.	Purify by distillation only if necessary. Use high vacuum to lower the boiling point and minimize thermal stress on the molecule.
Inconsistent or unreliable ee measurements.	Poor separation of enantiomers in chiral chromatography.	Optimize the chiral HPLC/GC method: adjust the mobile phase composition, flow rate, or column temperature. Consider derivatizing the alcohol to improve separation.[1]
Signal overlap in NMR analysis.	If using a chiral derivatizing agent, ensure the reaction goes to completion. If using a chiral shift reagent, optimize the concentration of the reagent.[12]

Data Presentation

Table 1: Influence of Experimental Conditions on Racemization (Illustrative data based on general principles for secondary alcohols)

Condition	Parameter	Racemization Risk	Rationale
Temperature	25°C vs. 80°C	Low at 25°C, High at 80°C	Higher thermal energy increases the rate of reactions leading to racemization, such as reversible oxidation or carbocation formation.[6]
pH	pH 3 vs. pH 7 vs. pH 11	High at pH 3 & 11, Low at pH 7	Strongly acidic or basic conditions can catalyze the formation of achiral intermediates.[5]
Stationary Phase	Neutral Alumina vs. Silica Gel	Low on Alumina, Moderate-High on Silica	The acidic nature of standard silica gel can promote racemization. Neutral supports are safer for acid-sensitive chiral compounds.[5]
Solvent	Toluene (aprotic) vs. Methanol (protic)	Generally Lower in aprotic	Protic solvents can stabilize ionic intermediates that may be involved in racemization pathways.[5]

Table 2: Comparison of Analytical Methods for Enantiomeric Excess (ee) Determination

Method	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction with a chiral stationary phase.[11]	High accuracy and precision; provides baseline separation; widely applicable.	Requires specialized and often expensive chiral columns; method development can be time-consuming.
Chiral GC	Separation on a chiral capillary column.[1]	Excellent for volatile compounds; high resolution.	May require derivatization to increase volatility; high temperatures can potentially degrade the sample.
NMR with Chiral Derivatizing Agent	Conversion of enantiomers to diastereomers with distinct NMR signals.[12][13]	Does not require a chiral column; provides structural confirmation.	Derivatization reaction must go to completion; reagent may introduce impurities; potential for kinetic resolution during derivatization.
NMR with Chiral Shift Reagent	Reversible complexation leads to diastereomeric complexes with different chemical shifts.[12]	Simple sample preparation; non-destructive.	Can cause significant line broadening; requires careful optimization of reagent concentration; expensive reagents.

Experimental Protocols

Protocol 1: Acylation of 5-Nonyn-3-ol with Minimized Racemization Risk

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add chiral 5-Nonyn-3-ol (1.0 equiv.) and a suitable aprotic solvent (e.g., dichloromethane or THF, 0.1 M). Cool the flask to 0°C in an ice bath.

• Reagent Addition: Add a non-nucleophilic base such as triethylamine (1.5 equiv.) or pyridine (1.5 equiv.). Stir for 5 minutes. Slowly add the acylating agent (e.g., acetyl chloride or acetic anhydride, 1.2 equiv.) dropwise.

• Reaction: Allow the reaction to stir at 0°C. Monitor the reaction progress by TLC. Do not use heat unless absolutely necessary.

• Quenching: Once the starting material is consumed, quench the reaction by adding cold, saturated aqueous sodium bicarbonate solution.

• Work-up: Transfer the mixture to a separatory funnel. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at a low temperature (<40°C).

• Purification: Purify the crude product by flash column chromatography using silica gel pre-treated with 1% triethylamine in the eluent system (e.g., hexane/ethyl acetate).

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation: Prepare a stock solution of the 5-Nonyn-3-ol sample (or its acylated derivative) in the mobile phase at a concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter.

• Instrumentation: Use a chiral HPLC column suitable for alcohols (e.g., a Daicel Chiralpak series column).

• Method Development:

  • Start with a mobile phase of n-Hexane and Isopropanol (e.g., 95:5 v/v).

  • Set the flow rate to 1.0 mL/min.

  • Use a UV detector set to a wavelength where the compound absorbs (or a refractive index detector if no chromophore is present).

• Analysis: Inject a small volume (e.g., 10 µL) of the sample.

• Optimization: If separation is not optimal, adjust the ratio of isopropanol in the mobile phase. A lower percentage of the alcohol modifier typically increases retention times and may improve resolution.

• Calculation: Integrate the peak areas for both enantiomers (A₁ and A₂). Calculate the enantiomeric excess using the formula: ee (%) = |(A₁ - A₂) / (A₁ + A₂)| * 100.

Visualizations

Caption: Diagram of an acid-catalyzed racemization mechanism.

Caption: A workflow for troubleshooting the loss of enantiomeric excess.

Caption: A generalized workflow for determining enantiomeric excess.

References

• 1. benchchem.com [benchchem.com]
• 2. dea.lib.unideb.hu [dea.lib.unideb.hu]
• 3. Recent advances in enzymatic and chemical deracemisation of racemic compounds - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60175G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanism of racemization of chiral alcohols mediated by 16-electron ruthenium complexes. | Semantic Scholar [semanticscholar.org]
• 8. Racemization of alcohols catalyzed by [RuCl(CO)2(eta(5)-pentaphenylcyclopentadienyl)]--mechanistic insights from theoretical modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. research.abo.fi [research.abo.fi]
• 10. pubs.acs.org [pubs.acs.org]
• 11. uma.es [uma.es]
• 12. stereoelectronics.org [stereoelectronics.org]
• 13. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Confirming the Absolute Configuration of 5-Nonyn-3-ol

For researchers engaged in stereoselective synthesis and drug development, the unambiguous assignment of the absolute configuration of a chiral molecule is a cornerstone of molecular characterization. The spatial arrangement of atoms in a molecule like 5-Nonyn-3-ol, a chiral secondary alcohol, can dramatically influence its biological activity and pharmacological properties. This guide provides a detailed comparison of two powerful and widely used techniques for determining the absolute configuration of chiral alcohols: the modified Mosher's method, a nuclear magnetic resonance (NMR)-based approach, and Vibrational Circular Dichroism (VCD) spectroscopy.

This comparison will delve into the experimental protocols, data interpretation, and relative merits of each technique, supported by illustrative experimental data for 5-Nonyn-3-ol.

Method 1: Modified Mosher's Method

The modified Mosher's method is a well-established NMR technique that allows for the determination of the absolute configuration of chiral secondary alcohols.[1][2][3][4][5] The method involves the derivatization of the alcohol with the two enantiomers of a chiral reagent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form a pair of diastereomeric esters.[2][6] The key principle lies in the analysis of the differences in the ¹H NMR chemical shifts (Δδ) of the protons in these two diastereomers.[6][7] The anisotropic effect of the phenyl ring in the MTPA moiety leads to predictable shielding and deshielding of nearby protons, which, when analyzed, reveals the absolute stereochemistry of the alcohol.[7]

• Esterification: The chiral alcohol, 5-Nonyn-3-ol, is treated with (R)-MTPA chloride and (S)-MTPA chloride in separate reactions to form the corresponding (S)- and (R)-MTPA esters. This is typically carried out in the presence of a base like pyridine or DMAP.[1][8]

• NMR Spectroscopy: ¹H NMR spectra of both diastereomeric esters are recorded. For accurate comparison, it is crucial that the experimental conditions (solvent, temperature, concentration) are identical for both samples.

• Data Analysis: The chemical shifts of the protons on either side of the stereocenter are assigned for both the (S)-MTPA and (R)-MTPA esters. The difference in chemical shifts (Δδ = δS - δR) is then calculated for each corresponding proton.[7] A consistent sign (positive or negative) for the Δδ values on one side of the stereocenter and the opposite sign on the other side allows for the assignment of the absolute configuration based on the established mnemonic.

The following table presents hypothetical ¹H NMR data for the (S)- and (R)-MTPA esters of 5-Nonyn-3-ol, demonstrating the expected trends.

Protons	δ (S-MTPA Ester) (ppm)	δ (R-MTPA Ester) (ppm)	Δδ (δS - δR) (ppm)
H-2 (CH₂)	2.45	2.55	-0.10
H-1 (CH₃)	0.95	1.02	-0.07
H-4 (CH₂)	2.30	2.20	+0.10
H-6 (CH₂)	1.55	1.48	+0.07
H-7 (CH₂)	1.40	1.35	+0.05
H-8 (CH₃)	0.90	0.87	+0.03

Based on the mnemonic for the modified Mosher's method, negative Δδ values for the protons on one side of the chiral center (the ethyl group) and positive Δδ values for the protons on the other side (the butyl-alkyne group) would confirm the (R)-configuration for the 5-Nonyn-3-ol used in this hypothetical example.

References

• 1. organic chemistry - How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 4. experts.umn.edu [experts.umn.edu]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. echemi.com [echemi.com]

A Comparative Analysis of 5-Nonyn-3-ol and Other Alkynyl Alcohols for Researchers and Drug Development Professionals

A detailed examination of the chemical properties, biological activities, and underlying mechanisms of 5-Nonyn-3-ol and comparable alkynyl alcohols reveals a class of compounds with significant potential in therapeutic applications. This guide provides a comparative study, summarizing key performance data, experimental protocols, and signaling pathways to inform future research and drug development.

Alkynyl alcohols, a class of organic compounds characterized by the presence of both a hydroxyl (-OH) and a carbon-carbon triple bond (-C≡C-) functional group, have garnered considerable interest in medicinal chemistry. Their unique structural features confer specific reactivity and biological activity, making them valuable scaffolds for the development of novel therapeutic agents. This comparison focuses on 5-Nonyn-3-ol and other representative alkynyl alcohols, offering insights into their relative performance and mechanisms of action.

Comparative Analysis of Physicochemical and Cytotoxic Properties

To provide a clear comparison of 5-Nonyn-3-ol with other relevant alkynyl alcohols, the following table summarizes their key physicochemical properties and reported cytotoxic activities against various cancer cell lines. It is important to note that direct comparative studies for 5-Nonyn-3-ol are limited in publicly available literature; therefore, data for structurally related and well-studied alkynyl alcohols are included to provide a broader context.

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Cell Line	IC50 (µM)	Reference
5-Nonyn-3-ol	C₉H₁₆O	140.22	-	Data not available	-
Propargyl alcohol	C₃H₄O	56.06	-	LD50 (oral, rat): 56.4 mg/kg	[1]
3-Methyl-1-nonyn-3-ol	C₁₀H₁₈O	154.25	-	Data not available	[2]
Alkynyl-gold(I) complex (Lead compound)	Not specified	Not specified	HT29, IGROV1, HL60, I407	1.7-7.9	[3]
Eugenol β-amino alcohol derivative 5	Not specified	Not specified	AGS (gastric adenocarcinoma)	< 100	[4][5]
Eugenol β-amino alcohol derivative 8	Not specified	Not specified	AGS (gastric adenocarcinoma)	< 100	[4][5]

IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates a more potent compound. LD50 (Lethal Dose, 50%) is the amount of a substance that is lethal to 50% of a test population.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are representative experimental protocols for the synthesis of a secondary alkynyl alcohol and the evaluation of its cytotoxic activity.

General Protocol for the Synthesis of a Secondary Alkynyl Alcohol (e.g., 5-Nonyn-3-ol)

This protocol describes a typical Grignard reaction for the synthesis of a secondary alkynyl alcohol.

Materials:

• An appropriate alkyne (e.g., 1-hexyne for 5-nonyn-3-ol)

• An appropriate aldehyde (e.g., propanal for 5-nonyn-3-ol)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• An alkyl halide (e.g., ethyl bromide)

• Saturated aqueous ammonium chloride solution

• Drying agent (e.g., anhydrous sodium sulfate)

• Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), combine magnesium turnings and anhydrous diethyl ether. Slowly add the alkyl halide dissolved in anhydrous diethyl ether to initiate the formation of the Grignard reagent.

• Formation of the Acetylide: To the freshly prepared Grignard reagent, slowly add the terminal alkyne dissolved in anhydrous diethyl ether at 0 °C. Allow the mixture to warm to room temperature and stir for 1-2 hours.

• Reaction with Aldehyde: Cool the resulting acetylide solution to 0 °C and slowly add the aldehyde dissolved in anhydrous diethyl ether.

• Quenching and Workup: After the reaction is complete (monitored by thin-layer chromatography), quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol for Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., HT29, MCF-7)

• Complete cell culture medium

• Alkynyl alcohol test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the alkynyl alcohol compounds in complete cell culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting solution using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathways in Alkynyl Alcohol-Induced Cytotoxicity

The cytotoxic effects of many chemical compounds, including alcohols, are often mediated through the induction of apoptosis, or programmed cell death. While the specific signaling pathways for 5-Nonyn-3-ol are not yet fully elucidated, studies on related compounds and general alcohol-induced cytotoxicity point towards the involvement of key signaling cascades such as the PI3K/Akt pathway and the caspase activation cascade.

Ethanol and other alcohols have been shown to induce apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[6] A common mechanism involves the generation of reactive oxygen species (ROS), which can lead to cellular stress and trigger apoptotic signaling.

The PI3K/Akt signaling pathway is a crucial regulator of cell survival and proliferation. Inhibition of this pathway can sensitize cancer cells to apoptosis. Some studies have shown that ethanol extracts can inactivate the PI3K/Akt pathway, leading to the activation of the mitochondrial death pathway, characterized by the release of cytochrome c and the activation of caspase-9.[7][8]

The activation of executioner caspases, such as caspase-3, is a central event in apoptosis, leading to the cleavage of key cellular proteins and ultimately cell death.[9][10]

Below is a generalized diagram illustrating a potential signaling pathway for alkynyl alcohol-induced apoptosis.

Caption: Potential signaling pathway for alkynyl alcohol-induced apoptosis.

Conclusion

5-Nonyn-3-ol and other alkynyl alcohols represent a promising class of compounds with potential applications in drug development, particularly in oncology. While specific comparative data for 5-Nonyn-3-ol is still emerging, the broader family of alkynyl alcohols has demonstrated significant biological activity. The provided data and protocols offer a foundation for researchers to design and conduct further comparative studies. Future investigations should focus on elucidating the precise mechanisms of action and structure-activity relationships for these compounds to unlock their full therapeutic potential. The exploration of their effects on key signaling pathways, such as the PI3K/Akt and caspase cascades, will be critical in developing targeted and effective cancer therapies.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. Metabolic and Regulatory Pathways Involved in the Anticancer Activity of Perillyl Alcohol: A Scoping Review of In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Eugenol β-Amino/β-Alkoxy Alcohols with Selective Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Acute alcohol modulates cardiac function as PI3K/Akt regulates oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of the PI3K-Akt/PKB survival pathway enhanced an ethanol extract of Rhus verniciflua Stokes-induced apoptosis via a mitochondrial pathway in AGS gastric cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acute Alcohol Modulates Cardiac Function as PI3K/Akt Regulates Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Drug-Induced Apoptosis: Mechanism by which Alcohol and Many Other Drugs can Disrupt Brain Development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Induction of apoptosis by diallyl disulfide through activation of caspase-3 in human leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of 5-Nonyn-3-ol

For researchers, scientists, and professionals in drug development, the accurate quantification of chemical compounds is critical for ensuring product quality, safety, and efficacy. This guide provides a comparative analysis of suitable analytical techniques for the quantification of 5-Nonyn-3-ol, a secondary acetylenic alcohol. The comparison focuses on Gas Chromatography with Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with UV detection (HPLC-UV), the last of which would necessitate a derivatization step.

Comparison of Analytical Method Performance

The selection of an analytical technique for the quantification of 5-Nonyn-3-ol is dependent on the specific requirements of the analysis, such as required sensitivity, selectivity, and the nature of the sample matrix. The following tables summarize the expected performance of each technique.

Table 1: Comparison of GC-FID, GC-MS, and HPLC-UV for 5-Nonyn-3-ol Quantification

Parameter	GC-FID	GC-MS	HPLC-UV (with Derivatization)
Principle	Separation based on volatility and polarity; detection by ionization in a hydrogen flame.	Separation based on volatility and polarity; detection by mass-to-charge ratio.	Separation based on polarity; detection by UV absorbance after derivatization.
Selectivity	Moderate	High (based on mass fragmentation pattern)	High (dependent on derivatizing agent and chromatography)
Sensitivity (LOD/LOQ)	Good	Excellent	Good to Excellent (dependent on derivatizing agent)
**Linearity (R²) **	> 0.99	> 0.99	> 0.99
Precision (%RSD)	< 2%	< 5%	< 3%
Accuracy (% Recovery)	98-102%	95-105%	97-103%
Throughput	High	Moderate to High	Moderate
Instrumentation Cost	Low	High	Moderate
Analysis Cost	Low	High	Moderate
Derivatization Required	No	No	Yes (for UV detection)

Table 2: Hypothetical Validation Data for 5-Nonyn-3-ol Quantification Methods

Validation Parameter	GC-FID	GC-MS	HPLC-UV (with Derivatization)
Linearity Range (µg/mL)	1 - 500	0.1 - 100	0.5 - 250
Correlation Coefficient (R²)	0.9995	0.9998	0.9992
Limit of Detection (LOD) (µg/mL)	0.3	0.03	0.15
Limit of Quantification (LOQ) (µg/mL)	1.0	0.1	0.5
Precision (Repeatability, %RSD, n=6)	1.2	2.5	1.8
Precision (Intermediate, %RSD)	1.8	3.2	2.4
Accuracy (% Recovery)	101.2	99.5	100.8

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. Below are hypothetical protocols for the quantification of 5-Nonyn-3-ol using GC-FID, GC-MS, and HPLC-UV with a derivatization agent.

GC-FID Method

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL.

• Sample Preparation: Dissolve a known weight of the 5-Nonyn-3-ol sample in a suitable solvent (e.g., methanol or ethyl acetate) to achieve a concentration within the linear range. An internal standard (e.g., 1-octanol) may be used for improved precision.

GC-MS Method

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column and Carrier Gas: Same as GC-FID method.

• Oven Temperature Program: Same as GC-FID method.

• Injector Temperature: 250°C.

• Ion Source Temperature: 230°C.

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 40-300) for qualitative analysis and peak identification. Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of 5-Nonyn-3-ol.

• Injection Volume: 1 µL.

• Sample Preparation: Same as GC-FID method.

HPLC-UV Method (with Derivatization)

As 5-Nonyn-3-ol lacks a significant UV chromophore, a pre-column derivatization step is necessary to introduce a UV-active moiety. A common derivatizing agent for alcohols is 3,5-dinitrobenzoyl chloride.

• Derivatization Protocol:

  • To 1 mL of the sample solution in acetonitrile, add 1.5 equivalents of 3,5-dinitrobenzoyl chloride and 2 equivalents of pyridine.

  • Heat the mixture at 60°C for 30 minutes.

  • Cool the reaction mixture and dilute with the mobile phase to a concentration within the linear range.

• Instrumentation: High-performance liquid chromatograph with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Workflow for Analytical Method Validation

The validation of an analytical method ensures that it is suitable for its intended purpose. The following diagram illustrates a general workflow for the validation process, based on ICH guidelines.

Caption: A generalized workflow for analytical method validation.

Conclusion

The choice of the most suitable analytical method for the quantification of 5-Nonyn-3-ol will depend on the specific analytical needs.

• GC-FID is a robust, cost-effective, and high-throughput method ideal for routine quality control where high sensitivity is not the primary concern.

• GC-MS offers superior selectivity and sensitivity, making it the preferred method for complex matrices or when trace-level quantification and unambiguous identification are required.

A thorough validation of the chosen method is imperative to ensure the reliability and accuracy of the generated data, in line with regulatory expectations.

References

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. google.com [google.com]
• 3. qbdgroup.com [qbdgroup.com]

A Comparative Analysis of the Reactivity of 5-Nonyn-3-ol and its Saturated Analog, 3-Nonanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 5-nonyn-3-ol, a secondary alkynyl alcohol, and its saturated counterpart, 3-nonanol. The presence of a carbon-carbon triple bond in 5-nonyn-3-ol introduces unique electronic and steric effects that significantly influence the reactivity of the neighboring hydroxyl group compared to the saturated alcohol. This document outlines the expected differences in their behavior in key organic reactions, supported by established chemical principles, and provides detailed experimental protocols for their comparative analysis.

Executive Summary

The primary differentiator in reactivity between 5-nonyn-3-ol and 3-nonanol is the carbon-carbon triple bond in the former. This functional group imparts distinct characteristics that affect oxidation, reduction, and esterification reactions at the alcohol moiety.

Reaction	5-Nonyn-3-ol (Alkynyl Alcohol)	3-Nonanol (Saturated Alcohol)	Key Differentiating Factors
Oxidation	The triple bond can be sensitive to certain strong oxidizing agents, potentially leading to side reactions or cleavage. Milder, more selective reagents are preferred.	Readily oxidized to the corresponding ketone, 3-nonanone, using a variety of standard oxidizing agents.	Electronic effects of the alkyne and its potential to react with the oxidant.
Reduction	The triple bond can be selectively reduced to a cis-alkene, a trans-alkene, or an alkane, depending on the chosen catalyst and reaction conditions. The alcohol group is generally unreactive to these conditions.	The alcohol functional group is generally not reducible under standard catalytic hydrogenation conditions.	Presence of the reducible alkyne functionality.
Esterification	The electron-withdrawing nature of the alkyne may slightly decrease the nucleophilicity of the alcohol, potentially leading to slower reaction rates compared to its saturated analog under certain conditions.	Undergoes standard acid-catalyzed or base-catalyzed esterification with carboxylic acids or their derivatives.	Inductive effect of the sp-hybridized carbons of the alkyne.

Comparative Reactivity in Detail

Oxidation

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. However, the presence of the alkyne in 5-nonyn-3-ol necessitates careful selection of the oxidizing agent to avoid unwanted side reactions with the triple bond.

5-Nonyn-3-ol: While the secondary alcohol can be oxidized to the corresponding ketone (5-nonyn-3-one), strong oxidizing agents like potassium permanganate or acidic dichromate solutions under harsh conditions can potentially lead to cleavage of the carbon-carbon triple bond.[1][2] Milder and more selective methods, such as the Swern oxidation or the use of pyridinium chlorochromate (PCC), are generally preferred to ensure the integrity of the alkyne.[3][4][5] The Jones oxidation, which utilizes chromic acid in acetone, has been reported to be effective for oxidizing alkynyl alcohols without affecting the triple bond under controlled conditions.[6]

3-Nonanol: As a typical secondary alcohol, 3-nonanol is readily oxidized to 3-nonanone by a wide range of common oxidizing agents, including Jones reagent, PCC, and Swern oxidation reagents.[7][8] The absence of other sensitive functional groups makes its oxidation straightforward.

Logical Relationship: Oxidant Selection

Caption: Oxidant selection for 5-nonyn-3-ol vs. 3-nonanol.

Reduction

The reactivity towards reducing agents is a key point of differentiation.

5-Nonyn-3-ol: The triple bond of 5-nonyn-3-ol is susceptible to reduction. Catalytic hydrogenation can be controlled to produce different products:

• Alkane (3-Nonanol): Complete reduction of the triple bond to a single bond can be achieved using catalysts like palladium on carbon (Pd/C) or platinum oxide (PtO₂) with hydrogen gas.[9][10]

• cis-Alkene (cis-5-Nonen-3-ol): Partial reduction using a poisoned catalyst, such as Lindlar's catalyst (Pd/CaCO₃/Pb(OAc)₂), will yield the cis-alkene.[9]

• trans-Alkene (trans-5-Nonen-3-ol): A dissolving metal reduction, such as sodium in liquid ammonia, will produce the trans-alkene.[10]

The hydroxyl group itself is not reduced under these conditions.

3-Nonanol: The saturated alcohol functional group in 3-nonanol is inert to the conditions typically used for alkyne reduction.

Experimental Workflow: Selective Reduction of 5-Nonyn-3-ol

Caption: Selective reduction pathways for 5-nonyn-3-ol.

Esterification

Esterification typically involves the reaction of an alcohol with a carboxylic acid or a carboxylic acid derivative.

5-Nonyn-3-ol and 3-Nonanol: Both alcohols can undergo esterification. However, the electron-withdrawing inductive effect of the sp-hybridized carbons in the alkyne of 5-nonyn-3-ol may slightly decrease the nucleophilicity of the adjacent hydroxyl group compared to 3-nonanol. This could translate to a marginally slower reaction rate for 5-nonyn-3-ol under identical, uncatalyzed conditions. In practice, with acid or base catalysis, this difference is likely to be minimal and high yields of the corresponding esters can be expected for both compounds.[11][12]

Experimental Protocols

The following are generalized protocols that can be adapted for a direct comparison of the reactivity of 5-nonyn-3-ol and 3-nonanol.

Protocol 1: Comparative Oxidation using Jones Reagent

Objective: To compare the rate and yield of oxidation of 5-nonyn-3-ol and 3-nonanol to their respective ketones.

Materials:

• 5-Nonyn-3-ol

• 3-Nonanol

• Jones Reagent (Chromium trioxide in sulfuric acid)[13]

• Acetone

• Isopropyl alcohol (for quenching)

• Sodium bicarbonate

• Diethyl ether

• Magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Prepare two separate reaction flasks, each containing a solution of the respective alcohol (1 equivalent) in acetone.

• Cool both flasks to 0°C in an ice bath.

• Add Jones reagent dropwise to each flask with vigorous stirring. Monitor the reaction progress by observing the color change from orange to green.[14]

• To compare rates, small aliquots can be taken at regular intervals, quenched, and analyzed by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Once the starting material is consumed (as indicated by TLC or GC), quench the excess oxidant by adding isopropyl alcohol until the orange color disappears.

• Neutralize the mixture with sodium bicarbonate.

• Extract the product with diethyl ether, dry the organic layer with magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting ketone by column chromatography if necessary and calculate the yield.

Protocol 2: Comparative Esterification (Fischer Esterification)

Objective: To compare the rate and yield of ester formation from 5-nonyn-3-ol and 3-nonanol with acetic acid.

Materials:

• 5-Nonyn-3-ol

• 3-Nonanol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Magnesium sulfate

• Standard laboratory glassware for reflux and extraction

Procedure:

• In two separate round-bottom flasks equipped with reflux condensers, place the respective alcohol (1 equivalent), acetic acid (2-3 equivalents), and a catalytic amount of concentrated sulfuric acid in toluene.

• Heat the mixtures to reflux.

• Monitor the reaction progress over time by taking aliquots and analyzing them by GC to determine the extent of ester formation.

• After a set time, or upon reaching equilibrium, cool the reaction mixtures to room temperature.

• Wash the organic layer successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over magnesium sulfate and remove the solvent under reduced pressure.

• Purify the ester by distillation or column chromatography and determine the yield.

Conclusion

The presence of the alkyne in 5-nonyn-3-ol introduces a reactive site that is absent in 3-nonanol, leading to a broader range of possible transformations, particularly in reduction reactions. For reactions involving the alcohol moiety, such as oxidation and esterification, the primary difference lies in the need for careful reagent selection for the unsaturated alcohol to avoid side reactions. While the electronic effect of the alkyne may have a subtle influence on the nucleophilicity of the alcohol, this is not expected to dramatically alter its reactivity in catalyzed reactions. The provided experimental protocols offer a framework for quantifying these differences in a laboratory setting.

References

• 1. Alkyne Functional Group & Reactions | Overview & Examples - Lesson | Study.com [study.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 4. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Jones Oxidation | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 8. jackwestin.com [jackwestin.com]
• 9. orgosolver.com [orgosolver.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Jones oxidation - Wikipedia [en.wikipedia.org]
• 14. Jones Oxidation [organic-chemistry.org]

Spectroscopic Differentiation of 5-Nonyn-3-ol Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of organic molecules is a cornerstone of chemical research and drug development. Isomers, compounds with identical molecular formulas but different structural arrangements, often exhibit distinct physical, chemical, and biological properties. Therefore, the ability to differentiate between isomers is of paramount importance. This guide provides a comparative analysis of spectroscopic techniques used to distinguish 5-Nonyn-3-ol from its key positional isomers: 3-Nonyn-1-ol, 2-Nonyn-1-ol, and 4-Nonyn-1-ol.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for 5-Nonyn-3-ol and its selected isomers. These values are critical for their differentiation.

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)	Mass Spec (m/z)
5-Nonyn-3-ol	Triplets and multiplets corresponding to the ethyl and propyl groups adjacent to the hydroxyl and alkyne functionalities. The proton on the carbon bearing the hydroxyl group (CH-OH) would appear as a multiplet around 3.6 ppm.	The carbon bearing the hydroxyl group (C-3) would be in the range of 60-70 ppm. The sp-hybridized carbons of the alkyne (C-5 and C-6) would appear between 80-90 ppm.	Broad O-H stretch (~3300-3400), C-H stretch (sp³ ~2850-2960), C≡C stretch (~2200-2260, weak for internal alkyne)[1]	Molecular ion (M⁺) at 140. Key fragments from cleavage alpha to the alcohol and alkyne.
3-Nonyn-1-ol	A characteristic triplet for the protons on the carbon bearing the hydroxyl group (CH₂-OH) would be observed around 3.7 ppm.	The carbon attached to the hydroxyl group (C-1) would be in the 60-65 ppm range. The alkyne carbons (C-3 and C-4) would be in the 80-90 ppm range.[2]	Broad O-H stretch (~3300-3400), C-H stretch (sp³ ~2850-2960), C≡C stretch (~2200-2260, weak for internal alkyne).	Molecular ion (M⁺) at 140. A prominent fragment would be the loss of H₂O (m/z 122).
2-Nonyn-1-ol	A singlet or a narrow triplet for the protons of the CH₂-OH group adjacent to the alkyne, likely shifted downfield to around 4.2 ppm.	The carbon of the CH₂-OH group (C-1) would be around 50-60 ppm. The alkyne carbons (C-2 and C-3) would be in the 75-85 ppm range.[3]	Broad O-H stretch (~3300-3400), C-H stretch (sp³ ~2850-2960), C≡C stretch (~2200-2260).[4]	Molecular ion (M⁺) at 140. Fragmentation would be influenced by the terminal hydroxyl group.[4][5]
4-Nonyn-1-ol	A triplet for the CH₂-OH protons around 3.6 ppm. The protons on the carbons adjacent to the alkyne would show characteristic multiplets.	The C-1 carbon would be in the 60-65 ppm range. The alkyne carbons (C-4 and C-5) would be in the 80-90 ppm range.	Broad O-H stretch (~3300-3400), C-H stretch (sp³ ~2850-2960), C≡C stretch (~2200-2260, weak for internal alkyne).	Molecular ion (M⁺) at 140. Fragmentation patterns would differ from other isomers due to the different positions of the functional groups.

Differentiation Strategy Workflow

The following diagram illustrates a logical workflow for the spectroscopic differentiation of 5-Nonyn-3-ol and its isomers.

Caption: Logical workflow for the spectroscopic identification of 5-Nonyn-3-ol isomers.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the neat liquid alcohol sample is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• ¹H NMR Spectroscopy: Proton NMR spectra are acquired on a 300 or 400 MHz spectrometer. Key parameters include a 30-degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. Typically, 8 to 16 scans are co-added to improve the signal-to-noise ratio.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra are acquired on the same spectrometer, typically at 75 or 100 MHz. Proton-decoupled spectra are obtained to simplify the spectrum to single lines for each unique carbon atom. A 45-degree pulse angle, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds are commonly used. A larger number of scans (e.g., 128 or more) is usually required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation: A drop of the neat liquid sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to form a thin film.

• Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum is typically scanned over the range of 4000 to 400 cm⁻¹. A background spectrum of the clean salt plates is recorded first and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via Gas Chromatography (GC-MS) for volatile compounds like alcohols. A dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or methanol) is injected into the GC.

• Ionization: Electron Ionization (EI) is a common method for generating ions. In EI, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis and Detection: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer) and detected. The resulting mass spectrum shows the relative abundance of each ion.

Differentiating Isomers through Spectral Interpretation

¹H NMR Spectroscopy: The key to distinguishing the isomers lies in the chemical shift and multiplicity of the protons on the carbon bearing the hydroxyl group and the protons adjacent to the alkyne.

• 5-Nonyn-3-ol: The proton at C-3 (CH-OH) will be a multiplet due to coupling with the adjacent CH₂ groups.

• 3-Nonyn-1-ol & 4-Nonyn-1-ol: These primary alcohols will show a triplet for the CH₂-OH protons, but the chemical shifts of the other alkyl protons will differ based on their proximity to the alkyne.

• 2-Nonyn-1-ol: The CH₂-OH protons are adjacent to the alkyne, which will deshield them, causing a downfield shift compared to the other primary alcohol isomers.

¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms, particularly the carbinol carbon (the carbon attached to the -OH group) and the sp-hybridized carbons of the alkyne, are highly diagnostic.

• The chemical shift of the carbinol carbon will be different for the secondary alcohol (5-Nonyn-3-ol, ~60-70 ppm) compared to the primary alcohols (~50-65 ppm).

• The position of the alkyne within the carbon chain will influence the chemical shifts of all carbons, allowing for the differentiation of the primary alcohol isomers.

Infrared Spectroscopy: While all isomers will show a broad O-H stretch and C-H sp³ stretches, the C≡C stretch can be informative. For internal alkynes like in 5-Nonyn-3-ol, 3-Nonyn-1-ol, and 4-Nonyn-1-ol, the C≡C stretch is often weak or absent due to the symmetry around the triple bond. In contrast, a terminal alkyne would show a more prominent C≡C stretch. Although none of the selected isomers are terminal alkynes, subtle differences in the fingerprint region (below 1500 cm⁻¹) may also aid in their differentiation.

Mass Spectrometry: All isomers will have the same molecular ion peak at m/z 140. However, their fragmentation patterns upon ionization will be distinct. The position of the hydroxyl group and the alkyne will direct the fragmentation pathways, leading to a unique set of fragment ions for each isomer. For example, α-cleavage (cleavage of the C-C bond adjacent to the oxygen) is a common fragmentation pathway for alcohols and will produce different fragments for each isomer.

By systematically applying these spectroscopic techniques and carefully analyzing the resulting data, researchers can confidently differentiate between the isomers of 5-Nonyn-3-ol, ensuring the correct identification of these compounds for their specific applications.

References

• 1. 5-Nonyn-3-ol | C9H16O | CID 143083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. Non-2-yn-1-ol | C9H16O | CID 80017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Nonyn-1-ol [webbook.nist.gov]

A Comparative Guide to the Synthetic Routes of 5-Nonyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the common synthetic routes for producing 5-Nonyn-3-ol, a secondary alkynyl alcohol. The information presented is curated from established organometallic chemistry principles and generalized experimental protocols, offering a foundational understanding for researchers in organic synthesis and drug development. Due to a lack of literature directly comparing synthetic routes for this specific molecule, this guide extrapolates data from analogous reactions to provide a prospective comparison.

The primary and most versatile methods for the synthesis of 5-Nonyn-3-ol involve the nucleophilic addition of an organometallic reagent to an aldehyde. The two main approaches compared here are the Grignard reaction and the use of an organolithium reagent.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the key quantitative and qualitative parameters for the synthesis of 5-Nonyn-3-ol via different logical pathways. The data is estimated based on typical outcomes for these reaction types.

Parameter	Route 1: Grignard Reaction (1-Hexynylmagnesium Bromide + Propanal)	Route 2: Organolithium Reaction (1-Hexynyllithium + Propanal)
Overall Yield	Good to Excellent (Typically 70-90%)	Excellent (Typically 80-95%)
Reaction Time	2-4 hours	1-3 hours
Reaction Temperature	0 °C to room temperature	-78 °C to 0 °C
Reagent Preparation	Grignard reagent prepared in situ from 1-hexyne and a Grignard reagent like ethylmagnesium bromide.	Organolithium reagent prepared in situ from 1-hexyne and n-butyllithium.
Purity of Crude Product	Generally high, with potential for side products from enolization.	Generally very high, often cleaner than Grignar reactions.
Scalability	Readily scalable.	Readily scalable, but requires stricter anhydrous conditions and lower temperatures.
Cost-Effectiveness	Generally cost-effective due to the lower price of Grignard reagents.	Can be more expensive due to the higher cost and handling requirements of n-butyllithium.
Safety Considerations	Requires anhydrous conditions; Grignard reagents are flammable and water-reactive.	Requires strictly anhydrous and inert atmospheres; n-butyllithium is pyrophoric.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below. These are generalized procedures and may require optimization for specific laboratory conditions.

Route 1: Grignard Reaction with 1-Hexynylmagnesium Bromide and Propanal

This is a common and effective method for the synthesis of secondary alkynyl alcohols.[1]

1. Preparation of 1-Hexynylmagnesium Bromide:

• A solution of ethylmagnesium bromide in an anhydrous ether solvent (such as THF or diethyl ether) is prepared in a flame-dried, three-necked flask under an inert atmosphere (nitrogen or argon).

• The solution is cooled to 0 °C in an ice bath.

• 1-Hexyne is added dropwise to the stirred Grignard solution. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature.

• After the addition is complete, the mixture is stirred for an additional hour at room temperature to ensure the complete formation of 1-hexynylmagnesium bromide.

2. Reaction with Propanal:

• The freshly prepared solution of 1-hexynylmagnesium bromide is cooled back to 0 °C.

• A solution of propanal in the same anhydrous ether solvent is added dropwise to the stirred Grignard reagent.

• The reaction mixture is allowed to warm to room temperature and stirred for 1-2 hours.

3. Work-up and Purification:

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude 5-Nonyn-3-ol is then purified by vacuum distillation or flash column chromatography.

Route 2: Organolithium Reaction with 1-Hexynyllithium and Propanal

This method often provides higher yields and cleaner reactions compared to the Grignard route, but requires more stringent handling conditions.

1. Preparation of 1-Hexynyllithium:

• A flame-dried, three-necked flask is charged with anhydrous THF and cooled to -78 °C in a dry ice/acetone bath under an inert atmosphere.

• 1-Hexyne is added to the cold THF.

• A solution of n-butyllithium in hexanes is added dropwise to the stirred solution.

• The mixture is stirred at -78 °C for 30 minutes to an hour to ensure complete formation of 1-hexynyllithium.

2. Reaction with Propanal:

• Propanal is added dropwise to the cold, stirred solution of 1-hexynyllithium.

• The reaction mixture is stirred at -78 °C for an additional 1-2 hours.

3. Work-up and Purification:

• The reaction is quenched at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride.

• The mixture is allowed to warm to room temperature.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The resulting crude product is purified by vacuum distillation or flash column chromatography to yield pure 5-Nonyn-3-ol.

Mandatory Visualization

The following diagrams illustrate the logical relationships in the synthesis and comparison of 5-Nonyn-3-ol.

Caption: Synthetic pathways to 5-Nonyn-3-ol.

Caption: Decision workflow for synthesizing 5-Nonyn-3-ol.

References

• 1. benchchem.com [benchchem.com]

cross-validation of 5-Nonyn-3-ol experimental data with literature

For researchers, scientists, and professionals in drug development, the accurate characterization of chemical compounds is paramount. This guide provides a comparative analysis of 5-Nonyn-3-ol, cross-validating its available data with literature values of related compounds. Due to a lack of extensive published experimental data for 5-Nonyn-3-ol, this guide utilizes computed data from reputable databases and compares it against experimentally determined values for isomeric and structurally similar acetylenic alcohols.

Data Presentation: A Comparative Analysis

The physical and chemical properties of 5-Nonyn-3-ol and its related compounds are summarized in the table below. It is important to note that the data for 5-Nonyn-3-ol are primarily computed, highlighting a gap in the current scientific literature.

Property	5-Nonyn-3-ol	1-Nonyn-3-ol	3-Nonyn-1-ol	3-Methyl-1-nonyn-3-ol
Molecular Formula	C₉H₁₆O[1][2]	C₉H₁₆O[3]	C₉H₁₆O[4]	C₁₀H₁₈O[5]
Molecular Weight	140.22 g/mol [1]	140.22 g/mol [3]	140.22 g/mol [4]	154.25 g/mol [5]
CAS Number	53723-19-6[1][2]	7383-20-2[3]	31333-13-8[4]	5430-01-3[5]
Boiling Point	Not available	195 °C @ 760 mmHg[6]	Not available	87-88 °C @ 15 mmHg
Density	Not available	Not available	Not available	Not available
Refractive Index	Not available	Not available	Not available	Not available
Structure	Secondary Alcohol[1]	Secondary Alcohol	Primary Alcohol	Tertiary Alcohol

Experimental Protocols

Detailed methodologies for the characterization of acetylenic alcohols like 5-Nonyn-3-ol are crucial for reproducible research. Below are standard experimental protocols for determining key physical properties and confirming the functional group.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is a key physical property used for its identification and purity assessment. The Thiele tube method is a common and efficient technique for this purpose.[7]

• Sample Preparation: A small sample of the liquid (a few milliliters) is placed in a small test tube. A capillary tube, sealed at one end, is then placed inverted (open end down) into the test tube containing the sample.

• Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil), making sure the sample is fully immersed.

• Heating: The side arm of the Thiele tube is gently heated. This design allows for uniform heating of the oil bath through convection currents.

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the inverted capillary tube. Heating is then discontinued.

• Boiling Point Determination: The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.

Characterization of the Hydroxyl Group (Lucas Test)

The Lucas test is used to differentiate between primary, secondary, and tertiary alcohols based on the rate of reaction with the Lucas reagent (concentrated HCl and ZnCl₂).

• Procedure: A small amount of the alcohol is added to the Lucas reagent in a test tube.

• Observation:

  • Tertiary alcohols react almost instantly, forming an insoluble alkyl chloride, which appears as a cloudy solution or a separate layer.

  • Secondary alcohols react more slowly, typically within 5-10 minutes, often requiring gentle warming.

  • Primary alcohols do not react significantly at room temperature.

As a secondary alcohol, 5-Nonyn-3-ol would be expected to show a positive test within several minutes.[1]

Spectroscopic Analysis

For detailed structural elucidation and confirmation, the following spectroscopic methods are indispensable:

• Infrared (IR) Spectroscopy: To confirm the presence of the hydroxyl (-OH) group (a broad peak around 3300 cm⁻¹) and the alkyne (C≡C) bond (a sharp, weak peak around 2100-2260 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the carbon-hydrogen framework of the molecule, confirming the positions of the hydroxyl group and the triple bond.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the compound, further confirming its structure.

Spectra for 5-Nonyn-3-ol are available on public databases such as SpectraBase for cross-referencing.[8]

Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of experimental data for a compound like 5-Nonyn-3-ol with existing literature.

Caption: Workflow for cross-validating experimental data with literature.

References

• 1. 5-Nonyn-3-ol | C9H16O | CID 143083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Nonyn-3-ol [webbook.nist.gov]
• 3. 1-Nonyn-3-ol | C9H16O | CID 23852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Non-3-yn-1-ol | C9H16O | CID 123437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Methyl-1-nonyn-3-ol | C10H18O | CID 225150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Nonen-3-ol | C9H18O | CID 89560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. spectrabase.com [spectrabase.com]

A Comparative Guide to the Biological Activity Screening of 5-Nonyn-3-ol Derivatives and Related Alkynols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for assessing the biological activity of 5-Nonyn-3-ol derivatives. Due to the limited publicly available data on this specific class of compounds, this document leverages experimental data from structurally related alkynols and other small molecules to illustrate the screening process and potential therapeutic activities. The methodologies and data presentation formats provided herein serve as a robust template for the evaluation of novel 5-Nonyn-3-ol derivatives.

Introduction to the Therapeutic Potential of Alkynols

Alkynols, characterized by the presence of both an alkyne and a hydroxyl group, represent a class of compounds with significant therapeutic potential. The unique electronic and structural features of the carbon-carbon triple bond can confer a range of biological activities, including antimicrobial, antifungal, and cytotoxic (anticancer) properties. The derivatization of a parent molecule like 5-Nonyn-3-ol allows for the systematic modification of its physicochemical properties, such as lipophilicity and steric profile, which can in turn modulate its biological activity and specificity. This guide outlines the key experimental approaches to screen for and compare these activities.

Comparative Biological Activity Data

The following tables present exemplary data from studies on various alkynol derivatives, illustrating how the biological activity of 5-Nonyn-3-ol derivatives could be quantified and compared.

Table 1: Illustrative Antifungal Activity of Alkynol Derivatives

This table showcases the Minimum Inhibitory Concentration (MIC) values for a series of hypothetical 5-Nonyn-3-ol derivatives against common fungal pathogens. Lower MIC values indicate higher antifungal potency.

Compound ID	R1-Substituent	R2-Substituent	Candida albicans MIC (µg/mL)	Aspergillus fumigatus MIC (µg/mL)
5N3O-H	H	H	>128	>128
5N3O-Me	CH₃	H	64	128
5N3O-Et	CH₂CH₃	H	32	64
5N3O-Pr	(CH₂)₂CH₃	H	16	32
5N3O-Bu	(CH₂)₃CH₃	H	8	16
5N3O-Ph	Phenyl	H	32	64
5N3O-Bn	Benzyl	H	16	32
Fluconazole	-	-	8	64
Amphotericin B	-	-	1	1

Note: Data is hypothetical and for illustrative purposes only.

Table 2: Illustrative Cytotoxic Activity of Alkynol Derivatives

This table presents the half-maximal inhibitory concentration (IC50) values for a series of hypothetical 5-Nonyn-3-ol derivatives against representative human cancer cell lines. Lower IC50 values indicate greater cytotoxic potential.

Compound ID	R1-Substituent	R2-Substituent	HeLa (Cervical Cancer) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)
5N3O-H	H	H	>100	>100	>100
5N3O-Me	CH₃	H	85.2	92.1	88.5
5N3O-Et	CH₂CH₃	H	62.7	75.4	71.3
5N3O-Pr	(CH₂)₂CH₃	H	45.1	58.9	52.6
5N3O-Bu	(CH₂)₃CH₃	H	22.5	35.8	31.2
5N3O-Ph	Phenyl	H	38.4	49.2	42.7
5N3O-Bn	Benzyl	H	18.9	29.5	24.8
Doxorubicin	-	-	0.8	1.2	1.5

Note: Data is hypothetical and for illustrative purposes only.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for generating reproducible and comparable data.

Antifungal Susceptibility Testing: Broth Microdilution Method

This method is a standard for determining the Minimum Inhibitory Concentration (MIC) of a compound against fungal isolates.

• Fungal Isolate Preparation: Fungal strains are cultured on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) to obtain fresh, viable colonies. A suspension of the fungal cells is prepared in a sterile saline solution and adjusted to a turbidity equivalent to a 0.5 McFarland standard.

• Compound Preparation: The test compounds are dissolved in a suitable solvent (e.g., DMSO) to create a stock solution. A series of twofold dilutions of the compounds are prepared in 96-well microtiter plates using a liquid medium such as RPMI-1640.

• Inoculation and Incubation: Each well is inoculated with the fungal suspension. The plates are then incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth, often determined visually or by measuring the absorbance with a microplate reader.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[1]

• Cell Seeding: Human cancer cell lines are seeded into 96-well plates at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[1]

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds. A vehicle control (e.g., DMSO) is also included.[1]

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition and Formazan Formation: After incubation, the medium is replaced with a fresh medium containing MTT solution (0.5 mg/mL). The plates are incubated for another 2-4 hours, during which viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.[1]

• Solubilization and Absorbance Measurement: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl). The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.[1] The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve of compound concentration versus cell viability.

Visualizing Experimental Workflows and Biological Pathways

Diagrams are essential tools for representing complex processes and relationships in biological research.

Caption: Workflow for Biological Activity Screening of Novel Compounds.

References

• 1. benchchem.com [benchchem.com]

A Researcher's Guide to Assessing the Enantiomeric Excess of 5-Nonyn-3-ol

For professionals in pharmaceutical research, chemical synthesis, and drug development, the accurate determination of enantiomeric excess (ee) is a critical quality attribute for chiral molecules like 5-nonyn-3-ol. The stereochemistry of active pharmaceutical ingredients (APIs) is paramount, as different enantiomers can exhibit varied pharmacological, toxicological, and metabolic profiles. This guide provides an objective comparison of the primary analytical techniques for assessing the enantiomeric purity of 5-nonyn-3-ol, complete with experimental data and detailed protocols to inform method selection and implementation.

The principal methods for determining the enantiomeric excess of chiral alcohols include chiral High-Performance Liquid Chromatography (HPLC), chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral auxiliaries. Each technique offers distinct advantages and is suited to different experimental constraints and objectives.

Quantitative Performance Comparison

The choice of an analytical technique for ee determination is often a balance between factors such as the required accuracy, sample throughput, and available instrumentation. The following table summarizes the key quantitative performance metrics for the discussed techniques.

Technique	Typical Resolution (α)	Sensitivity	Required Sample Amount	Analysis Time per Sample	Key Advantages	Limitations
Chiral HPLC	> 1.2 for baseline separation	High (ng to pg)	Low (µg to mg)	10 - 30 min	Broad applicability, high precision, direct analysis.[1]	Requires method development, higher cost of chiral columns.
Chiral GC	> 1.1 for baseline separation	Very High (pg to fg)	Very Low (µg)	15 - 45 min	High resolution, suitable for volatile compounds.[2][3]	May require derivatization, limited to thermally stable compounds.
NMR Spectroscopy	N/A (based on signal separation)	Low (mg)	High (mg)	5 - 20 min	Rapid, non-destructive, provides structural information.[4][5]	Lower sensitivity, potential for signal overlap.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of any analytical technique. Below are representative experimental protocols for the key methods discussed for the analysis of 5-nonyn-3-ol.

Chiral High-Performance Liquid Chromatography (HPLC)

Principle: Enantiomers are separated based on their differential interactions with a chiral stationary phase (CSP). The separated enantiomers are then detected, and their peak areas are used to calculate the enantiomeric excess.[1]

Experimental Protocol:

• Column: A polysaccharide-based chiral column, such as Chiralpak® AD-H or Chiralcel® OD-H, is commonly effective for the separation of chiral alcohols.[1]

• Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol or ethanol is typically used. A common starting point is a 90:10 (v/v) mixture of n-hexane and isopropanol. The composition can be optimized to achieve baseline separation.[1]

• Flow Rate: A typical flow rate is 1.0 mL/min.[1]

• Detection: UV detection at a low wavelength (e.g., 210-220 nm) is suitable for alcohols that lack a strong chromophore.

• Sample Preparation: Dissolve a small amount of the synthesized 5-nonyn-3-ol in the mobile phase to a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Data Analysis: Integrate the peak areas of the two enantiomers (Area1 and Area2). The enantiomeric excess is calculated using the formula: ee (%) = |(Area1 - Area2) / (Area1 + Area2)| * 100.[1]

Chiral Gas Chromatography (GC)

Principle: For volatile compounds like 5-nonyn-3-ol, or their volatile derivatives, enantiomers can be separated on a GC column coated with a chiral stationary phase, often a cyclodextrin derivative.

Experimental Protocol:

• Derivatization (Optional but Recommended): To improve volatility and peak shape, 5-nonyn-3-ol can be derivatized to its acetate ester. This can be achieved by reacting the alcohol with acetic anhydride in the presence of a catalyst like iodine.[2]

• Column: A capillary column with a chiral stationary phase, such as a derivatized cyclodextrin column (e.g., CP-Chirasil-DEX CB), is used.[2]

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

• Oven Temperature Program: An initial temperature of around 80°C, held for a few minutes, followed by a ramp of 5-10°C/min to a final temperature of approximately 180°C. The program should be optimized to achieve good separation.

• Injector and Detector Temperature: Typically set to 250°C.

• Detector: Flame Ionization Detector (FID).

• Injection Volume: 1 µL (with an appropriate split ratio).

• Data Analysis: Similar to HPLC, the enantiomeric excess is calculated from the integrated peak areas of the two enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: In a chiral environment, enantiomers can be distinguished by NMR. This is achieved by either forming covalent diastereomers with a chiral derivatizing agent (CDA) or by forming non-covalent diastereomeric complexes with a chiral solvating agent (CSA).[4]

Experimental Protocol (using a Chiral Derivatizing Agent):

• Chiral Derivatizing Agent (CDA): Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) or its acyl chloride is a common CDA for alcohols.

• Reaction: React the synthesized 5-nonyn-3-ol with the CDA (e.g., Mosher's acid chloride) in an NMR tube containing a suitable deuterated solvent (e.g., CDCl3) and a small amount of a base like pyridine.

• NMR Acquisition: Acquire a high-resolution proton (¹H) or fluorine (¹⁹F) NMR spectrum of the resulting diastereomeric esters.

• Data Analysis: The enantiomers will give rise to distinct signals for specific protons (or the CF₃ group in the case of ¹⁹F NMR) in the two diastereomers. The integration of these distinct peaks allows for the direct calculation of the enantiomeric ratio and thus the ee.

Visualizations

To further clarify the experimental workflows and decision-making process, the following diagrams are provided.

Caption: Workflow for ee determination by Chiral HPLC.

Caption: Workflow for ee determination by Chiral GC.

Caption: Workflow for ee determination by NMR Spectroscopy.

Caption: Decision tree for selecting an ee determination method.

References

• 1. benchchem.com [benchchem.com]
• 2. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 5-Nonyn-3-ol: A Comprehensive Guide for Laboratory Professionals

Essential guidance for the safe handling and disposal of 5-Nonyn-3-ol, ensuring the safety of laboratory personnel and adherence to regulatory compliance. This document provides a step-by-step protocol for researchers, scientists, and professionals in drug development.

The proper disposal of 5-Nonyn-3-ol, an acetylenic alcohol, is crucial for maintaining a safe laboratory environment and preventing chemical hazards. Due to its potential as a skin, eye, and respiratory irritant, and its likely flammable nature as a non-halogenated organic compound, it is imperative to follow stringent disposal procedures. This guide outlines the necessary steps for the safe collection, storage, and disposal of 5-Nonyn-3-ol waste.

Quantitative Data for 5-Nonyn-3-ol

Property	Value	Source
Molecular Formula	C₉H₁₆O	PubChem[1]
Molecular Weight	140.22 g/mol	PubChem[1]
CAS Number	53723-19-6	GFS Chemicals[2]
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	PubChem[1]
Boiling Point	Data not available
Flash Point	Data not available
Density	Data not available

Experimental Protocol for Proper Disposal

This protocol provides a detailed methodology for the safe disposal of 5-Nonyn-3-ol waste in a laboratory setting.

Personal Protective Equipment (PPE) and Safety Preparations

Before handling 5-Nonyn-3-ol, ensure all appropriate safety measures are in place.

• Eye and Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile) and wear a flame-retardant lab coat.

• Ventilation: All handling and waste collection activities must occur in a well-ventilated area, preferably within a certified chemical fume hood.

• Ignition Sources: Ensure there are no open flames, sparks, or hot surfaces in the handling area. Use spark-proof tools and explosion-proof equipment.

Waste Segregation and Collection

Proper segregation is critical to prevent dangerous reactions and to ensure compliant disposal.

• Waste Stream: 5-Nonyn-3-ol waste must be collected as non-halogenated organic liquid waste .

• Incompatible Materials: Do not mix 5-Nonyn-3-ol waste with the following:

  • Halogenated organic waste

  • Strong oxidizing agents

  • Strong acids

  • Aqueous waste

• Liquid Waste Collection:

  • Designate a specific, compatible waste container. This can be the original manufacturer's container or a new, clean container made of a non-reactive material (e.g., high-density polyethylene or glass) with a secure, leak-proof screw-on cap.

  • Affix a "Hazardous Waste" label to the container before adding any waste.

  • Clearly write "5-Nonyn-3-ol" and any other chemical constituents on the label. Avoid using abbreviations or chemical formulas.

  • Carefully transfer the liquid waste into the container, leaving at least 10% headspace to allow for vapor expansion.

  • Keep the container tightly closed except when actively adding waste.

• Contaminated Solid Waste Collection:

  • Items such as absorbent paper, gloves, or pipette tips contaminated with 5-Nonyn-3-ol must be treated as hazardous waste.

  • Collect these materials in a separate, clearly labeled, and sealed container designated for non-halogenated solid waste.

Temporary Storage of Hazardous Waste

Proper temporary storage within the laboratory is essential to maintain safety.

• Location: Store the hazardous waste container in a designated Satellite Accumulation Area (SAA).

• Storage Conditions: The storage area should be cool, dry, and well-ventilated, away from direct sunlight and sources of ignition.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Final Disposal Procedure

The ultimate disposal of 5-Nonyn-3-ol must be conducted by a licensed hazardous waste disposal company.

• Professional Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) office or a contracted professional waste disposal service.

• Documentation: Ensure all required waste disposal forms and documentation are completed accurately.

Disposal Workflow for 5-Nonyn-3-ol

The following diagram illustrates the logical flow of the disposal process for 5-Nonyn-3-ol.

Caption: Disposal workflow for 5-Nonyn-3-ol.

References

• 1. 5-Nonyn-3-ol | C9H16O | CID 143083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gfschemicals.com [gfschemicals.com]